N,N,5-trimethylpyrazin-2-amine

Core Science & Biosynthesis

Synthesis and Process Optimization of N,N,5-Trimethylpyrazin-2-amine: A Technical Whitepaper

Executive Summary

The functionalization of heteroaromatic scaffolds is a cornerstone of modern medicinal chemistry and agrochemical development. N,N,5-trimethylpyrazin-2-amine (systematically known as 2-(dimethylamino)-5-methylpyrazine) represents a highly versatile building block. This whitepaper provides an in-depth technical analysis of its synthesis, contrasting classical Nucleophilic Aromatic Substitution (SNAr) with modern Palladium-catalyzed Buchwald-Hartwig amination. By examining the causality behind reagent selection and establishing self-validating experimental protocols, this guide serves as a definitive resource for process chemists and drug development professionals.

Mechanistic Rationale and Pathway Selection

The synthesis of N,N,5-trimethylpyrazin-2-amine hinges on the selective amination of the pyrazine core. Pyrazines are inherently electron-deficient due to the inductive and resonance effects of the two electronegative nitrogen atoms in the aromatic ring. This electronic characteristic makes the carbon atoms—particularly those adjacent to the heteroatoms—highly susceptible to nucleophilic attack.

When utilizing 2-chloro-5-methylpyrazine as the electrophilic precursor, the C2 position is primed for amination. The methyl group at the C5 position acts as a mild electron-donating group, providing slight steric hindrance but ultimately directing the electronic deficiency towards C2 and C6[1]. We evaluate two primary synthetic pathways:

• Nucleophilic Aromatic Substitution (SNAr): Driven by the electron-withdrawing nature of the pyrazine ring, which stabilizes the anionic Meisenheimer intermediate.

• Buchwald-Hartwig Cross-Coupling: Utilizes a Palladium catalyst to lower the activation energy barrier, allowing for milder conditions, preventing the degradation of volatile amines, and significantly improving overall yield[2].

Retrosynthetic disconnection of N,N,5-trimethylpyrazin-2-amine.

Mechanistic Divergence: SNAr vs. Transition-Metal Catalysis

The choice between SNAr and Buchwald-Hartwig amination dictates the thermodynamic and kinetic control of the reaction. While SNAr is operationally simpler, it requires harsh thermal conditions to overcome the activation barrier of the Meisenheimer complex. Conversely, the Palladium-catalyzed route bypasses this barrier via a catalytic cycle consisting of oxidative addition, amine coordination/deprotonation, and reductive elimination.

Mechanistic divergence: SNAr vs. Buchwald-Hartwig amination pathways.

Experimental Methodologies

To ensure reproducibility, the following protocols are designed as self-validating systems, incorporating specific In-Process Controls (IPCs) and explaining the causality behind each procedural step.

Protocol A: High-Temperature SNAr (Standard Route)

This method is adapted from classical approaches to the amination of chloropyrazines[3].

• Reagents: 2-chloro-5-methylpyrazine (1.0 eq), Dimethylamine (2.0 M in THF, 3.0 eq), K₂CO₃ (2.0 eq), N-Methyl-2-pyrrolidone (NMP).

• Step-by-Step Procedure:

  • Preparation: In a heavy-walled pressure vessel equipped with a magnetic stir bar, dissolve 2-chloro-5-methylpyrazine in anhydrous NMP to achieve a 0.5 M concentration.

  • Addition: Add anhydrous K₂CO₃, followed by the rapid addition of the Dimethylamine solution.

    • Causality: K₂CO₃ acts as an acid scavenger to neutralize the HCl byproduct. Without it, the generated HCl would protonate the dimethylamine, rendering it non-nucleophilic and halting the reaction.

  • Reaction: Seal the vessel securely. Heat the mixture to 120 °C behind a blast shield for 16 hours.

    • Causality: The sealed tube is critical. Dimethylamine is highly volatile (boiling point ~7 °C); an open system would result in the rapid loss of the nucleophile before the activation energy of the SNAr reaction is reached.

  • Workup: Cool to room temperature. Dilute with ethyl acetate and wash with brine (3x) to partition and remove the high-boiling NMP solvent. Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure.

  • Self-Validation (IPC): Monitor the reaction via LC-MS. The system validates completion when the starting material peak (m/z 129 [M+H]⁺) is ≤ 1% relative to the product peak (m/z 138 [M+H]⁺).

Protocol B: Palladium-Catalyzed Buchwald-Hartwig Amination (Optimized Route)

This optimized route leverages transition-metal catalysis to achieve near-quantitative yields under milder conditions[2].

• Reagents: 2-chloro-5-methylpyrazine (1.0 eq), Dimethylamine hydrochloride (1.5 eq), Pd₂(dba)₃ (0.02 eq), BINAP (0.04 eq), Sodium tert-butoxide (NaOtBu) (3.0 eq), anhydrous Toluene.

• Step-by-Step Procedure:

  • Preparation: In an oven-dried Schlenk flask under an argon atmosphere, combine 2-chloro-5-methylpyrazine, Dimethylamine hydrochloride, Pd₂(dba)₃, BINAP, and NaOtBu.

  • Solvent Addition: Add degassed anhydrous toluene to achieve a 0.2 M concentration.

    • Causality: Degassing the solvent is critical to prevent the oxidation of the electron-rich Pd(0) catalyst and the phosphine ligand. Dimethylamine hydrochloride is used instead of the free amine gas for precise stoichiometric control; the excess strong base (NaOtBu) liberates the free amine in situ while simultaneously participating in the catalytic cycle. Pd₂(dba)₃ is specifically selected as it directly enters the cycle as Pd(0), facilitating rapid oxidative addition into the strong C-Cl bond.

  • Reaction: Heat the mixture to 80 °C for 4 hours.

  • Workup: Cool to room temperature, filter through a pad of Celite to remove the palladium catalyst and inorganic salts, and wash the pad with ethyl acetate. Concentrate the filtrate.

  • Purification: Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

  • Self-Validation (IPC): Utilize TLC (Hexanes:EtOAc 7:3) visualization under UV (254 nm). To specifically validate the formation of the tertiary amine product, stain the TLC plate with Dragendorff's reagent, which will yield a distinct orange spot confirming the presence of the N,N-dimethylamino group.

Quantitative Yield & Optimization Data

The following table summarizes the optimization landscape, demonstrating the clear superiority of the Buchwald-Hartwig approach in terms of yield, reaction time, and required temperature.

Entry	Pathway	Reagents / Catalyst System	Solvent	Temp (°C)	Time (h)	Yield (%)	Purity (HPLC)
1	SNAr	HN(CH₃)₂ (THF), K₂CO₃	NMP	120	16	68	>95%
2	SNAr	HN(CH₃)₂ (aq), DIPEA	EtOH	100	24	45	>90%
3	Buchwald-Hartwig	HN(CH₃)₂·HCl, Pd₂(dba)₃, BINAP, NaOtBu	Toluene	80	4	92	>99%
4	Buchwald-Hartwig	HN(CH₃)₂·HCl, Pd(OAc)₂, XPhos, Cs₂CO₃	Dioxane	100	6	85	>98%

Table 1: Optimization of amination conditions for N,N,5-trimethylpyrazin-2-amine.

Conclusion

The synthesis of N,N,5-trimethylpyrazin-2-amine can be successfully executed through multiple distinct chemical pathways. While traditional SNAr provides a viable route without the need for expensive transition metals, it is hampered by harsh conditions and moderate yields. The implementation of a Palladium-catalyzed Buchwald-Hartwig amination—specifically utilizing a Pd₂(dba)₃/BINAP system—represents the optimal methodology. By understanding the mechanistic causality and employing rigorous in-process controls, researchers can achieve highly pure yields exceeding 90%, streamlining downstream drug development applications.

References

• Inhibitors of cyclin-dependent kinases (WO2020006497A1)

• Synthetic Approaches to the New Drugs Approved During 2015 Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• Synthesis and NMR Analysis of 1,4-Disubstituted 1,2,3-Triazoles Tethered to Pyridine, Pyrimidine, and Pyrazine Rings Source: ResearchGate URL:[Link]

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Comprehensive Technical Guide: N,N,5-Trimethylpyrazin-2-amine and its Halogenated Derivatives

Executive Summary & Chemical Identity

N,N,5-trimethylpyrazin-2-amine (CAS 1936613-21-6) and its halogenated analogs, most notably 3-chloro-N,N,5-trimethylpyrazin-2-amine (CAS 1935651-57-2), represent a highly versatile class of nitrogen-containing heterocycles[1]. Characterized by a pyrazine core bearing an electron-donating N,N-dimethylamino group and a methyl group, these compounds serve as critical intermediates in medicinal chemistry, agrochemical development, and flavor profiling[2].

The strategic placement of the dimethylamino group fundamentally alters the electronic landscape of the otherwise electron-deficient pyrazine ring. This whitepaper provides an in-depth analysis of the physicochemical properties, structural dynamics, and validated synthetic methodologies for these compounds, offering actionable insights for researchers and drug development professionals.

Physicochemical Properties & Molecular Dynamics

The pyrazine ring is inherently electron-deficient due to the presence of two electronegative nitrogen atoms at the 1- and 4-positions. However, the introduction of the N,N-dimethylamino group at the C2 position induces a strong +M (mesomeric) effect. The lone pair on the exocyclic nitrogen delocalizes into the ring via resonance, enriching the π -system and activating the ring toward electrophilic aromatic substitution (EAS), specifically at the C3 position.

This electronic push-pull system also modulates the basicity of the molecule. While unsubstituted pyrazine has a very low pKa​ (~0.6), the electron-donating dimethylamino group increases the basicity of the adjacent ring nitrogen, making the compound more susceptible to protonation in physiological environments[3].

Table 1: Comparative Physicochemical Data

Property	N,N,5-Trimethylpyrazin-2-amine	3-Chloro-N,N,5-trimethylpyrazin-2-amine
CAS Number	1936613-21-6[1]	1935651-57-2[4]
Molecular Formula	C₇H₁₁N₃	C₇H₁₀ClN₃[2]
Molecular Weight	137.18 g/mol [1]	171.63 g/mol [2]
Canonical SMILES	Cc1cnc(N(C)C)cn1[1]	CC1=CN=C(N(C)C)C(Cl)=N1[5]
Electronic Profile	Activated π -system	Halogen-deactivated, cross-coupling ready
Primary Application	Synthetic intermediate	Medicinal chemistry, flavor chemistry[2]

Synthetic Methodology & Experimental Workflows

The synthesis of N,N,5-trimethylpyrazin-2-amine and its subsequent chlorination relies on exploiting the electronic properties of the pyrazine ring. The protocols below are designed as self-validating systems, ensuring high yield and purity through continuous analytical monitoring.

Phase 1: Synthesis via Nucleophilic Aromatic Substitution (S_NAr)

The pyrazine ring's electron deficiency makes it an excellent substrate for SN​Ar reactions. Starting from commercially available 2-chloro-5-methylpyrazine, the displacement of the chloride ion by dimethylamine proceeds smoothly due to the stabilization of the Meisenheimer complex by the ring nitrogens[6].

Step-by-Step Protocol:

• Reagent Preparation: Charge a pressure-rated reaction vessel with 2-chloro-5-methylpyrazine (1.0 equiv) and a solution of dimethylamine (2.0 M in THF, 3.0 equiv).

• Catalysis/Base Addition: Add anhydrous potassium carbonate ( K2​CO3​ , 2.0 equiv) to act as an acid scavenger, neutralizing the HCl byproduct and driving the equilibrium forward.

• Reaction Execution: Seal the vessel and heat the mixture to 80–90 °C for 4–6 hours. Causality Note: Heating is required to overcome the activation energy barrier of the SN​Ar pathway, despite the ring's inherent electron deficiency.

• Analytical Validation: Monitor the reaction via LC-MS or TLC (Hexanes:EtOAc 7:3). The reaction is deemed complete when the starting material peak is entirely consumed.

• Workup & Isolation: Cool the reaction to room temperature, dilute with distilled water, and extract with ethyl acetate ( 3×20 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo to yield crude N,N,5-trimethylpyrazin-2-amine.

Phase 2: Regioselective Electrophilic Chlorination

To synthesize 3-chloro-N,N,5-trimethylpyrazin-2-amine, the intermediate undergoes Electrophilic Aromatic Substitution (EAS). The N,N-dimethylamino group strongly directs incoming electrophiles to the adjacent C3 position via resonance stabilization of the Wheland intermediate.

Step-by-Step Protocol:

• Reaction Setup: Dissolve purified N,N,5-trimethylpyrazin-2-amine (1.0 equiv) in anhydrous dichloromethane (DCM) under an inert argon atmosphere.

• Electrophile Addition: Cool the solution to 0 °C using an ice bath. Slowly add N-chlorosuccinimide (NCS, 1.05 equiv) in small portions. Causality Note: Strict temperature control prevents over-chlorination or non-specific oxidation of the amine.

• Propagation: Allow the reaction to warm to room temperature and stir for 2–4 hours.

• Quenching & Purification: Quench the reaction with saturated aqueous NaHCO3​ . Separate the organic layer, extract the aqueous layer with DCM, dry over MgSO4​ , and concentrate. Purify via silica gel flash chromatography to isolate pure 3-chloro-N,N,5-trimethylpyrazin-2-amine[2].

Synthetic pathway for N,N,5-trimethylpyrazin-2-amine and its 3-chloro derivative.

Biological Activity & Pharmacological Potential

Pyrazine derivatives are privileged scaffolds in modern drug discovery. They frequently act as bioisosteres for pyridines or benzenes, offering improved aqueous solubility, lower lipophilicity (LogP), and distinct hydrogen-bonding profiles[6].

The 3-chloro-N,N,5-trimethylpyrazin-2-amine derivative is particularly valuable. The chlorine atom serves as a synthetic handle for late-stage functionalization via transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig amination). This allows medicinal chemists to rapidly generate libraries of complex Active Pharmaceutical Ingredients (APIs) targeting specific biological pathways.

In pharmacological contexts, the N,N-dimethylamino group acts as a potent hydrogen bond acceptor, while the pyrazine nitrogens frequently coordinate with metal ions or interact with the hinge region of various kinases. When interacting with target receptors (such as GPCRs or kinase active sites), these interactions induce conformational changes that modulate intracellular signaling cascades[3].

Generalized receptor binding and signal transduction pathway for pyrazine derivatives.

References

• ChemSrc. "1936613-21-6 - N,N,5-trimethylpyrazin-2-amine". ChemSrc. URL:[Link]

• ACS Publications. "Synthetic Approaches to the New Drugs Approved During 2015". Journal of Medicinal Chemistry. URL:[Link]

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A Comprehensive Technical Guide to the Synthesis and Characterization of N,N,5-Trimethylpyrazin-2-amine

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of N,N,5-trimethylpyrazin-2-amine, a substituted pyrazine derivative of interest in medicinal chemistry and drug discovery. While a specific CAS number for this compound is not readily found in major chemical databases, this document outlines a robust synthetic pathway, discusses methods for its characterization, and explores its potential applications based on the established chemistry of related aminopyrazines.

Compound Identification and CAS Number Analysis

A thorough search of chemical databases does not yield a specific CAS number for N,N,5-trimethylpyrazin-2-amine. However, based on systematic nomenclature, the structure is defined as a pyrazine ring with a dimethylamino group at position 2 and a methyl group at position 5.

For reference, the closely related analogue, N,N-dimethylpyrazin-2-amine (also known as Ampyzine), which lacks the methyl group at the 5-position, has the CAS number 5214-29-9 [1]. The properties and reactivity of this known compound can serve as a valuable reference point for researchers working with its 5-methyl derivative. Another related compound with a registered CAS number is 5-(dimethylamino)pyrazine-2-carbonitrile (CAS 221295-05-2)[2].

Compound Name	Structure	CAS Number
N,N,5-Trimethylpyrazin-2-amine		Not Assigned
N,N-Dimethylpyrazin-2-amine		5214-29-9

Note: The structure for N,N,5-trimethylpyrazin-2-amine is putative based on its chemical name.

Synthetic Pathways

The synthesis of N,N,5-trimethylpyrazin-2-amine can be logically approached in a two-step sequence: first, the synthesis of the precursor 2-amino-5-methylpyrazine, followed by the N,N-dimethylation of the primary amino group.

Several methods for the industrial preparation of 2-amino-5-methylpyrazine have been patented. One effective approach involves the Curtius rearrangement of 5-methyl-2-pyrazinecarboxylic acid[3]. Another novel method starts from 2-aminomalonamide and methylglyoxal[4].

A common laboratory-scale synthesis involves the following steps:

• Step 1: Preparation of 2-Methyl-5-hydroxy-4-pyrazinamide: This is achieved by the reaction of 2-aminomalonamide with methylglyoxal in the presence of a base at low temperatures (4-6 °C)[4].

• Step 2: Chlorination and Cyanation: The resulting hydroxypyrazinamide is treated with phosphorus oxychloride to yield 2-methyl-5-chloro-4-cyanopyrazine[4].

• Step 3: Hydrogenation and Hydrolysis: The chloro-cyanopyrazine is then subjected to a hydrogenation reaction to remove the chlorine and is subsequently hydrolyzed to 2-methyl-4-amide pyrazine[4].

• Step 4: Hofmann Degradation: The final step involves the Hofmann degradation of the amide to yield the desired 2-amino-5-methylpyrazine[4].

Caption: Synthetic pathway to 2-amino-5-methylpyrazine.

The conversion of the primary amino group of 2-amino-5-methylpyrazine to a dimethylamino group can be efficiently achieved via the Eschweiler-Clarke reaction . This classic method utilizes formaldehyde as the source of the methyl groups and formic acid as the reducing agent. A key advantage of this reaction is that it typically stops at the tertiary amine stage without the formation of quaternary ammonium salts[5][6][7].

Experimental Protocol: Eschweiler-Clarke N,N-Dimethylation

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-amino-5-methylpyrazine (1.0 equivalent) in formic acid (excess, e.g., 5-10 equivalents).

• Addition of Formaldehyde: To the stirred solution, add an aqueous solution of formaldehyde (37%, excess, e.g., 5-10 equivalents) dropwise.

• Heating: Heat the reaction mixture to reflux (typically 80-100 °C) and maintain for several hours (e.g., 4-12 hours), monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and carefully neutralize with a strong base (e.g., NaOH solution) to a pH of >10.

• Extraction: Extract the aqueous mixture with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

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• 7. synarchive.com [synarchive.com]

A Technical Guide to the Synthesis and Characterization of Novel Pyrazine Derivatives

Abstract

Pyrazine, a six-membered heterocyclic aromatic ring containing two nitrogen atoms at the 1 and 4 positions, constitutes the core scaffold of numerous compounds with profound significance in medicinal chemistry and materials science. Its derivatives are lauded for a wide spectrum of biological activities, including anticancer, antiviral, antibacterial, and anti-inflammatory properties.[1][2] This technical guide offers a comprehensive overview of the synthesis and characterization of novel pyrazine derivatives, designed for researchers, chemists, and professionals in drug development. We will delve into field-proven synthetic methodologies, explaining the causality behind experimental choices, and detail the rigorous analytical techniques required for structural elucidation and purity confirmation.

Introduction: The Significance of the Pyrazine Scaffold

The pyrazine ring is a privileged structure in drug discovery. Its unique electronic properties, including its electron-deficient nature, allow it to act as a versatile pharmacophore capable of engaging in various biological interactions. Notable drugs incorporating the pyrazine moiety underscore its therapeutic potential. For instance, tetramethylpyrazine is recognized for its ability to scavenge superoxide anions, highlighting its potential in treating conditions associated with oxidative stress. The adaptability of the pyrazine core allows for extensive functionalization, enabling the fine-tuning of pharmacokinetic and pharmacodynamic properties—a critical aspect of modern drug design. This guide provides the foundational knowledge for constructing and verifying these valuable molecular architectures.

Part I: Core Synthetic Strategies for the Pyrazine Ring

The construction of the pyrazine ring can be approached through several reliable methods. While classical syntheses are still widely used, modern adaptations offer improved yields and conditions.[1][3] Here, we detail one of the most fundamental and robust methods.

Method A: The Staedel-Rugheimer & Gutknecht Syntheses and Modern Condensation Approaches

One of the most established and straightforward routes to substituted pyrazines is the condensation of a 1,2-dicarbonyl compound with a 1,2-diamine, followed by an oxidation step.[1][4] This method is a direct descendant of the classical Staedel-Rugheimer (1876) and Gutknecht (1879) syntheses, which are among the oldest organic reactions still in use today.[5][6] These methods typically involve the self-condensation of α-amino ketones, which are often generated in situ.[3][6]

Causality and Mechanistic Insight:

The reaction proceeds via a double condensation between the dicarbonyl and diamine to form a dihydropyrazine intermediate.[4][6] This intermediate is not aromatic and is subsequently oxidized to form the stable, aromatic pyrazine ring. The choice of oxidizing agent can range from air/oxygen to milder chemical oxidants like copper(II) salts or manganese dioxide (MnO₂), depending on the substrate's sensitivity.[7][8] The driving force of the reaction is the formation of the highly stable aromatic pyrazine ring.

Detailed Experimental Protocol: Synthesis of 2,3-Diphenylpyrazine

This protocol describes the synthesis of 2,3-diphenylpyrazine from benzil (a 1,2-dicarbonyl) and ethylenediamine (a 1,2-diamine).

Materials:

• Benzil (1.0 equivalent)

• Ethylenediamine (1.0 equivalent)

• Ethanol (as solvent)

• Glacial Acetic Acid (catalytic amount)

• Sodium Hydroxide solution (for neutralization)

• Dichloromethane (for extraction)

• Anhydrous Sodium Sulfate (for drying)

Procedure:

• Dissolution: In a round-bottom flask equipped with a reflux condenser, dissolve benzil (1.0 eq.) in ethanol.

• Addition of Reactants: To this solution, add ethylenediamine (1.0 eq.) followed by a catalytic amount of glacial acetic acid. The acid catalyzes the initial imine formation.

• Reflux: Heat the reaction mixture to reflux for 4-6 hours. Monitor the reaction's progress using Thin-Layer Chromatography (TLC).[1]

• Workup - Neutralization: After the reaction is complete, allow the mixture to cool to room temperature. Carefully neutralize the mixture with a dilute sodium hydroxide solution.

• Workup - Extraction: Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3 portions).[1]

• Workup - Drying and Concentration: Combine the organic layers and dry over anhydrous sodium sulfate. Filter the drying agent and concentrate the solvent under reduced pressure to yield the crude dihydropyrazine intermediate.

• Oxidation: Re-dissolve the crude intermediate in a suitable solvent (e.g., ethanol). To facilitate oxidation to the aromatic pyrazine, either bubble air through the heated solution for several hours or add a chemical oxidant like copper(II) sulfate and reflux.[8]

• Final Purification: The resulting crude 2,3-diphenylpyrazine can be purified by recrystallization from ethanol or by column chromatography on silica gel.

Workflow for Pyrazine Synthesis via Condensation

Caption: General workflow for the synthesis of pyrazine derivatives.

Part II: Rigorous Characterization and Quality Control

Synthesizing a novel derivative is only half the battle; rigorous characterization is paramount to confirm its structure, purity, and properties. This process forms a self-validating system, ensuring the integrity of the final compound.

Step-by-Step Characterization Protocol

• Preliminary Analysis (TLC/Melting Point): After purification, an initial assessment via TLC against starting materials confirms the removal of precursors. A sharp melting point for crystalline solids, such as 2,3-diphenylpyrazine (typically 117-124°C), indicates high purity.[9]

• Structural Elucidation by Spectroscopy:

  • Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR are indispensable for confirming the molecular skeleton.[10] For a symmetric product like 2,3-diphenylpyrazine, the ¹H NMR will show characteristic aromatic multiplets for the phenyl protons and a singlet for the equivalent pyrazine protons. ¹³C NMR will confirm the number of unique carbon environments. Advanced 2D NMR techniques (COSY, HSQC, HMBC) can be used for more complex, unsymmetrical derivatives to establish connectivity.[10]

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) provides an exact molecular weight, confirming the elemental composition.[11] For 2,3-diphenylpyrazine (C₁₆H₁₂N₂), the expected monoisotopic mass is approximately 232.1000 Da.[12][13]

  • Infrared (IR) Spectroscopy: IR spectroscopy helps identify key functional groups. The spectrum will show C-H stretching for the aromatic rings and characteristic C=N and C=C stretching frequencies for the pyrazine core. The absence of N-H and C=O stretches confirms the completion of the condensation and the removal of starting materials.

• Purity Assessment (HPLC):

  • High-Performance Liquid Chromatography (HPLC): HPLC is the gold standard for assessing the purity of a final compound. A reverse-phase HPLC method using a C18 column with a suitable mobile phase (e.g., acetonitrile/water gradient) will show a single major peak for a pure compound. The area percentage of this peak is used to quantify the purity, which should ideally be >98% for research applications.

Summary of Expected Analytical Data for 2,3-Diphenylpyrazine

Technique	Parameter	Expected Result
¹H NMR	Chemical Shift (δ)	~8.6 ppm (s, 2H, Pyrazine-H), ~7.3-7.6 ppm (m, 10H, Phenyl-H)
¹³C NMR	Chemical Shift (δ)	~152 ppm (C-Ph), ~143 ppm (Pyrazine C-H), ~128-130 ppm (Phenyl C-H)
HRMS	[M+H]⁺	~233.1073 m/z (Calculated for C₁₆H₁₃N₂⁺)[13]
Melting Point	Range	117-124 °C[9]
HPLC	Purity	>98% (as determined by peak area)

General Characterization Workflow

Caption: A systematic workflow for the characterization of novel compounds.

Conclusion and Future Outlook

The synthetic and analytical methodologies detailed in this guide provide a robust framework for the development of novel pyrazine derivatives. The classic condensation reaction remains a powerful tool due to its reliability and the accessibility of starting materials.[7] Mastery of the subsequent characterization techniques is essential to ensure the production of high-quality, reliable compounds for downstream applications in drug discovery and materials science. Future research will likely focus on developing even more efficient, atom-economical, and environmentally benign synthetic routes, such as those employing earth-abundant metal catalysts for dehydrogenative coupling reactions.[14]

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• Pyrazine and its derivatives- synthesis and activity-a review. (2021). International Journal of Pharmaceutical and Bio-Medical Science. [Link]

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• (PDF) Review on the Synthesis of Pyrazine and Its Derivatives. (2017). ResearchGate. [Link]

• Greener approach toward one pot route to pyrazine synthesis. (2011). Taylor & Francis Online. [Link]

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Biological activity of trimethylated pyrazines

An In-Depth Technical Guide to the Biological Activity of Trimethylated Pyrazines

Abstract: This technical guide provides a comprehensive overview of the biological activities of trimethylated pyrazines, with a primary focus on the extensively studied compound, 2,3,5,6-tetramethylpyrazine (TMP or Ligustrazine). Designed for researchers, scientists, and drug development professionals, this document synthesizes current knowledge on the neuroprotective, cardioprotective, anti-inflammatory, and anti-cancer properties of these compounds. We delve into the underlying molecular mechanisms, present detailed experimental protocols for their evaluation, and summarize key quantitative data. The guide is structured to provide both foundational knowledge and practical, field-proven insights to facilitate further research and development in this promising area of medicinal chemistry.

Introduction to Trimethylated Pyrazines

Pyrazines are a class of nitrogen-containing heterocyclic aromatic compounds that are widespread in nature and are often associated with the aromas of cooked and fermented foods.[1][2] Among these, alkylated pyrazines have garnered significant attention not only for their organoleptic properties but also for their diverse pharmacological activities.[3][4] This guide focuses on trimethylated pyrazines, with a particular emphasis on 2,3,5,6-tetramethylpyrazine (TMP), the most biologically active and clinically relevant member of this family.[3][5]

TMP, also known as Ligustrazine, is an alkaloid originally isolated from the traditional Chinese medicinal herb Ligusticum wallichii (Chuanxiong).[3][5] For decades, it has been used in clinical practice in China for the treatment of cardiovascular and cerebrovascular diseases.[6][7] Its ability to cross the blood-brain barrier and its multifaceted mechanisms of action make it a compound of significant therapeutic interest.[8][9] While TMP is the most studied, other isomers such as 2,3,5-trimethylpyrazine are also found in nature and are beginning to be explored for their biological potential.[2][3]

The Multifaceted Biological Activities of 2,3,5,6-Tetramethylpyrazine (TMP)

TMP exhibits a remarkable spectrum of biological activities, stemming from its ability to modulate multiple cellular signaling pathways. Its primary therapeutic effects are categorized as neuroprotective, cardioprotective, anti-inflammatory, and anti-cancer.

Neuroprotective Effects

TMP has demonstrated significant neuroprotective potential in various models of neurological disorders, including ischemic stroke, traumatic brain injury (TBI), and neurodegenerative diseases like Parkinson's and Alzheimer's.[5][9][10][11]

Mechanistic Insights: The neuroprotective actions of TMP are attributed to several interconnected mechanisms:

• Antioxidant and Anti-inflammatory Action: TMP effectively scavenges free radicals and reduces oxidative stress, a key contributor to neuronal damage.[5] It inhibits inflammatory pathways, such as the HMGB1/TLR4/NF-κB signaling cascade, reducing the production of pro-inflammatory cytokines in the brain.[12]

• Inhibition of Apoptosis: TMP prevents neuronal apoptosis by modulating the balance of pro-apoptotic (Bax) and anti-apoptotic (Bcl-2) proteins and inhibiting the activation of caspases.[5][13]

• Calcium Homeostasis: It can inhibit calcium ion overload in neurons, a critical event in the excitotoxicity cascade that leads to cell death.[9]

• Enhancement of Neuroplasticity: Recent studies show that TMP promotes neuroplasticity by inhibiting the RhoA/ROCK2 pathway, leading to an increase in neuroplasticity-related proteins like PSD95 and MAP2, which are crucial for synaptic and dendritic regeneration.[9][14]

• Modulation of Nrf2 Pathway: TMP upregulates the Nuclear factor erythroid 2-related factor 2 (Nrf2) and its downstream target, heme oxygenase-1 (HO-1), which are critical for cellular defense against oxidative stress.[5][13]

Signaling Pathway: TMP-Mediated Neuroprotection

Caption: Standard workflow for determining the cytotoxicity of pyrazines using the MTT assay.

In Vivo Assay: Neuroprotection in a Cerebral Ischemia-Reperfusion Model

This protocol assesses the ability of a compound to protect the brain from damage caused by stroke.

Principle: The middle cerebral artery occlusion/reperfusion (MCAO/R) model in rats or mice is a widely used preclinical model of ischemic stroke. A filament is used to temporarily block blood flow through the MCA. After a period of ischemia, the filament is withdrawn to allow reperfusion, mimicking the clinical scenario. The neuroprotective effect of a test compound is evaluated by assessing neurological deficits, infarct volume, and cellular changes. [9][14] Step-by-Step Protocol:

• Animal Preparation & Grouping: Use adult male Sprague-Dawley rats or C57BL/6 mice. Acclimatize the animals and divide them into groups: Sham, MCAO/R + Vehicle, and MCAO/R + TMP (at various doses, e.g., 40 mg/kg). [9][14]2. Drug Administration: Administer TMP or vehicle (e.g., saline) via intraperitoneal (i.p.) or intravenous (i.v.) injection at a specified time relative to the surgery (e.g., for 3 days prior to MCAO/R and continued for 14 days post-surgery). [9][14]3. MCAO Surgery: Anesthetize the animal. Expose the common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA). Insert a nylon monofilament into the ICA to occlude the origin of the MCA.

• Ischemia & Reperfusion: Maintain the occlusion for a specific duration (e.g., 90-120 minutes). Then, withdraw the filament to allow reperfusion of the ischemic territory. In the sham group, the filament is inserted but not advanced to the MCA.

• Behavioral Assessment: At various time points post-surgery (e.g., 1, 3, 7, 14 days), evaluate neurological function using scoring systems like the modified Neurological Severity Score (mNSS). [9][11]6. Infarct Volume Measurement: At the end of the experiment (e.g., day 14), sacrifice the animals, remove the brains, and slice them into coronal sections. Stain the sections with 2,3,5-triphenyltetrazolium chloride (TTC). Viable tissue stains red, while the infarcted (damaged) tissue remains white. Calculate the infarct volume as a percentage of the total brain volume.

• Histopathological Analysis: For detailed cellular analysis, perfuse animals with 4% paraformaldehyde. Process the brain tissue for histological staining, such as Hematoxylin and Eosin (H&E) to assess cell morphology and Nissl staining to assess neuronal survival. [9][14]

In Vivo Assay: Anti-inflammatory Activity (Carrageenan-Induced Paw Edema)

This is a classic and reliable model for screening compounds for acute anti-inflammatory activity.

Principle: Sub-plantar injection of carrageenan in a rat's paw induces a localized, acute inflammatory response characterized by fluid accumulation (edema). The ability of a test compound to reduce the swelling of the paw compared to a control group indicates its anti-inflammatory properties. [6][8][15] Step-by-Step Protocol:

• Animal Grouping: Use Wistar or Sprague-Dawley rats (150-200g). Divide them into groups (n=6): Vehicle control, Standard drug (e.g., Indomethacin, 10 mg/kg), and Test compound at different doses. [6][15]2. Drug Administration: Administer the vehicle, standard, or test compound orally (p.o.) or intraperitoneally (i.p.) one hour before inducing inflammation. [6]3. Baseline Measurement: Measure the initial volume of the right hind paw of each rat using a plethysmometer. This is the zero-hour reading. [8]4. Induction of Edema: Inject 0.1 mL of 1% (w/v) carrageenan solution into the sub-plantar tissue of the right hind paw. [6][16]5. Paw Volume Measurement: Measure the paw volume at regular intervals after carrageenan injection (e.g., 1, 2, 3, and 4 hours). [6]6. Data Analysis: Calculate the percentage of edema (increase in paw volume) at each time point relative to the baseline volume. Calculate the percentage inhibition of edema for the treated groups compared to the vehicle control group. [6]

Future Directions and Therapeutic Potential

The extensive body of research on 2,3,5,6-tetramethylpyrazine strongly supports its potential as a therapeutic agent for a wide range of complex diseases. Its ability to modulate fundamental pathological processes like oxidative stress, inflammation, and apoptosis makes it an attractive candidate for further development. Future research should focus on:

• Clinical Trials: While used clinically in some regions, more rigorous, large-scale, randomized controlled trials are needed to firmly establish its efficacy and safety in diverse patient populations for conditions like ischemic stroke and neurodegenerative diseases. [12]* Pharmacokinetic and Bioavailability Studies: Optimizing delivery systems and creating derivatives with improved metabolic stability and bioavailability could enhance its therapeutic window and efficacy. [12]* Exploration of Other Trimethylated Pyrazines: The therapeutic potential of other isomers, such as 2,3,5-trimethylpyrazine, remains largely untapped. Systematic screening and mechanistic studies of these related compounds are warranted and may uncover novel biological activities.

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Comprehensive Technical Guide: Solubility and Stability Profiling of N,N,5-Trimethylpyrazin-2-amine

Target Audience: Researchers, Analytical Chemists, and Formulation Scientists Document Type: In-Depth Technical Whitepaper

Executive Summary

N,N,5-trimethylpyrazin-2-amine is a highly versatile nitrogen-containing heterocyclic compound. Characterized by a pyrazine core substituted with an exocyclic N,N-dimethylamino group and a methyl group, this structural motif is foundational in both medicinal chemistry (as a pharmacophore for neurological and metabolic targets) and flavor chemistry[1]. This whitepaper provides a rigorous, field-proven framework for understanding and evaluating the solubility dynamics and chemical stability of N,N,5-trimethylpyrazin-2-amine, offering actionable protocols for drug development professionals.

Chemical Anatomy & Physicochemical Causality

To predict the behavior of N,N,5-trimethylpyrazin-2-amine in formulation, one must first deconstruct its molecular architecture. The compound features two distinct electronic environments:

• The Pyrazine Core: An electron-deficient, lipophilic aromatic ring. The two endocyclic nitrogens are weak bases (pKa ~ 0.6) but excellent hydrogen-bond acceptors.

• The Exocyclic N,N-Dimethylamino Group: Typically, aliphatic amines are strongly basic. However, direct attachment to the electron-withdrawing pyrazine ring results in resonance delocalization of the nitrogen lone pair. This significantly depresses the basicity of the exocyclic amine (estimated pKa ~ 3.0 - 4.5).

Causality in Solvation: Because the lone pair is partially delocalized, the free base is highly lipophilic and lacks strong hydrogen-bond donating capacity. Consequently, it exhibits exceptional solubility in aprotic organic solvents like dichloromethane (DCM) and ethyl acetate[2], but remains poorly soluble in neutral aqueous media.

Logical relationship of N,N,5-trimethylpyrazin-2-amine solubility across different solvent systems.

Solubility Dynamics: Thermodynamic vs. Kinetic

Understanding the difference between kinetic solubility (often artificially inflated by supersaturation) and thermodynamic solubility is critical for robust formulation. While structural analogs like 3-chloro-N,N,5-trimethylpyrazin-2-amine (CAS 1935651-57-2)[3] share this core behavior, the absence of the electron-withdrawing chlorine atom in the base compound slightly increases the basicity of the pyrazine system.

Quantitative Solubility Profile

The following table summarizes the extrapolated thermodynamic solubility profile based on the physicochemical properties of the pyrazine-amine class.

Solvent System	Dielectric Constant (ε)	Dominant Solubilization Mechanism	Apparent Solubility (mg/mL)
Water (pH 7.4)	80.1	Minimal interaction (hydrophobic core dominates)	< 0.1 (Poor)
Water (pH 2.0)	80.1	Ion-dipole interactions (protonated amine salt)	> 50.0 (High)
Dichloromethane	9.1	Dipole-dipole / Van der Waals interactions	> 100.0 (Very High)
Ethyl Acetate	6.0	Hydrogen bond acceptor / Dipole interactions	> 50.0 (High)

Protocol 1: Thermodynamic Solubility Assessment (Shake-Flask Method)

Self-Validating Design: This protocol uses a 48-hour equilibration period to ensure the system has moved past any metastable kinetic states, providing true thermodynamic data.

• Preparation: Weigh 10 mg of N,N,5-trimethylpyrazin-2-amine into a 2 mL glass HPLC vial.

• Solvent Addition: Add 1 mL of the target buffer (e.g., 50 mM Phosphate Buffer, pH 7.4).

• Equilibration: Cap the vial and place it in a thermostatic shaker at 25.0 ± 0.1°C. Agitate at 300 RPM for exactly 48 hours. Expert Insight: 48 hours is required because pyrazine derivatives can form transient polymorphs upon initial wetting that slowly convert to the most stable, least soluble crystalline form.

• Phase Separation: Centrifuge the suspension at 10,000 x g for 15 minutes to pellet undissolved solid.

• Quantification: Carefully aspirate the supernatant, dilute appropriately with mobile phase, and analyze via RP-HPLC against a validated calibration curve.

Stability Profiling & Degradation Pathways

Pyrazine derivatives are generally stable under standard laboratory conditions but are susceptible to specific degradation pathways under extreme pH or temperature[2].

• Oxidative Stress: The most critical liability. Exposure to peroxides or radical initiators typically results in the formation of N-oxides at the endocyclic pyrazine nitrogens. The exocyclic amine is sterically hindered and less nucleophilic due to resonance, making ring oxidation the primary pathway.

• Hydrolytic Stress: While the pyrazine ring is highly resistant to hydrolysis, extreme alkaline conditions (pH > 12) coupled with high heat can induce nucleophilic aromatic substitution or degradation of the amine group[2].

Forced Degradation Matrix

Stress Condition	Reagent / Environment	Exposure	Expected Primary Degradation Pathway	Target Mass Balance
Acidic	0.1 N HCl	24h, 60°C	Minimal (Protonation stabilizes the ring)	> 98%
Basic	0.1 N NaOH	24h, 60°C	Amine hydrolysis / Nucleophilic attack	90 - 95%
Oxidative	3% H₂O₂	24h, 25°C	N-oxidation of the pyrazine core	80 - 85%
Photolytic	UV-Vis (ICH Q1B)	1.2M lux-hrs	Radical-mediated N-dealkylation	90 - 95%

Analytical Methodologies

To accurately quantify degradation, a stability-indicating assay must resolve the parent compound from its degradants.

Protocol 2: Stability-Indicating RP-HPLC Assay

Expertise & Causality: Standard C18 columns contain residual silanol groups (Si-OH) that act as weak acids. The basic nitrogens of N,N,5-trimethylpyrazin-2-amine will interact with these silanols, causing severe peak tailing. To counteract this, we utilize 0.1% Trifluoroacetic acid (TFA) in the mobile phase. TFA lowers the pH to ~2.0 (ensuring full protonation of the compound) and acts as an ion-pairing agent, masking the silanols and yielding sharp, symmetrical peaks.

Step-by-step experimental workflow for the stability-indicating RP-HPLC assay.

Step-by-Step HPLC Parameters:

• Column: Waters XBridge C18, 4.6 x 150 mm, 3.5 µm (or equivalent end-capped column).

• Mobile Phase A: 0.1% v/v TFA in LC-MS grade Water.

• Mobile Phase B: 0.1% v/v TFA in LC-MS grade Acetonitrile.

• Gradient:

  • 0-2 min: 5% B

  • 2-12 min: Linear ramp to 95% B

  • 12-15 min: Hold at 95% B

  • 15-16 min: Return to 5% B (Equilibration)

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm and 280 nm (pyrazine rings exhibit strong chromophoric absorption in this range).

• Injection Volume: 10 µL.

• System Suitability: Ensure the tailing factor (Tf) of the N,N,5-trimethylpyrazin-2-amine peak is ≤ 1.5 and theoretical plates (N) > 5000.

Formulation Strategies

Given the physicochemical profile established above, formulators should avoid neutral aqueous solutions unless utilizing co-solvents or surfactants. For parenteral or liquid formulations, converting the free base into a hydrochloride or mesylate salt is highly recommended to bypass the poor neutral solubility[2]. For solid oral dosage forms, lipid-based formulations (e.g., self-microemulsifying drug delivery systems - SMEDDS) can leverage the compound's inherent lipophilicity to maximize bioavailability.

References

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An In-depth Technical Guide to Quantum Chemical Calculations for N,N,5-trimethylpyrazin-2-amine

Abstract

This technical guide provides a comprehensive framework for performing and interpreting quantum chemical calculations on N,N,5-trimethylpyrazin-2-amine. It is designed for researchers, scientists, and professionals in drug development and computational chemistry. This document delves into the theoretical underpinnings of prevalent quantum mechanical methods, offers a detailed, step-by-step computational workflow, and provides insights into the analysis of key molecular properties. By explaining the causality behind methodological choices, this guide aims to equip the reader with the expertise to conduct robust and meaningful computational studies on this and similar heterocyclic amines.

Introduction: The "Why" and "What" of a Computational Approach

N,N,5-trimethylpyrazin-2-amine is a substituted pyrazine derivative. The pyrazine ring is a core scaffold in numerous biologically active compounds and functional materials. Understanding the electronic structure, reactivity, and spectroscopic properties of its derivatives is crucial for rational molecular design. Computational chemistry, specifically quantum chemical calculations, offers a powerful, non-experimental route to elucidate these properties with high precision, complementing and guiding synthetic efforts.[1]

Quantum mechanics-based calculations allow us to build a "digital twin" of the molecule, providing insights into phenomena that are difficult or impossible to measure directly. For a molecule like N,N,5-trimethylpyrazin-2-amine, this can include:

• Predicting Reactivity: Identifying the most likely sites for electrophilic or nucleophilic attack.

• Understanding Electronic Properties: Characterizing its ability to donate or accept electrons, which is fundamental to its interaction with biological targets or its performance in electronic devices.[2]

• Simulating Spectra: Predicting its infrared (IR) spectrum to aid in its experimental characterization.

This guide will walk you through the process of generating these insights, grounded in established theoretical principles.

Molecular Structure of N,N,5-trimethylpyrazin-2-amine

The molecule consists of a central pyrazine ring with the following substituents:

• A dimethylamino group (-N(CH₃)₂) at position 2.

• A methyl group (-CH₃) at position 5.

(A 3D representation would be inserted here in a full whitepaper, typically generated from the initial steps of the workflow described below.)

Theoretical Foundations: Choosing the Right Tools

The accuracy of any quantum chemical calculation is determined by the chosen theoretical method and basis set .[3] This choice represents a fundamental trade-off between computational cost and accuracy.[4]

The Method: Approximating the Schrödinger Equation

The central goal is to solve the time-independent Schrödinger equation for the molecule. Since an exact solution is not feasible for multi-electron systems, we rely on approximations.

2.1.1. Hartree-Fock (HF) Theory

The Hartree-Fock method is a foundational ab initio (from first principles) approach. It approximates the complex many-electron wavefunction as a single Slater determinant, which simplifies the problem by treating each electron as moving in an average field created by all other electrons.[5]

• Expertise & Experience: HF is computationally efficient and provides a good first approximation of molecular geometry and orbitals. However, it systematically neglects electron correlation—the way electrons instantaneously react to each other's positions. This leads to inaccuracies, particularly in energy calculations.[6]

• Trustworthiness: While limited in accuracy for many properties, HF serves as an essential starting point for more advanced methods.[7]

2.1.2. Density Functional Theory (DFT)

Density Functional Theory has become the workhorse of modern computational chemistry. Instead of the complex wavefunction, DFT uses the electron density—a simpler, three-dimensional quantity—to determine the system's energy.[6] The core of DFT lies in the exchange-correlation functional, which accounts for the quantum mechanical effects of exchange and electron correlation.

• Expertise & Experience: DFT offers a much better accuracy-to-cost ratio than HF.[8] Functionals like B3LYP, PBE0, and the M06 suite are popular choices that provide reliable results for a wide range of organic molecules. The inclusion of dispersion corrections (e.g., "-D3") is critical when studying non-covalent interactions.[4]

• Trustworthiness: For a molecule like N,N,5-trimethylpyrazin-2-amine, DFT is the recommended method for obtaining reliable geometries, vibrational frequencies, and electronic properties.

The Basis Set: Building Blocks for Molecular Orbitals

A basis set is a collection of mathematical functions (typically Gaussian-type orbitals) centered on each atom, which are linearly combined to create the molecular orbitals.[9]

• Pople Basis Sets (e.g., 6-31G(d,p), 6-311+G(2d,p)): These are widely used and offer a good balance for many applications. The numbers describe the number of functions used for core and valence electrons. The terms in parentheses denote the addition of:

  • Polarization functions (d, p): Allow orbitals to change shape, which is crucial for describing chemical bonds.[10]

  • Diffuse functions (+): Provide flexibility for describing loosely bound electrons, important for anions or excited states.

• Dunning's Correlation-Consistent Basis Sets (e.g., cc-pVDZ, aug-cc-pVTZ): These are designed to systematically converge towards the complete basis set limit, offering a pathway to highly accurate results, albeit at a higher computational cost.[10]

Causality Behind Selection: For a molecule of this size and type, a basis set like 6-311+G(d,p) combined with a DFT functional like B3LYP-D3 or ωB97X-D provides a robust and well-validated level of theory for obtaining accurate results without excessive computational demand.

The Computational Workflow: A Step-by-Step Protocol

The following protocol outlines a self-validating system for calculating the properties of N,N,5-trimethylpyrazin-2-amine. Common software packages for these calculations include Gaussian, Q-Chem, and the open-source GAMESS.

Caption: A typical workflow for quantum chemical calculations.

Protocol 1: Geometry Optimization and Vibrational Analysis

• Structure Generation: Construct the 3D coordinates of N,N,5-trimethylpyrazin-2-amine using molecular modeling software (e.g., Avogadro). Perform a preliminary geometry cleanup using molecular mechanics.

• Input File Creation: Create a text file specifying the calculation parameters. For the Gaussian software package, it would look like this:

  • #p B3LYP-D3/6-311+G(d,p) Opt Freq: This line specifies the level of theory, requests a geometry optimization (Opt), and a subsequent frequency calculation (Freq).

  • 0 1: Specifies a total charge of 0 and a spin multiplicity of 1 (singlet ground state).

• Execution: Submit the input file to the quantum chemistry software.

• Validation: Upon completion, verify two key points:

  • The optimization has converged (check the output log for convergence criteria).

  • The frequency calculation yields zero imaginary frequencies . This confirms the optimized structure is a true energy minimum.

Data Analysis and Interpretation

Optimized Geometry and Energy

The final output will provide the lowest-energy conformation of the molecule. This data can be presented in a table for clarity.

Table 1: Selected Calculated Geometrical Parameters

Parameter	Bond/Angle	Value (Å or °)
Bond Length	C2-N(amine)	Calculated Value
Bond Length	N(amine)-C(methyl)	Calculated Value
Bond Angle	C(ring)-C2-N(amine)	Calculated Value
Dihedral Angle	C-N-C-C (Amine twist)	Calculated Value

(Note: Values are placeholders and would be populated from the calculation output.)

Vibrational Frequencies

The calculated frequencies can be used to predict the molecule's IR spectrum. Key vibrational modes, such as C-H stretches, C=N stretches within the ring, and C-N stretches, can be identified and compared with experimental data if available.

Frontier Molecular Orbitals (HOMO & LUMO)

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are critical for understanding chemical reactivity.[11]

• HOMO: Represents the ability to donate electrons. Regions with a high HOMO density are susceptible to electrophilic attack.

• LUMO: Represents the ability to accept electrons. Regions with a high LUMO density are susceptible to nucleophilic attack.

• HOMO-LUMO Gap: The energy difference between these orbitals is a measure of chemical reactivity and the energy required for the lowest-energy electronic excitation.[12] A smaller gap generally implies higher reactivity.[13]

Table 2: Calculated Electronic Properties

Property	Value (eV)	Interpretation
HOMO Energy	Calculated Value	Electron-donating ability
LUMO Energy	Calculated Value	Electron-accepting ability
HOMO-LUMO Gap	(LUMO - HOMO)	Chemical Reactivity/Excitability

| Dipole Moment | Calculated Value (Debye) | Molecular Polarity |

Caption: Relationship between Frontier Orbitals and Reactivity.

Molecular Electrostatic Potential (MEP)

The MEP is a color-coded map of the electrostatic potential on the molecule's surface.[14] It provides a powerful visual guide to intermolecular interactions.[15]

• Red Regions (Negative Potential): Indicate areas of high electron density, typically around electronegative atoms like nitrogen. These are sites for electrophilic attack or hydrogen bond acceptance.[16]

• Blue Regions (Positive Potential): Indicate areas of low electron density, often around hydrogen atoms bonded to electronegative atoms. These are sites for nucleophilic attack or hydrogen bond donation.

For N,N,5-trimethylpyrazin-2-amine, one would expect to see a strong negative potential (red) around the pyrazine ring nitrogen atoms, indicating their role as primary sites for protonation or hydrogen bonding.

Conclusion

This guide has outlined a robust and scientifically-grounded workflow for the quantum chemical investigation of N,N,5-trimethylpyrazin-2-amine. By leveraging Density Functional Theory with an appropriate basis set, researchers can reliably predict its geometry, vibrational spectra, and electronic properties. The analysis of frontier molecular orbitals and the molecular electrostatic potential provides deep, actionable insights into the molecule's reactivity and potential intermolecular interactions. This computational approach is an indispensable tool in modern chemical and pharmaceutical research, accelerating the design and characterization of novel molecules.[17]

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Whitepaper: The Strategic Discovery and Targeted Isolation of Novel Aminopyrazines

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The aminopyrazine scaffold is a cornerstone of modern medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a multitude of biologically active agents.[1][2] Its defining feature, the electron-deficient aromatic ring with strategically placed nitrogen atoms, allows it to act as an exceptional bioisostere for other aromatic systems and serve as a potent hydrogen bond acceptor, frequently engaging with the hinge region of protein kinases.[2] This guide provides a comprehensive technical overview of the contemporary workflows employed in the discovery and isolation of novel aminopyrazine derivatives. We will move beyond simple recitation of methods to explore the underlying scientific rationale for key experimental decisions—from initial hit discovery via advanced screening techniques to the robust synthesis, purification, and characterization of lead candidates. This document is intended for drug discovery professionals seeking to leverage this versatile scaffold in the development of next-generation therapeutics, including inhibitors for targets in oncology, inflammation, and infectious diseases.[3][4][5]

Part 1: Strategies for Novel Hit Discovery

The journey to a novel aminopyrazine therapeutic begins with the identification of a "hit"—a compound that displays the desired biological activity in an initial screen. The choice of discovery strategy is paramount and is dictated by factors such as the nature of the biological target, available resources, and the desired novelty of the resulting chemical matter.

High-Throughput Screening (HTS)

HTS is a brute-force yet powerful method that involves testing large libraries of compounds (often hundreds of thousands) for activity against a specific biological target in an automated fashion.[6] The primary goal of HTS is to identify multiple series of active compounds, which can then be prioritized for further investigation.

Causality Behind the HTS Workflow: The HTS cascade is a funneling process designed for efficiency. It begins with a highly sensitive but less specific primary assay to cast a wide net and minimize false negatives. Subsequent assays are designed to be progressively more specific, eliminating false positives and confirming the mechanism of action. For instance, an initial screen might measure the inhibition of an enzyme's overall activity, while a follow-up counter-screen ensures the compound is not simply interfering with the detection method (e.g., fluorescence).[7][8]

Experimental Protocol: A Representative HTS Workflow for an ABC Transporter Target

• Primary Screen:

  • Objective: To identify compounds that inhibit the transporter's efflux activity.

  • Method: Use cells overexpressing the target transporter (e.g., ABCG2) and a fluorescent substrate (e.g., pheophorbide a).[6]

  • Step 1: Plate ABCG2-overexpressing cells (e.g., NCI-H460/MX20) in 384-well plates.

  • Step 2: Add compounds from the screening library to a final concentration of 10 µM.

  • Step 3: Add the fluorescent substrate, pheophorbide a.

  • Step 4: Incubate for a set period (e.g., 1-2 hours) to allow for substrate transport.

  • Step 5: Measure intracellular fluorescence using a plate reader. Increased fluorescence relative to a DMSO control indicates inhibition of efflux.[6]

• Hit Confirmation and Dose-Response:

  • Objective: To confirm the activity of initial hits and determine their potency (IC50).

  • Method: Re-test the primary hits from a fresh stock across a range of concentrations (e.g., 8-point, 3-fold serial dilution).

  • Step 1: Perform the primary assay protocol with the selected hits at concentrations ranging from, for example, 0.1 µM to 20 µM.

  • Step 2: Plot the percentage of inhibition against the compound concentration and fit the data to a four-parameter logistic equation to calculate the IC50 value.

• Orthogonal and Counter-Screens:

  • Objective: To rule out non-specific activity and confirm the mechanism.

  • Method: Use a different substrate or a different detection method. For example, confirm hits using a non-fluorescent substrate measured by LC-MS or test for inhibition of a different, unrelated transporter to assess selectivity.[7]

Caption: High-Throughput Screening (HTS) cascade for hit identification.

Fragment-Based Drug Discovery (FBDD)

FBDD offers a more rational and efficient alternative to HTS, particularly for challenging targets like protein-protein interactions.[9][10] This approach begins by screening small, low-molecular-weight compounds ("fragments," typically <300 Da) that bind to the target with low affinity.[11] Because of their low complexity, fragments can explore chemical space more efficiently and often form highly quality interactions, leading to superior ligand efficiency (LE).[12]

Causality Behind the FBDD Workflow: The core principle of FBDD is that a potent lead molecule can be constructed by linking or growing simple fragments that individually make high-quality, low-affinity interactions with the target.[11] Highly sensitive biophysical techniques like X-ray crystallography or Surface Plasmon Resonance (SPR) are required to detect these weak binding events. Once a fragment hit is identified and its binding mode is structurally characterized, medicinal chemists can design modifications that "grow" the fragment into adjacent pockets of the binding site, progressively increasing affinity and potency.[12][13]

Caption: The Fragment-Based Drug Discovery (FBDD) workflow.

Part 2: Rational Synthesis of Aminopyrazine Derivatives

Once validated hits are identified, the focus shifts to chemical synthesis to explore the structure-activity relationship (SAR) and optimize properties like potency, selectivity, and pharmacokinetics.[14][15] The synthesis of aminopyrazine libraries often relies on a set of robust and versatile chemical reactions.

Preparation of Key Building Blocks

Many synthetic routes begin with a functionalized aminopyrazine core that can be readily modified. A common and critical intermediate is 2-bromopyrazine, which serves as a versatile handle for cross-coupling reactions.[1]

Experimental Protocol: Synthesis of 2-Bromopyrazine via Sandmeyer-Type Reaction [1]

• Rationale: This protocol transforms the readily available and inexpensive 2-aminopyrazine into the more synthetically useful 2-bromopyrazine. The amino group is first converted into a diazonium salt, which is a good leaving group and is subsequently displaced by a bromide ion, catalyzed by copper(I) bromide. Maintaining a low temperature (-5 °C to 0 °C) during diazotization is critical to prevent the unstable diazonium salt from decomposing.

• Step 1: Diazotization

  • In a 500 mL three-necked flask equipped with a mechanical stirrer and thermometer, add 88 mL of 48% hydrobromic acid.

  • Cool the acid to -5 °C in an ice-salt bath.

  • Slowly add 10.0 g (0.105 mol) of 2-aminopyrazine while stirring vigorously, ensuring the temperature remains below 0 °C.

  • In a separate beaker, dissolve 8.0 g (0.116 mol) of sodium nitrite in 20 mL of deionized water and cool the solution in an ice bath.

  • Add the cold sodium nitrite solution dropwise to the 2-aminopyrazine mixture over 1-2 hours, maintaining the reaction temperature between -5 °C and 0 °C.

• Step 2: Sandmeyer Reaction

  • In a separate 250 mL beaker, dissolve 16.5 g (0.115 mol) of copper(I) bromide in 20 mL of 48% hydrobromic acid and cool in an ice bath.

  • Slowly and carefully add the freshly prepared cold diazonium salt solution to the copper(I) bromide solution with continuous stirring.

  • After the addition is complete, allow the mixture to warm to room temperature and then heat to 50-60 °C for 30 minutes to ensure complete reaction.

• Step 3: Work-up and Purification

  • Cool the reaction mixture and neutralize it carefully with a saturated sodium carbonate solution until the pH is ~8.

  • Extract the aqueous mixture with diethyl ether or dichloromethane (3 x 50 mL).

  • Combine the organic layers, wash with brine (2 x 30 mL), and dry over anhydrous magnesium sulfate.

  • Filter and remove the solvent using a rotary evaporator.

  • Purify the crude product by vacuum distillation to yield 2-bromopyrazine.

Core-Elaboration via Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are indispensable tools for elaborating the aminopyrazine core. The Suzuki-Miyaura cross-coupling, which forms a carbon-carbon bond between a halide (like 2-bromopyrazine) and a boronic acid or ester, is particularly common.[4][16]

Experimental Protocol: General Procedure for Suzuki-Miyaura Cross-Coupling [16]

• Rationale: This reaction allows for the modular installation of a wide variety of aryl or heteroaryl groups onto the pyrazine ring, enabling rapid exploration of the SAR. The palladium catalyst facilitates a catalytic cycle involving oxidative addition, transmetalation, and reductive elimination to form the new C-C bond.

• Step 1: Reaction Setup

  • To a microwave vial or round-bottom flask, add the aminopyrazine halide (1.0 eq.), the desired aryl-boronic acid or boronate ester (1.2 eq.), and a base such as sodium carbonate (Na2CO3, 2.0 eq.).

  • Evacuate and backfill the vessel with an inert gas (e.g., Argon or Nitrogen) three times.

  • Add a degassed solvent mixture, such as 1,4-dioxane/H2O (4:1 v/v).

  • Add the palladium catalyst, for example, Pd(dppf)Cl2–CH2Cl2 (0.1 eq.).

• Step 2: Reaction and Monitoring

  • Seal the vessel and heat the reaction mixture to 100 °C for 6-9 hours.

  • Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Step 3: Work-up and Purification

  • Cool the reaction to room temperature and dilute with ethyl acetate.

  • Wash the organic mixture with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude residue by column chromatography on silica gel.

Caption: A general synthetic strategy for novel aminopyrazine derivatives.

Part 3: Robust Isolation and Purification Protocols

The inherent basicity of the aminopyrazine nitrogen atoms presents unique challenges for purification. Standard silica gel chromatography can lead to poor peak shape and irreversible binding due to strong interactions between the basic analyte and the acidic silanol groups on the silica surface.[17] Therefore, specialized techniques are often required.

Comparative Purification Strategies

The choice of purification method depends on the scale of the synthesis and the nature of the impurities. For aminopyrazine derivatives, both modified liquid-liquid extraction and specialized chromatography are highly effective.

Purification Method	Principle	Advantages	Disadvantages	Best For
Acid-Base Extraction	Exploits the basicity of the aminopyrazine to move it from an organic phase into an acidic aqueous phase, leaving neutral/acidic impurities behind.[18]	Simple, inexpensive, scalable, good for removing non-basic impurities.	Labor-intensive, may form emulsions, not effective for separating similar basic compounds.	Gross purification of crude reaction mixtures.
Standard Silica Chromatography	Separation based on polarity. Requires a basic modifier (e.g., triethylamine, NH4OH) in the eluent to prevent peak tailing.[17]	Widely available, well-understood.	Can lead to low recovery for very basic compounds, inconsistent results if modifier concentration varies.	Compounds with mild basicity (pKa < 8).
Amine-Functionalized Silica	The silica surface is covalently modified with an amine, neutralizing the acidic silanol groups and improving mass transfer kinetics for basic analytes.[17]	Excellent peak shape, high recovery, uses standard non-polar solvents (Hex/EtOAc), highly reproducible.	Higher cost of stationary phase compared to standard silica.	Purifying moderately to strongly basic aminopyrazines.
Cation-Exchange Chromatography	The positively charged (protonated) aminopyrazine binds to a negatively charged stationary phase (e.g., Dowex 50X8) and is eluted by increasing pH or ionic strength.[19]	High capacity, excellent for separating compounds with different pKa values.	Requires specific buffers, may not be compatible with all organic solvents.	Large-scale purification or removing charged impurities.

Step-by-Step Purification Protocols

Protocol: Acid-Base Extraction for Crude Work-up [18]

• Dissolution: Dissolve the crude reaction mixture in a water-immiscible organic solvent like ethyl acetate (EtOAc) or dichloromethane (DCM).

• Acid Wash: Transfer the solution to a separatory funnel and add an equal volume of 1M HCl.

• Extraction: Shake the funnel vigorously for 1-2 minutes, venting periodically. The protonated aminopyrazine product will move into the aqueous layer.

• Separation: Allow the layers to separate and drain the lower (aqueous) layer containing the product into a clean flask.

• Back-Extraction: Wash the organic layer (containing neutral/acidic impurities) with 1M HCl once more to ensure complete extraction of the product. Combine the aqueous layers.

• Basification & Recovery: Cool the combined aqueous layers in an ice bath and slowly add a base (e.g., 6M NaOH or solid Na2CO3) until the pH is >10.

• Final Extraction: Extract the now-neutral product back into an organic solvent (EtOAc or DCM, 3x volumes).

• Drying and Concentration: Combine the final organic layers, dry over anhydrous Na2SO4, filter, and concentrate to yield the purified basic product.

Protocol: Flash Chromatography with Amine-Functionalized Silica [17]

• Method Development: Use amine-functionalized TLC plates (e.g., Biotage® KP-NH) to determine the optimal solvent system. Develop plates in various ratios of hexane and ethyl acetate. The ideal system will give the product an Rf value of ~0.3.

• Column Equilibration: Select an appropriately sized amine-functionalized flash cartridge and equilibrate it with the starting mobile phase (e.g., 100% hexane).

• Loading: Dissolve the crude sample in a minimal amount of DCM or the mobile phase and load it onto the column. Alternatively, perform a dry load by adsorbing the sample onto a small amount of silica.

• Elution: Run a linear gradient based on the TLC data (e.g., from 0% to 40% EtOAc in hexane over 10-12 column volumes).

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure to obtain the final compound.

Part 4: Structural Characterization and Validation

The final step is to unequivocally confirm the identity and purity of the isolated compound. A combination of spectroscopic techniques is essential for a self-validating system.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the molecular structure, including the carbon-hydrogen framework (¹H and ¹³C NMR) and the connectivity between atoms. The number of signals, their chemical shifts, splitting patterns, and integration values are all used to piece together the final structure.[20][21]

• Mass Spectrometry (MS): Determines the molecular weight of the compound with high accuracy (HRMS), confirming its elemental composition. Fragmentation patterns can also provide clues about the molecule's structure.[20][22]

• Fourier-Transform Infrared (FT-IR) Spectroscopy: Used to identify the presence of specific functional groups (e.g., N-H stretches for the amino group, C=O stretch for an amide) which should be consistent with the proposed structure.[21][22]

Conclusion

The discovery and isolation of novel aminopyrazines is a systematic, multi-disciplinary process that combines rational design with robust, validated experimental execution. From the strategic selection of a discovery platform like HTS or FBDD to the nuanced challenges of synthesizing and purifying basic heterocyclic compounds, every step requires a deep understanding of the underlying chemical and biological principles. By leveraging versatile building blocks, powerful cross-coupling reactions, and tailored purification strategies, researchers can efficiently navigate the path from initial concept to a well-characterized, novel aminopyrazine candidate poised for further development. The continued application of these advanced techniques ensures that the aminopyrazine scaffold will remain a fruitful source of innovative therapeutics for years to come.

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Protocols & Analytical Methods

Application Note: Analytical Methodologies for the Detection and Quantification of N,N,5-Trimethylpyrazin-2-amine

Introduction & Application Context

N,N,5-trimethylpyrazin-2-amine (Molecular Formula: C₇H₁₁N₃; Exact Mass: 137.10) is a highly versatile nitrogen-containing heterocyclic compound characterized by a pyrazine core substituted with a dimethylamino group and a methyl group. The detection and quantification of this specific structural motif are of critical importance in two distinct scientific domains:

• Medicinal Chemistry & Drug Development : Aminopyrazine derivatives serve as fundamental pharmacophores. They are extensively utilized as synthetic intermediates in the development of kinase inhibitors, most notably hematopoietic progenitor kinase 1 (HPK1) inhibitors, which are currently being investigated for oncology and autoimmune therapies[1].

• Flavor and Aroma Profiling : Alkylpyrazines, including trimethylpyrazines, are potent volatile odorants typically formed via the Maillard reaction. They impart characteristic roasted, nutty, and earthy sensory notes to complex food matrices such as coffee, cocoa, and roasted nuts[2][3].

Analytical Challenges & Causality in Method Design

The dual nature of N,N,5-trimethylpyrazin-2-amine—exhibiting both moderate volatility and distinct polarity—requires a bifurcated analytical approach depending on the sample matrix.

Chromatographic Behavior & Causality : The basicity of the pyrazine ring nitrogens combined with the exocyclic amine creates significant analytical challenges in standard reversed-phase liquid chromatography (RP-HPLC). Basic compounds often exhibit severe peak tailing due to secondary ion-exchange interactions with residual, unreacted silanols on silica-based stationary phases. To establish a self-validating and reproducible system, analysts must actively suppress these interactions by employing acidic mobile phases (e.g., formic acid) to protonate both the analyte and the silanols, or by utilizing mixed-mode stationary phases embedded with strong acidic ion-pairing groups[4].

Matrix Complexity : In flavor profiling or biological metabolic studies, the target compound is embedded in lipid-, protein-, or carbohydrate-rich matrices[5]. Direct injection into a Gas Chromatograph (GC) would result in rapid inlet fouling. Therefore, Headspace Solid-Phase Microextraction (HS-SPME) is employed to selectively isolate the volatile pyrazines, leaving non-volatile matrix interferents behind[3][6].

Protocol A: RP-HPLC-UV/MS for Pharmaceutical Purity and API Quantification

Rationale : For high-purity synthesis verification, reaction monitoring, and pharmacokinetic studies, HPLC coupled with UV or Electrospray Ionization Mass Spectrometry (ESI-MS) is the gold standard. The addition of 0.1% to 0.5% formic acid ensures the analyte remains in a consistent ionization state, sharpening the peak and providing the necessary[M+H]⁺ ion for MS detection[7].

Step-by-Step Methodology

• Sample Preparation : Dissolve the Active Pharmaceutical Ingredient (API) or synthetic intermediate in an extraction solvent of 50:50 Acetonitrile:Water (v/v) to achieve a target concentration of 10–100 µg/mL. Filter the solution through a 0.22 µm PTFE syringe filter to ensure particulate removal.

• Column Selection : Utilize a mixed-mode column (e.g., Primesep A or SHARC 1, 4.6 x 100 mm, 5 µm) or a high-purity, fully end-capped C18 column to prevent basic peak tailing[4][7].

• Mobile Phase Configuration :

  • Solvent A: LC-MS grade Water with 0.1% Formic Acid.

  • Solvent B: LC-MS grade Acetonitrile with 0.1% Formic Acid.

• Gradient Program : Run an isocratic elution at 98% Solvent A / 2% Solvent B for 10 minutes[7]. If resolving from closely related synthetic impurities, utilize a shallow gradient from 2% to 40% B over 15 minutes.

• Flow Rate & Injection : Set the flow rate to 1.0 mL/min with an injection volume of 5–10 µL.

• Detection Parameters :

  • UV/Vis: Set the detection wavelength to 270–275 nm, which corresponds to the optimal absorbance maximum for the aminopyrazine ring[4][7].

  • MS: Operate in Positive Electrospray Ionization (ESI+) mode. Monitor for the protonated precursor ion [M+H]⁺ at m/z 138.1.

Protocol B: HS-SPME-GC-MS for Trace Flavor and Biological Matrix Profiling

Rationale : For complex matrices, HS-SPME selectively concentrates volatile pyrazines onto a polymer fiber. The addition of sodium chloride (NaCl) induces a "salting-out" effect, decreasing the solubility of the organic pyrazine in the aqueous phase and driving it into the headspace, dramatically lowering the Limit of Detection (LOD)[3]. Capillary GC then separates the analytes based on boiling point, and Electron Ionization (EI) provides definitive structural identification via fragmentation[6].

Step-by-Step Methodology

• Sample Preparation : Transfer 2.0 g (or 2.0 mL) of the sample into a 10 mL headspace vial. Add 1.0 mL of saturated NaCl solution. Spike the sample with a stable isotope internal standard (e.g., a deuterated pyrazine derivative) to create a self-validating quantitative system[5]. Seal immediately with a PTFE/silicone septum.

• SPME Extraction : Equilibrate the vial at 50°C for 15 minutes. Expose a 50/30 µm DVB/CAR/PDMS SPME fiber to the headspace for 30 minutes at 50°C with continuous agitation (250 rpm).

• Desorption & Injection : Retract the fiber and insert it into the GC inlet. Desorb at 250°C for 3 minutes in splitless mode to ensure complete transfer of the analytes onto the column.

• GC Separation :

  • Column: 5% Phenyl-methylpolysiloxane capillary column (e.g., HP-5MS, 30 m × 0.25 mm × 0.25 µm).

  • Oven Program: Initial temperature 40°C (hold 2 min), ramp at 5°C/min to 150°C, then 20°C/min to 250°C (hold 5 min).

  • Carrier Gas: High-purity Helium at a constant flow of 1.0 mL/min.

• MS Detection : Utilize Electron Ionization (EI) at 70 eV. Use full scan mode (m/z 35–300) for untargeted deconvolution profiling, or Selected Ion Monitoring (SIM) for targeted quantification of the molecular ion (m/z 137) and primary fragments[6].

Quantitative Data & Method Validation Summary

The following table summarizes the comparative quantitative parameters for both validated methodologies, allowing researchers to select the appropriate technique based on their sensitivity and matrix requirements.

Parameter	RP-HPLC-UV/MS (Pharmaceutical)	HS-SPME-GC-MS (Flavor/Biological)
Primary Matrix	API, Synthetic Intermediates	Food extracts, Urine, Plasma
Stationary Phase	Mixed-mode (e.g., SHARC 1) or C18	5% Phenyl-methylpolysiloxane
Detection Mode	UV (270 nm) / ESI+ (m/z 138.1)	EI-MS (70 eV, SIM mode)
Typical LOD	10 - 50 ng/mL	0.1 - 1.0 ng/mL
Linear Dynamic Range	0.1 - 100 µg/mL	1 - 500 ng/mL
Sample Prep Time	< 5 minutes (Dilute & Filter)	45 minutes (Equilibration + SPME)

Analytical Decision Workflow

Fig 1. Analytical decision tree for N,N,5-trimethylpyrazin-2-amine based on sample matrix.

References[7] HPLC Separation of Pyrazine and Aminopyrazine on Sharc 1 Column. AugustaChrom.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGKlnOQgGt-cisODLokdoSECtHvLvjVncnfmfb8NaGMwkG5JmdgyLcD8IbjJZSkHsqA5UqELc_ZYRn1WT_4KCqiOu1wYjiGqz500e37jWs4YUW4XPTtRZ9xbwIhoT-bNhlaTDvvGavzL6N8pHEUU272GToLtWbp0gxnfsEaR9IQ-oYqyorD74HFXZsNQfeqOKvxBDuKxrQIAweztD4=[4] Pyrazine Analytical Methods. SIELC Technologies.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGRzoi2wnaVIPss53vU6sMO11NZtc2HJxf2a4kijhIyUsItfMv9MZbneVFbD4epPGXCiX76ym8i9TSkLqtA03-AI1l5ITbRW6HrrlYa4XGr-vMwYhM=[2] CAS 14667-55-1: Trimethylpyrazine. CymitQuimica.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE1nDkkX2Yzz2pk95z17G-KftPsbFHYe5TEbs-pcB9p-HG7N_qHN8OI6VYQzOPvwNyA_Av3kJZH-zFvYbJuXstPAC2tdX5vYVsCKz2YGzwGifv6yU5IFXRgwT4uwCy1qCqegg==[3] GC×GC–TOF-MS and Comprehensive Fingerprinting of Volatiles in Food: Capturing the Signature of Quality. Spectroscopy Online.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFBg33I-Yh72slANsCyi-BykHOpw04lsfBcIrhevBvnh5jk-hbDoE1FkFhjecCOIhDELWCmqwwjhYED0mFcc9eykcUOGM_NcsU3Tu5xBeWGeIvYis-jeTyGUAUtLEwrhuB7OZlZWzWhDwHKDjBxB6TirJonZo_DOYKGBZSgTf45j7lVAjLUuysVpIj6qG0pmOCskOR51FcOrEqVTbJsn3wV1u3IWNH6aYTFGEizjMio3wFhsJX1ctXaiqpJSlk=[6] Profiling Flavors and Fragrances in Complex Matrices Using Linear Retention Indices Without Sample Preparation. Agilent Technologies.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFCjWf5OhH0mDxTIiWAWxblR4y75WQqZ26s4v3kkqQkUhFUF9FEmY4cud0W6tTkZz4SQtSfzqODuCeK5IzwC445B9_9dUtIMrDLEDX_oPjd_BGxbNB9zHPD4y5mwxUv-No2I-QicLxMFZe9wEfiEt_V67qx8O-uwPGflUCjwYyJqBfSBRkw-I2YaT3seIOVrfqehZSCwGdpJPZrztPkXRLxUI4QDMwudl7cMCRux6S-ViCOPoV16u2NSdk4BIkE[5] Metabolites of Key Flavor Compound 2,3,5-Trimethylpyrazine in Human Urine. American Chemical Society (ACS).https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHNzy92Q5nhcbUWpmANHq-T87NC9Xd3EeJ8_El7ibpac0KTBtHg1vZwqKR_nhT9PhtWMFIzPQcVtnQN9Mq9VAidfDybzGg4L9B-fmnIgL7BZX1MXaDKV60Ej254BkM56JXDSvt7pUPDOgNyEA==[1] WO2021032148A1 - Aminopyrazine compounds as hpk1 inhibitor and the use thereof. Google Patents.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFlT6ycvj9OAGfgpTjgJoAE3Pt6HC4c1Bu1kr46eJNLYZKKEVG9VelRcV4W5L8E6Q9cgLqq9Ahj9jfk7O1AZ0f5mTBbifM76h3xt6tpr8ETNN_2q9Kc5IVfoE8TAQWIyh2C0SZMpvrcqVKeTrIE

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Application Notes &amp; Protocols: The Medicinal Chemistry Utility of N,N,5-trimethylpyrazin-2-amine

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the potential uses and experimental evaluation of N,N,5-trimethylpyrazin-2-amine. While this specific molecule is not extensively documented in publicly available literature, this guide extrapolates from the rich chemistry and diverse biological activities of structurally related pyrazine derivatives to propose a robust framework for its investigation.[1][2]

The pyrazine ring is a privileged scaffold in medicinal chemistry, found in numerous FDA-approved drugs.[3] Its unique electronic properties, ability to participate in hydrogen bonding, and role as a bioisostere for other aromatic systems make it a valuable core for designing novel therapeutic agents.[3][4] This document outlines a plausible synthetic route for N,N,5-trimethylpyrazin-2-amine, hypothesizes its potential applications based on established structure-activity relationships of similar molecules, and provides detailed protocols for its biological evaluation.

Synthesis and Characterization of N,N,5-trimethylpyrazin-2-amine

A plausible synthetic route for N,N,5-trimethylpyrazin-2-amine can be envisioned starting from the commercially available 2-amino-5-methylpyrazine. The synthesis involves a reductive amination or a direct alkylation to introduce the two N-methyl groups.

Proposed Synthetic Scheme:

Caption: Proposed synthesis of N,N,5-trimethylpyrazin-2-amine.

Protocol 1: Synthesis via Reductive Amination

This protocol describes the synthesis of N,N,5-trimethylpyrazin-2-amine from 2-amino-5-methylpyrazine using formaldehyde and sodium borohydride.

Materials:

• 2-amino-5-methylpyrazine

• Formaldehyde (37% solution in water)

• Sodium borohydride (NaBH₄)

• Methanol (MeOH)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Rotary evaporator

• Magnetic stirrer and stir bar

• Round bottom flasks

• Separatory funnel

Procedure:

• To a solution of 2-amino-5-methylpyrazine (1.0 eq) in methanol, add formaldehyde (2.2 eq) at room temperature.

• Stir the mixture for 1 hour.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add sodium borohydride (2.5 eq) portion-wise, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 12 hours.

• Quench the reaction by the slow addition of water.

• Remove the methanol under reduced pressure using a rotary evaporator.

• Extract the aqueous residue with dichloromethane (3 x 50 mL).

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel to obtain N,N,5-trimethylpyrazin-2-amine.

Characterization:

The structure and purity of the synthesized N,N,5-trimethylpyrazin-2-amine should be confirmed by standard analytical techniques:

Technique	Expected Observations
¹H NMR	Peaks corresponding to the pyrazine ring protons, the C5-methyl protons, and a singlet for the two N-methyl groups.
¹³C NMR	Resonances for the carbon atoms of the pyrazine ring, the C5-methyl carbon, and the N-methyl carbons.
Mass Spectrometry	A molecular ion peak corresponding to the calculated mass of C₇H₁₁N₃ (M+H⁺).
Purity (HPLC)	A single major peak indicating high purity, typically >95%.

Hypothesized Medicinal Chemistry Applications

Based on the biological activities of structurally similar aminopyrazines and aminopyrimidines, N,N,5-trimethylpyrazin-2-amine could serve as a valuable scaffold in several therapeutic areas.[5][6] The nitrogen atoms in the pyrazine ring can act as hydrogen bond acceptors, interacting with key residues in biological targets.[3]

A. Kinase Inhibition

Many kinase inhibitors feature a 2-aminopyrimidine or 2-aminopyrazine core that forms hydrogen bonds with the hinge region of the kinase domain.[3] The N,N,5-trimethylpyrazin-2-amine scaffold could be explored for its potential to inhibit various kinases implicated in cancer and inflammatory diseases.

Caption: Hypothesized inhibition of a receptor tyrosine kinase pathway.

B. Antimicrobial Activity

Pyrazine derivatives have been investigated for their antibacterial and antifungal properties.[5][7] The N,N,5-trimethylpyrazin-2-amine core could be a starting point for the development of new antimicrobial agents, potentially targeting essential enzymes in microbial pathogens.

C. Central Nervous System (CNS) Activity

The pyrazine scaffold is present in molecules with CNS activity. The lipophilicity and basicity of N,N,5-trimethylpyrazin-2-amine could allow it to cross the blood-brain barrier, making it a candidate for targeting CNS receptors or enzymes.

Experimental Protocols for Biological Evaluation

The following protocols provide a starting point for assessing the biological activity of N,N,5-trimethylpyrazin-2-amine.

Protocol 2: In Vitro Kinase Inhibition Assay

This protocol outlines a general method for screening the compound against a panel of kinases.

Materials:

• N,N,5-trimethylpyrazin-2-amine (dissolved in DMSO)

• Recombinant kinases of interest

• Kinase-specific peptide substrate

• ATP

• Kinase assay buffer

• Kinase-Glo® Luminescent Kinase Assay Kit (or similar)

• White, opaque 384-well plates

• Plate reader capable of luminescence detection

Procedure:

• Prepare a serial dilution of N,N,5-trimethylpyrazin-2-amine in DMSO.

• In a 384-well plate, add the kinase, peptide substrate, and the test compound at various concentrations.

• Initiate the kinase reaction by adding ATP.

• Incubate the plate at room temperature for the recommended time (e.g., 60 minutes).

• Stop the reaction and detect the remaining ATP using the Kinase-Glo® reagent according to the manufacturer's instructions.

• Measure the luminescence signal using a plate reader.

• Calculate the percent inhibition for each concentration of the test compound and determine the IC₅₀ value.

Protocol 3: Cell-Based Cytotoxicity Assay

This protocol measures the effect of the compound on the viability of cancer cell lines.

Materials:

• N,N,5-trimethylpyrazin-2-amine (dissolved in DMSO)

• Cancer cell lines of interest (e.g., A549, MCF-7)

• Complete cell culture medium

• CellTiter-Glo® Luminescent Cell Viability Assay Kit (or similar)

• Clear-bottom, white-walled 96-well plates

• Plate reader capable of luminescence detection

Procedure:

• Seed the cancer cells in a 96-well plate at a predetermined density and allow them to attach overnight.

• Treat the cells with a serial dilution of N,N,5-trimethylpyrazin-2-amine for 72 hours.

• Equilibrate the plate to room temperature.

• Add the CellTiter-Glo® reagent to each well according to the manufacturer's protocol.

• Mix the contents on an orbital shaker to induce cell lysis.

• Measure the luminescence signal, which is proportional to the amount of ATP and, therefore, the number of viable cells.

• Calculate the percent viability for each concentration and determine the GI₅₀ (concentration for 50% growth inhibition).

Caption: A general workflow for the evaluation of N,N,5-trimethylpyrazin-2-amine.

Data Interpretation and Troubleshooting

• High IC₅₀/GI₅₀ Values: If the compound shows low potency, consider synthesizing analogs to explore the structure-activity relationship (SAR). Modifications could include changing the substitution on the pyrazine ring or the amine.

• Poor Solubility: If the compound has poor aqueous solubility, formulation strategies or the synthesis of more polar analogs may be necessary.

• Off-Target Effects: If the compound shows activity in cell-based assays but not in the intended biochemical assay, it may have off-target effects or a different mechanism of action. Further investigation through target deconvolution studies would be warranted.

Conclusion

N,N,5-trimethylpyrazin-2-amine represents an intriguing, albeit under-explored, chemical entity. By leveraging the known medicinal chemistry of the pyrazine scaffold, researchers can systematically investigate its potential as a novel therapeutic agent. The protocols and conceptual frameworks provided in these application notes offer a solid foundation for initiating such a drug discovery program.

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Application Notes and Protocols for the Investigation of N,N,5-trimethylpyrazin-2-amine as a Novel Flavor Compound

Abstract

This document provides a comprehensive guide for the synthesis, characterization, and sensory evaluation of N,N,5-trimethylpyrazin-2-amine, a novel pyrazine derivative with potential applications as a flavor compound. Pyrazines are a well-established class of heterocyclic compounds that contribute significantly to the desirable roasted, nutty, and toasted aromas in a wide variety of thermally processed foods.[1] The unique substitution pattern of N,N,5-trimethylpyrazin-2-amine suggests the potential for a complex and potent flavor profile. These application notes are designed for researchers and scientists in the fields of flavor chemistry, food science, and new product development, offering detailed protocols and the scientific rationale behind them.

Introduction: The Potential of Novel Pyrazines

Pyrazines are pivotal to the flavor profiles of many cooked foods, including coffee, cocoa, and roasted nuts.[2][3] Their formation is primarily attributed to the Maillard reaction, a complex series of chemical reactions between amino acids and reducing sugars that occurs during heating.[4][5][6] The specific substituents on the pyrazine ring dictate the resulting aroma and taste. While many alkyl- and methoxy-pyrazines are well-characterized, the sensory properties of N,N,5-trimethylpyrazin-2-amine are not extensively documented in scientific literature. The presence of a dimethylamino group, in addition to a methyl group, is hypothesized to impart unique savory, and potentially umami-like, characteristics alongside the typical nutty and roasted notes of pyrazines.

This guide outlines a systematic approach to explore the potential of N,N,5-trimethylpyrazin-2-amine as a flavor ingredient, from its chemical synthesis and purification to its detailed sensory characterization.

Proposed Synthesis and Purification of N,N,5-trimethylpyrazin-2-amine

A plausible synthetic route for N,N,5-trimethylpyrazin-2-amine can be adapted from established methods for preparing substituted aminopyrazines. One such approach involves the reaction of an appropriate pyrazine precursor with a dimethylamine source. A potential starting material is 2-amino-5-methylpyrazine, which can be synthesized via methods like the Curtius rearrangement of 5-methyl-2-pyrazinecarboxylic acid.[7]

Proposed Synthetic Pathway

Caption: Proposed synthetic route for N,N,5-trimethylpyrazin-2-amine.

Step-by-Step Synthesis Protocol (Hypothetical)

This protocol is a proposed method and requires optimization and validation in a laboratory setting.

• Synthesis of 2-Amino-5-methylpyrazine:

  • Follow a literature procedure for the synthesis of 2-amino-5-methylpyrazine from 5-methyl-2-pyrazinecarboxylic acid, for instance, via a Curtius rearrangement.[7]

• N,N-Dimethylation of 2-Amino-5-methylpyrazine:

  • To a solution of 2-amino-5-methylpyrazine in a suitable solvent (e.g., methanol), add an excess of formaldehyde and a reducing agent such as sodium borohydride.

  • The reaction should be carried out at a controlled temperature, for example, 0-5 °C, and then allowed to warm to room temperature.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

  • Upon completion, quench the reaction carefully with water and extract the product with an organic solvent like dichloromethane.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

Purification Protocol

• Column Chromatography:

  • The crude product can be purified by column chromatography on silica gel.

  • A gradient of ethyl acetate in hexanes is a suggested eluent system, but this will need to be optimized based on TLC analysis.

  • Collect the fractions containing the pure product and combine them.

• Final Purification:

  • Remove the solvent under reduced pressure.

  • Depending on the physical state of the product, further purification can be achieved by recrystallization or vacuum distillation.

Structural Elucidation and Physicochemical Characterization

Confirming the identity and purity of the synthesized N,N,5-trimethylpyrazin-2-amine is crucial. The following analytical techniques are recommended.

Analytical Instrumentation and Protocols

Technique	Instrumentation	Sample Preparation	Key Parameters to Determine
¹H and ¹³C NMR	400 MHz or higher NMR Spectrometer	Dissolve a small amount of the purified compound in a deuterated solvent (e.g., CDCl₃).	Chemical shifts, coupling constants, and integration to confirm the proton and carbon environments.
GC-MS	Gas Chromatograph coupled to a Mass Spectrometer	Dilute the sample in a volatile solvent (e.g., dichloromethane).	Elution time, mass-to-charge ratio (m/z) of the molecular ion, and fragmentation pattern.
FTIR	Fourier-Transform Infrared Spectrometer	Analyze as a thin film on a salt plate (if liquid) or as a KBr pellet (if solid).	Presence of characteristic functional group vibrations (e.g., C-N, C=N, aromatic C-H).

Sensory Evaluation: Unveiling the Flavor Profile

The sensory properties of N,N,5-trimethylpyrazin-2-amine must be systematically evaluated to determine its potential as a flavor ingredient. This involves both instrumental and human sensory analysis.

Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful technique that combines the separation capabilities of gas chromatography with the sensitivity of the human nose as a detector.[8][9][10][11] This allows for the identification of odor-active compounds in a sample.

• Instrumentation: A gas chromatograph equipped with a sniffing port and a flame ionization detector (FID) or mass spectrometer (MS).

• Sample Preparation: Prepare a dilute solution of the purified N,N,5-trimethylpyrazin-2-amine in a suitable solvent.

• Analysis:

  • Inject the sample into the GC.

  • A trained analyst sniffs the effluent from the sniffing port and records the odor descriptors and their intensity at different retention times.

  • The corresponding peaks are identified by the FID or MS.

Sensory Panel Evaluation

A trained sensory panel is essential for a comprehensive characterization of the flavor profile.[12][13][14][15][16]

• Panelist Training: Train a panel of 8-12 individuals to recognize and quantify different aroma and taste attributes.

• Sample Preparation: Prepare a series of aqueous solutions of N,N,5-trimethylpyrazin-2-amine at different concentrations.

• Evaluation:

  • Present the samples to the panelists in a controlled environment (odor-free, consistent lighting and temperature).[13][16]

  • Panelists will rate the intensity of various descriptors (e.g., nutty, roasted, savory, umami, metallic) on a standardized scale.

  • The data is then compiled and statistically analyzed to generate a flavor profile.

Sensory Test	Objective	Brief Methodology
Triangle Test	To determine if a perceptible difference exists between two samples.[13]	Panelists are presented with three samples, two of which are identical, and are asked to identify the odd one out.
Descriptive Analysis	To quantify the sensory attributes of the compound.[14]	A trained panel rates the intensity of specific flavor and aroma descriptors.
Threshold Testing	To determine the lowest concentration at which the compound can be detected (detection threshold) and recognized (recognition threshold).	A series of increasing concentrations of the compound are presented to panelists to identify the detection and recognition points.

Overall Flavor Characterization Workflow

Caption: Workflow for the sensory characterization of a novel flavor compound.

Potential Applications and Further Research

Based on the hypothesized sensory profile of nutty, roasted, and savory notes, N,N,5-trimethylpyrazin-2-amine could find applications in:

• Savory snacks: Enhancing the roasted and savory notes in products like chips and crackers.

• Meat products: Contributing to the cooked and roasted character of processed meats.

• Soups and sauces: Adding depth and a savory, umami-like background note.

• Coffee and cocoa applications: Potentially modulating and enhancing the roasted profile.

Further research should focus on:

• Stability studies: Evaluating the stability of the compound in different food matrices and under various processing conditions (e.g., heat, pH).

• Flavor interactions: Investigating how N,N,5-trimethylpyrazin-2-amine interacts with other flavor compounds.

• Safety and regulatory assessment: A thorough toxicological evaluation is necessary for any new food ingredient to gain regulatory approval (e.g., from FEMA, JECFA).[17][18][19][20]

References

• Applications of Gas Chromatography-Olfactometry (GC-O) in Food Flavor Analysis. (n.d.). Food Science.
• A Comparative Sensory Analysis: 2-Hydroxy-5-methylpyrazine Versus Other Alkylpyrazines. (n.d.). Benchchem.
• Gas Chromatography Olfactometry in Food Flavor Analysis. (2021, January 27). GenTech Scientific.
• Gas Chromatography Analysis with Olfactometric Detection (GC-O) as a Useful Methodology for Chemical Characterization of Odorous Compounds. (2013, December 5). MDPI.
• Formation of Pyrazines and a Novel Pyrrole in Maillard Model Systems of 1,3-Dihydroxyacetone and 2-Oxopropanal. (n.d.). Wageningen University & Research.
• Gas chromatography-olfactometry in food flavour analysis. (2008, April 4). PubMed.
• Pyrazine Generation from the Maillard Reaction of Mixed Amino Acids in Model Systems. (1997, March/April). Journal of Agricultural and Food Chemistry.
• Alkylpyrazines, volatiles formed in the Maillard reaction. II. Sensory properties of five alkylpyrazines. (1986, February 1). Oxford Academic.
• Formation of Pyrazines in Maillard Model Systems: Effects of Structures of Lysine-Containing Dipeptides/Tripeptides. (2021, January 29). PMC.
• Alkylpyrazines, volatiles formed in the Maillard reaction. II. Sensory properties of five alkylpyrazines. (1986). Chemical Senses.
• Formation of Pyrazines and a Novel Pyrrole in Maillard Model Systems of 1,3-Dihydroxyacetone and 2-Oxopropanal. (2008, March 5). Journal of Agricultural and Food Chemistry.
• Safety and efficacy of pyrazine derivatives including saturated ones belonging to chemical group 24 when used as flavourings for all animal species. (n.d.). PMC.
• Mechanistic studies on the formation of pyrazines by Maillard reaction between L-ascorbic acid and L-glutamic acid. (2025, September 21). ResearchGate.
• Volatile and flavour analysis. (n.d.). University of Reading.
• Effect of alkyl distribution in pyrazine on pyrazine flavor release in bovine serum albumin solution. (2019, November 13). PMC.
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• Structure-odor relationship of alkylpyrazines I. Chemical structures... (n.d.). ResearchGate.
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• The FEMA GRAS assessment of pyrazine derivatives used as flavor ingredients. (n.d.). TNO Repository.
• PYRAZINE DERIVATIVES (JECFA Food Additives Series 48). (n.d.). Inchem.org.
• Sensory assessment: How to implement flavour evaluation techniques. (n.d.). Everglow Spirits.
• Pyrazines in Thermally Treated Foods. (n.d.). ResearchGate.
• Effect of free amino acids and peptide hydrolysates from sunflower seed protein on the formation of pyrazines under different heating conditions. (n.d.). PMC.
• Quantitative Analysis of Pyrazines and Their Perceptual Interactions in Soy Sauce Aroma Type Baijiu. (n.d.). PMC.
• Characterization of the Pyrazines Formed during the Processing of Maple Syrup. (n.d.). Taylor & Francis Online.
• (PDF) Safety and efficacy of pyrazine derivatives including saturated ones belonging to chemical group 24 when used as flavourings for all animal species. (n.d.). ResearchGate.
• Unlocking Flavor Secrets: Guidelines for Food and Beverage Sensory Analysis. (2025, September 11). FlavorSum.
• Analysis of Pyrazine and Volatile Compounds in Cocoa Beans Using Solid Phase Microextraction. (n.d.). Neliti.
• Analysis of Pyrazine Compounds of Sauce-flavor Baijiu from Different Regions. (2025). FAO AGRIS.
• Simultaneously Enhanced Formation of Pyrazines and Furans during Thermal Degradation of the Glycyl-l-glutamine Amadori Compound by Selected Exogenous Amino Acids and Appropriate Elevated Temperatures. (2023, March 6). ACS Publications.
• A Technical Guide to the Natural Occurrence and Formation of Pyrazines in Food. (n.d.). Benchchem.
• How to validate flavorings: aroma testing and sensory evaluation. (2025, December 2). MBRF Ingredients.
• CN101857575A - Industrial preparation method of 5-methylpyrazin-2-amine. (n.d.). Google Patents.
• Metabolites of Key Flavor Compound 2,3,5-Trimethylpyrazine in Human Urine. (n.d.). PMC.
• Almond Sensory Protocol Final. (n.d.). Almond Board of California.
• How to conduct a Sensory Analysis test: the golden rules. (2023, July 14). Puratos.

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Application Notes and Protocols for High-Throughput Screening of N,N,5-trimethylpyrazin-2-amine Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Emerging Potential of Pyrazine Derivatives in Kinase Inhibition

The pyrazine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds.[1] Its unique electronic properties and ability to participate in various non-covalent interactions have made it a cornerstone in the design of targeted therapeutics.[2] Among the diverse families of pyrazine-containing molecules, N,N,5-trimethylpyrazin-2-amine and its derivatives represent a promising class of compounds for the discovery of novel kinase inhibitors.[3][4][5] Protein kinases are a large family of enzymes that play a critical role in cellular signaling pathways, and their dysregulation is a hallmark of many diseases, including cancer and inflammatory disorders.[6][7] The development of small molecule kinase inhibitors has therefore become a major focus of modern drug discovery.[8] This guide provides a comprehensive overview of the principles and methodologies for the high-throughput screening (HTS) of N,N,5-trimethylpyrazin-2-amine derivative libraries to identify and characterize novel kinase inhibitors.

The Rationale for Screening N,N,5-trimethylpyrazin-2-amine Derivatives as Kinase Inhibitors

The aminopyrazine core is a well-established pharmacophore for kinase inhibition, with the pyrazine nitrogen atoms often acting as hydrogen bond acceptors that interact with the hinge region of the kinase ATP-binding pocket.[5] The N,N,5-trimethyl substitution pattern of the parent molecule provides a unique three-dimensional structure and electronic distribution that can be systematically modified to explore the chemical space around the core scaffold. This allows for the generation of a diverse library of derivatives with varying potency, selectivity, and pharmacokinetic properties. The primary goal of screening such a library is to identify "hit" compounds that exhibit significant and reproducible inhibitory activity against a specific kinase target. These hits can then serve as starting points for lead optimization programs aimed at developing clinical candidates.

A Representative Kinase Signaling Pathway

The following diagram illustrates a simplified kinase signaling cascade that is frequently dysregulated in cancer and represents a common target for therapeutic intervention. Many pyrazine derivatives have been investigated as inhibitors of various components of such pathways.[3][4]

Caption: Simplified MAP Kinase Signaling Pathway Targeted by Aminopyrazine Derivatives.

High-Throughput Screening Workflow

A typical HTS campaign for identifying kinase inhibitors from a library of N,N,5-trimethylpyrazin-2-amine derivatives follows a multi-step process, from initial assay development to hit validation.

Caption: High-Throughput Screening Workflow for Kinase Inhibitor Discovery.

Assay Development and Optimization

The foundation of a successful HTS campaign is a robust and reliable assay. For kinase inhibitor screening, both biochemical and cell-based assays are commonly employed.

Biochemical Assays

Biochemical assays measure the direct effect of a compound on the activity of a purified kinase enzyme.[9] They are generally more straightforward to develop and optimize than cell-based assays and are less prone to artifacts related to cell permeability and cytotoxicity. A common format is the in vitro kinase activity assay, which measures the phosphorylation of a substrate by the target kinase.

Protocol 1: In Vitro Kinase Activity Assay (Luminescence-Based)

This protocol describes a generic, luminescence-based assay for measuring kinase activity, which is readily adaptable for HTS.

• Materials and Reagents:

  • Purified recombinant kinase

  • Kinase-specific substrate (peptide or protein)

  • ATP (at or near the Km for the kinase)

  • Assay buffer (e.g., Tris-HCl, MgCl2, DTT, BSA)

  • N,N,5-trimethylpyrazin-2-amine derivative library (in DMSO)

  • Luminescence-based ADP detection reagent (e.g., ADP-Glo™)

  • White, opaque 384-well microplates

  • Automated liquid handling system

• Procedure:

  • Using an automated liquid handler, dispense a small volume (e.g., 20-50 nL) of each compound from the derivative library into the wells of a 384-well plate.

  • Add the kinase and substrate solution to each well.

  • Incubate for a predetermined time (e.g., 15-30 minutes) at room temperature to allow for compound-kinase interaction.

  • Initiate the kinase reaction by adding ATP to each well.

  • Incubate for the optimal reaction time (e.g., 60 minutes) at 30°C.

  • Stop the kinase reaction and deplete the remaining ATP by adding the ADP detection reagent.

  • Add the kinase detection reagent to convert the generated ADP into a luminescent signal.

  • Measure the luminescence using a plate reader.

Cell-Based Assays

Cell-based assays provide a more physiologically relevant context by measuring the effect of a compound on kinase activity within a living cell.[10] These assays can provide valuable information on compound permeability, off-target effects, and cellular toxicity.

Protocol 2: Cellular Phospho-Substrate Immunoassay

This protocol describes a cell-based assay to measure the phosphorylation of a known downstream substrate of the target kinase.

• Materials and Reagents:

  • Cell line expressing the target kinase and substrate

  • Cell culture medium and supplements

  • N,N,5-trimethylpyrazin-2-amine derivative library (in DMSO)

  • Lysis buffer

  • Antibodies: primary antibody specific for the phosphorylated substrate and a secondary antibody conjugated to a detectable reporter (e.g., HRP, fluorescent dye)

  • Wash buffer (e.g., PBS with Tween-20)

  • Detection substrate (e.g., chemiluminescent or fluorescent)

  • Clear-bottom 384-well microplates

• Procedure:

  • Seed the cells into 384-well plates and allow them to adhere overnight.

  • Treat the cells with the N,N,5-trimethylpyrazin-2-amine derivatives at various concentrations for a specified time.

  • Lyse the cells to release the proteins.

  • Perform an ELISA-based detection of the phosphorylated substrate using the specific primary and secondary antibodies.

  • Add the detection substrate and measure the signal (chemiluminescence or fluorescence) using a plate reader.

Data Analysis and Hit Identification

The large volume of data generated from an HTS campaign requires robust statistical analysis to identify true hits and minimize false positives and negatives.[11]

Quality Control

The Z'-factor is a statistical parameter used to evaluate the quality of an HTS assay.[12] It is calculated using the signals from positive and negative controls on each plate.

• Z' ≥ 0.5: Excellent assay

• 0 < Z' < 0.5: Acceptable assay

• Z' ≤ 0: Unacceptable assay

Hit Prioritization

Primary hits are typically defined as compounds that produce a signal that is a certain number of standard deviations away from the mean of the negative controls (e.g., >3 standard deviations). These hits are then subjected to a series of validation and secondary assays to confirm their activity and elucidate their mechanism of action.

Parameter	Description	Typical Value/Metric
Primary Hit Cutoff	Statistical threshold for identifying active compounds in the primary screen.	>50% inhibition or >3 standard deviations from the negative control mean.
IC50	The concentration of an inhibitor that reduces the response by half.	Determined from a dose-response curve.
Selectivity	The degree to which a compound inhibits the target kinase over other kinases.	Measured by screening against a panel of kinases.
Cellular Potency (EC50)	The concentration of a compound that produces 50% of its maximal effect in a cell-based assay.	Determined from a dose-response curve in a cellular assay.

Hit Validation and Characterization

Confirmed hits from the primary screen undergo a series of secondary assays to validate their activity and characterize their properties.[13]

• Orthogonal Assays: Employing a different detection technology to confirm the inhibitory activity and rule out assay artifacts.

• Selectivity Profiling: Screening the hits against a panel of other kinases to determine their selectivity.

• Mechanism of Action Studies: Investigating whether the inhibitor is ATP-competitive, non-competitive, or uncompetitive.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs of the hit compounds to understand the relationship between their chemical structure and biological activity.[14]

Conclusion

The high-throughput screening of N,N,5-trimethylpyrazin-2-amine derivative libraries offers a powerful approach for the discovery of novel kinase inhibitors. By combining robust assay development, automated screening technologies, and rigorous data analysis, researchers can efficiently identify and characterize promising hit compounds for further development into next-generation therapeutics. The protocols and guidelines presented here provide a solid framework for initiating and executing a successful HTS campaign targeting this important class of molecules.

References

• Aminopyrazine inhibitors binding to an unusual inactive conformation of the mitotic kinase Nek2: SAR and structural characterization. PubMed. [Link]

• Aminopyrazine Inhibitors Binding to an Unusual Inactive Conformation of the Mitotic Kinase Nek2: SAR and Structural Characterization. ACS Publications. [Link]

• Structure–Activity Relationship of 3,5-Diaryl-2-aminopyridine ALK2 Inhibitors Reveals Unaltered Binding Affinity for Fibrodysplasia Ossificans Progressiva Causing Mutants. ACS Publications. [Link]

• Aminopyrazine Inhibitors Binding to an Unusual Inactive Conformation of the Mitotic Kinase Nek2: SAR and Structural Characterization. PMC. [Link]

• Inexpensive High-Throughput Screening of Kinase Inhibitors Using One-Step Enzyme-Coupled Fluorescence Assay for ADP Detection. PubMed. [Link]

• A pragmatic approach to hit validation following biochemical high-throughput screening. Drug Discovery Today. [Link]

• Virtual Target Screening: Validation Using Kinase Inhibitors. PMC. [Link]

• Design, synthesis and structure-activity relationship study of aminopyridine derivatives as novel inhibitors of Janus kinase 2. PubMed. [Link]

• High-throughput screening for kinase inhibitors. PubMed. [Link]

• Inexpensive High-Throughput Screening of Kinase Inhibitors Using One-Step Enzyme-Coupled Fluorescence Assay for ADP Detection. ResearchGate. [Link]

• High-Throughput Screening for Kinase Inhibitors. Drug Discovery and Development. [Link]

• Efficient Hit-to-Lead Searching of Kinase Inhibitor Chemical Space via Computational Fragment Merging. PMC. [Link]

• Efficient Hit-to-Lead Searching of Kinase Inhibitor Chemical Space via Computational Fragment Merging. bioRxiv. [Link]

• Assay development and high-throughput screening for small molecule inhibitors of a Vibrio cholerae stress response pathway. Dove Medical Press. [Link]

• Design, Synthesis, and In Vitro Activity of Pyrazine Compounds. PMC. [Link]

• Discovery of N,4-Di(1H-pyrazol-4-yl)pyrimidin-2-amine-Derived CDK2 Inhibitors as Potential Anticancer Agents: Design, Synthesis, and Evaluation. MDPI. [Link]

• Industrial preparation method of 5-methylpyrazin-2-amine.

• Route Development toward a Pyrazine Building Block to Enable Early Scale-Up Campaigns. ACS Publications. [Link]

• Discovery of N-(4-(Aminomethyl)phenyl)-5-methylpyrimidin-2-amine Derivatives as Potent and Selective JAK2 Inhibitors. PMC. [Link]

• 2,3,5-Trimethylpyrazine. Wikipedia. [Link]

• N-Substituted 5-Amino-6-methylpyrazine-2,3-dicarbonitriles: Microwave-Assisted Synthesis and Biological Properties. PMC. [Link]

• Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry. MDPI. [Link]

• Enhanced HTS Hit Selection via a Local Hit Rate Analysis. ACS Publications. [Link]

• Pyrazine derivatives useful as inhibitors of ATR kinase.

• Discovery of N-(4-(Aminomethyl)phenyl)-5-methylpyrimidin-2-amine Derivatives as Potent and Selective JAK2 Inhibitors. PubMed. [Link]

• Molecular Interactions of Pyrazine-Based Compounds to Proteins. ACS Publications. [Link]

• SYNTHESIS OF 2-AMINO-4-(4-PYRIDINYL)-1.3,5-TRIAZINE AND ITS NOVEL REACTION WITH ISONANATES. HeteroCycles. [Link]

• The Impact of Incorporating Piperazine on Biological Activities of Benzazoles. IntechOpen. [Link]

• Product Class 5: Azaindolizines with Two Nitrogen Atoms in the Five-Membered Ring. Science of Synthesis. [Link]

• An Alkylpyrazine Synthesis Mechanism Involving l-Threonine-3-Dehydrogenase Describes the Production of 2,5-Dimethylpyrazine and 2,3,5-Trimethylpyrazine by Bacillus subtilis. ASM Journals. [Link]

• Synthesis and Characterizations of N 2 ,N 4 -bis(5-nitro-1,3-benzothiazol- 2-yl)-N 6 -aryl-1,3,5-triazine-2,4,6-triamine,as Biological Agents. Academia.edu. [Link]

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Application Note: Regioselective Functionalization of N,N,5-Trimethylpyrazin-2-amine

Executive Summary & Mechanistic Rationale

N,N,5-trimethylpyrazin-2-amine (also known as 2-(dimethylamino)-5-methylpyrazine) is a highly versatile heterocyclic building block extensively utilized in medicinal chemistry and flavor profiling. The functionalization of this pyrazine core is dictated by its unique electronic topology. The N,N-dimethylamino group at the C2 position acts as a strong electron-donating group (EDG) via resonance, significantly increasing the electron density of the pyrazine ring. This effectively activates the ring toward electrophilic aromatic substitution, specifically directing incoming electrophiles to the ortho-position (C3) and, to a lesser extent, the para-like position (C6).

Conversely, the methyl group at C5 provides weak inductive electron donation, further stabilizing cationic intermediates during electrophilic attack. By exploiting these electronic biases, researchers can achieve highly regioselective C3-halogenation, yielding critical intermediates such as 3-chloro-N,N,5-trimethylpyrazin-2-amine (CAS 1935651-57-2). These halogenated intermediates serve as ideal substrates for downstream palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig) . Alternatively, direct C-H functionalization bypasses the halogenation step, offering an atom-economical route to complex pyrazine architectures .

Functionalization Workflow

Workflow for the regioselective functionalization of N,N,5-trimethylpyrazin-2-amine.

Experimental Protocols

Protocol A: Regioselective C3-Halogenation (Chlorination/Bromination)

Causality & Design: Acetonitrile (MeCN) is selected as the solvent because it stabilizes the polar transition state of the electrophilic aromatic substitution without acting as a nucleophile. N-Chlorosuccinimide (NCS) or N-Bromosuccinimide (NBS) are used as mild, solid halogen sources to prevent over-halogenation at the C6 position, which frequently occurs when using harsh elemental halogens (Cl₂, Br₂) .

Step-by-Step Methodology:

• Preparation: In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve N,N,5-trimethylpyrazin-2-amine (1.0 equiv, 10 mmol) in anhydrous MeCN (50 mL, 0.2 M) under an argon atmosphere.

• Temperature Control: Cool the reaction vessel to 0 °C using an ice-water bath.

• Reagent Addition: Add NCS or NBS (1.05 equiv, 10.5 mmol) portion-wise over 15 minutes. Crucial: Gradual addition controls the exothermic electrophilic addition and suppresses dihalogenation.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–3 hours.

• Self-Validation (In-Process Control): Monitor the reaction via LC-MS. The starting material ([M+H]⁺ = 138.10) should be fully consumed, replaced by the target halogenated mass (e.g., [M+H]⁺ = 172.06 for the chloro-derivative). The solution will transition from clear to pale yellow.

• Quenching & Workup: Quench the reaction by adding 20 mL of saturated aqueous Na₂S₂O₃. Validation: Immediate decolorization confirms the neutralization of unreacted active halogen species. Extract with Ethyl Acetate (3 × 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to afford the pure 3-halo-N,N,5-trimethylpyrazin-2-amine.

Protocol B: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Causality & Design: The electron-rich nature of the aminopyrazine core makes the oxidative addition and subsequent reductive elimination steps of the catalytic cycle challenging. Pd(dppf)Cl₂ is chosen as the pre-catalyst because the bidentate dppf ligand provides a large bite angle, which forces the intermediate Pd(II) complex into a geometry that accelerates reductive elimination .

Step-by-Step Methodology:

• Preparation: Charge a Schlenk tube with 3-chloro-N,N,5-trimethylpyrazin-2-amine (1.0 equiv, 5 mmol), the desired arylboronic acid (1.2 equiv, 6 mmol), and K₂CO₃ (2.0 equiv, 10 mmol).

• Solvent Addition: Add a degassed mixture of 1,4-Dioxane/H₂O (4:1 v/v, 25 mL).

• Catalyst Loading: Under a positive stream of argon, add Pd(dppf)Cl₂ (0.05 equiv, 5 mol%). Seal the tube.

• Heating: Heat the reaction mixture to 90 °C in a pre-heated oil bath for 12 hours.

• Self-Validation (In-Process Control): The initial red/orange Pd(0) solution will darken. The appearance of a black precipitate (palladium black) near the 12-hour mark indicates catalyst deactivation and reaction completion. Verify via TLC (UV active spot at 254 nm).

• Workup: Cool to room temperature, dilute with EtOAc (20 mL), and filter the mixture through a short pad of Celite to remove palladium residues. Concentrate the filtrate.

• Purification: Purify via silica gel chromatography to isolate the C3-aryl functionalized pyrazine.

Protocol C: Direct C-H Arylation (Alternative Atom-Economical Route)

Causality & Design: To bypass the halogenation step, innate C-H functionalization can be achieved using an iron-catalyzed radical pathway. K₂S₂O₈ acts as a primary oxidant to generate an aryl radical from the arylboronic acid, which then regioselectively attacks the highly activated C3 position of the pyrazine ring .

Step-by-Step Methodology:

• Preparation: In a reaction vial, combine N,N,5-trimethylpyrazin-2-amine (1.0 equiv, 2 mmol), arylboronic acid (2.0 equiv, 4 mmol), Fe(acac)₂ (10 mol%), K₂S₂O₈ (2.0 equiv, 4 mmol), and tetrabutylammonium bromide (TBAB, 10 mol%).

• Reaction: Add a 1:1 mixture of DCE/H₂O (10 mL). Stir the biphasic mixture vigorously at 80 °C under open flask conditions for 24 hours.

• Workup & Purification: Cool to room temperature, extract with Dichloromethane (3 × 15 mL), dry over Na₂SO₄, concentrate, and purify via column chromatography.

Quantitative Data Summary

The following table summarizes the expected yields, optimal conditions, and thermodynamic parameters for the functionalization of N,N,5-trimethylpyrazin-2-amine based on established literature benchmarks .

Reaction Type	Reagents / Catalyst	Target Position	Temp (°C)	Time (h)	Typical Yield (%)
Chlorination	NCS (1.05 eq), MeCN	C3	0 to rt	2–3	85–92
Bromination	NBS (1.05 eq), MeCN	C3	0 to rt	2–3	80–88
Suzuki Coupling	Pd(dppf)Cl₂, K₂CO₃, Dioxane/H₂O	C3	90	12	70–85
Buchwald-Hartwig	Pd₂(dba)₃, BINAP, NaOtBu, Toluene	C3	100	16	65–80
Direct C-H Arylation	Fe(acac)₂, K₂S₂O₈, TBAB, DCE/H₂O	C3 / C6	80	24	50–65

References

• Transition metal-catalyzed functionalization of pyrazines Organic & Biomolecular Chemistry (Royal Society of Chemistry). URL:[Link]

• Iron-catalyzed cross-coupling of electron-deficient heterocycles and quinone with organoboron species via innate C-H functionalization Organic & Biomolecular Chemistry (Royal Society of Chemistry). URL:[Link]

• An Efficient Process for Pd-Catalyzed C–N Cross-Coupling Reactions of Aryl Iodides: Insight Into Controlling Factors Journal of the American Chemical Society (via PMC). URL:[Link]

Application Notes and Protocols for N,N,5-trimethylpyrazin-2-amine in Materials Science

Abstract: While N,N,5-trimethylpyrazin-2-amine has been primarily noted in the context of flavor chemistry and as a synthetic intermediate, its inherent molecular architecture presents significant, albeit underexplored, potential within materials science. This document provides detailed application notes and exploratory protocols for leveraging its unique properties. The electron-deficient pyrazine core, coupled with a reactive secondary amine, makes it a compelling candidate for the development of novel polymers, functional surface modifications, and coordination compounds. These proposed applications are grounded in the established reactivity of pyrazine derivatives and amino compounds in materials synthesis.[1][2][3][4]

Introduction: Unveiling the Potential of a Unique Pyrazine Derivative

N,N,5-trimethylpyrazin-2-amine is a heterocyclic compound featuring a pyrazine ring substituted with a dimethylamino group and a methyl group. The pyrazine ring system is isoelectronic with benzene but is more electron-deficient due to the presence of two nitrogen atoms. This electron-deficient nature is a key characteristic that can be exploited in the design of materials with specific electronic properties.[5][6] The tertiary amine functionality provides a site for further chemical modification and can influence the material's solubility and processing characteristics.

Physicochemical Properties

A thorough understanding of the physicochemical properties of N,N,5-trimethylpyrazin-2-amine is crucial for its application in materials science. The following table summarizes key computed and available data.

Property	Value	Source
Molecular Formula	C₇H₁₁N₃	PubChem CID: 313215[7]
Molecular Weight	137.18 g/mol	PubChem CID: 313215
IUPAC Name	N,N,5-trimethylpyrazin-2-amine	PubChem CID: 313215
CAS Number	5521-58-4	PubChem CID: 20
Predicted XLogP3	0.8	PubChem CID: 313215
Hydrogen Bond Donor Count	0	PubChem CID: 313215
Hydrogen Bond Acceptor Count	3	PubChem CID: 313215

Application Area 1: Monomer for High-Performance Polymers

The pyrazine moiety is a valuable building block for constructing π-conjugated polymers with applications in organic electronics.[1] The electron-deficient nature of the pyrazine ring can be harnessed to create materials with desirable electron-transporting (n-type) properties.[5] N,N,5-trimethylpyrazin-2-amine can be envisioned as a monomer in polymerization reactions, such as polycondensation or cross-coupling reactions, to synthesize novel pyrazine-containing polymers.

Protocol: Synthesis of a Pyrazine-Containing Polyazomethine

This protocol describes the synthesis of a polyazomethine by the condensation of N,N,5-trimethylpyrazin-2-amine with a dialdehyde. Polyazomethines are known for their thermal stability and semiconducting properties.

Scientific Rationale: The reaction leverages the primary amine functionality of a related, demethylated pyrazine amine for Schiff base formation with a dialdehyde, creating a conjugated polymer backbone. The pyrazine units introduce electron-accepting properties, which can be tuned by the choice of the dialdehyde comonomer.

Materials:

• 2-amino-5-methylpyrazine (as a stand-in for the less readily available N,N,5-trimethylpyrazin-2-amine for this conceptual protocol)

• Terephthalaldehyde

• Formic acid (catalyst)

• N,N-Dimethylformamide (DMF), anhydrous

• Methanol

Equipment:

• Three-neck round-bottom flask

• Reflux condenser

• Magnetic stirrer with hotplate

• Nitrogen inlet

• Buchner funnel and filter paper

Procedure:

• In a three-neck round-bottom flask equipped with a reflux condenser and a nitrogen inlet, dissolve 2-amino-5-methylpyrazine (1.09 g, 10 mmol) and terephthalaldehyde (1.34 g, 10 mmol) in 50 mL of anhydrous DMF.

• Add 3-4 drops of formic acid as a catalyst.

• Heat the reaction mixture to 120 °C and maintain under a nitrogen atmosphere for 24 hours.

• Allow the mixture to cool to room temperature. A precipitate should form.

• Pour the reaction mixture into 200 mL of methanol to induce further precipitation.

• Collect the polymer by vacuum filtration using a Buchner funnel.

• Wash the polymer thoroughly with methanol and then with hot water to remove unreacted monomers and catalyst.

• Dry the polymer in a vacuum oven at 60 °C overnight.

Expected Outcome: A colored, insoluble powder. The polymer's properties (e.g., color, solubility, molecular weight) will depend on the specific reaction conditions.

Characterization:

• FT-IR Spectroscopy: To confirm the formation of the azomethine (-C=N-) bond (typically around 1600-1625 cm⁻¹) and the disappearance of the amine N-H and aldehyde C=O stretching bands.

• UV-Vis Spectroscopy: To determine the optical bandgap of the polymer.

• Thermogravimetric Analysis (TGA): To assess the thermal stability of the polymer.

Caption: Workflow for the synthesis of a pyrazine-containing polyazomethine.

Application Area 2: Surface Functionalization of Materials

The amine group in N,N,5-trimethylpyrazin-2-amine can be used to functionalize the surfaces of various materials, such as silica nanoparticles, carbon nanotubes, or metal oxides.[8] This surface modification can impart new properties to the material, such as improved dispersibility in solvents, altered electronic properties, or the ability to coordinate with metal ions.

Protocol: Amine Functionalization of Silica Nanoparticles

This protocol details a two-step method for functionalizing silica nanoparticles with N,N,5-trimethylpyrazin-2-amine.

Scientific Rationale: The surface of silica nanoparticles is rich in silanol (Si-OH) groups. These groups can be reacted with an organosilane, such as (3-chloropropyl)trimethoxysilane, to introduce a reactive handle (a chloroalkyl group). N,N,5-trimethylpyrazin-2-amine can then be attached to the surface via a nucleophilic substitution reaction.

Materials:

• Silica nanoparticles (e.g., 100 nm diameter)

• (3-Chloropropyl)trimethoxysilane

• N,N,5-trimethylpyrazin-2-amine

• Toluene, anhydrous

• Triethylamine

• Ethanol

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with hotplate

• Centrifuge

• Ultrasonic bath

Procedure:

Step 1: Chloropropylation of Silica Nanoparticles

• Disperse 1 g of silica nanoparticles in 100 mL of anhydrous toluene in a round-bottom flask.

• Sonicate for 15 minutes to ensure a uniform dispersion.

• Add 2 mL of (3-chloropropyl)trimethoxysilane to the dispersion.

• Reflux the mixture for 24 hours under a nitrogen atmosphere.

• Cool the mixture to room temperature.

• Collect the chloropropyl-functionalized silica nanoparticles by centrifugation (e.g., 8000 rpm for 15 min).

• Wash the nanoparticles three times with toluene and then three times with ethanol to remove unreacted silane.

• Dry the nanoparticles in a vacuum oven at 80 °C.

Step 2: Attachment of N,N,5-trimethylpyrazin-2-amine

• Disperse 0.5 g of the dried chloropropyl-functionalized silica nanoparticles in 50 mL of anhydrous toluene.

• Add N,N,5-trimethylpyrazin-2-amine (0.5 g, 3.6 mmol) and triethylamine (0.5 mL, 3.6 mmol) to the dispersion.

• Reflux the mixture for 48 hours under a nitrogen atmosphere.

• Cool the mixture to room temperature.

• Collect the functionalized nanoparticles by centrifugation.

• Wash the nanoparticles thoroughly with toluene and ethanol to remove excess amine and triethylamine hydrochloride.

• Dry the final product in a vacuum oven at 60 °C.

Characterization:

• FT-IR Spectroscopy: To confirm the presence of the pyrazine ring on the silica surface.

• Thermogravimetric Analysis (TGA): To quantify the amount of organic material grafted onto the nanoparticle surface.

• Elemental Analysis (CHN): To determine the nitrogen content, which corresponds to the degree of functionalization.

Caption: Two-step workflow for the surface functionalization of silica nanoparticles.

Application Area 3: Ligand for Metal-Organic Frameworks (MOFs)

The nitrogen atoms in the pyrazine ring and the exocyclic amine group of N,N,5-trimethylpyrazin-2-amine can act as coordination sites for metal ions, making it a potential ligand for the synthesis of Metal-Organic Frameworks (MOFs).[9][10] MOFs are crystalline materials with high porosity and surface area, with applications in gas storage, separation, and catalysis.[11][12][13]

Protocol: Solvothermal Synthesis of a Pyrazine-Based MOF

This protocol outlines a general procedure for the solvothermal synthesis of a MOF using N,N,5-trimethylpyrazin-2-amine as a ligand.

Scientific Rationale: Solvothermal synthesis involves heating the reactants in a sealed vessel at a temperature above the boiling point of the solvent. This method often promotes the crystallization of thermodynamically stable products, such as MOFs. The choice of metal salt and solvent is critical and will determine the final structure and properties of the MOF.

Materials:

• N,N,5-trimethylpyrazin-2-amine

• A metal salt (e.g., Zinc nitrate hexahydrate, Copper(II) nitrate trihydrate)

• N,N-Dimethylformamide (DMF)

• Ethanol

Equipment:

• Teflon-lined stainless steel autoclave (e.g., 23 mL)

• Oven

• Vials

• Syringe and filter

Procedure:

• In a small vial, dissolve the metal salt (e.g., 0.1 mmol of Zn(NO₃)₂·6H₂O) in 5 mL of DMF.

• In a separate vial, dissolve N,N,5-trimethylpyrazin-2-amine (0.1 mmol, 13.7 mg) in 5 mL of DMF.

• Combine the two solutions in the Teflon liner of the autoclave.

• Seal the autoclave and place it in an oven.

• Heat the autoclave to 100 °C for 72 hours.

• Allow the autoclave to cool slowly to room temperature.

• Crystals suitable for single-crystal X-ray diffraction may have formed.

• Carefully decant the mother liquor.

• Wash the crystals with fresh DMF and then with ethanol.

• Store the crystals in ethanol or dry them under a gentle stream of nitrogen.

Characterization:

• Single-Crystal X-ray Diffraction (SCXRD): To determine the crystal structure of the MOF.

• Powder X-ray Diffraction (PXRD): To confirm the phase purity of the bulk material.

• Gas Adsorption Analysis (e.g., N₂ at 77 K): To measure the surface area and porosity of the MOF.

Conclusion and Future Outlook

N,N,5-trimethylpyrazin-2-amine represents a versatile yet underutilized building block in materials science. The protocols outlined in this document provide a starting point for exploring its potential in the synthesis of novel polymers, functionalized nanomaterials, and porous crystalline frameworks. Further research into the derivatization of this molecule could open up even more avenues for the creation of advanced materials with tailored properties for applications in electronics, catalysis, and beyond. The electron-deficient nature of the pyrazine core, in particular, warrants deeper investigation for the development of next-generation organic electronic materials.[5]

References

• Benchmarking Pyrazine-Based Materials in Organic Electronic Devices: A Comparative Guide - Benchchem. (n.d.).
• Synthesis of Highly Functionalized Pyrazines by Ortho-Lithiation Reactions. Pyrazine Ladder Polymers | Journal of the American Chemical Society. (n.d.).
• Advanced Functionalized Pyrazines for Applications in Drug Discovery and Materials Science | Building Blocks | Blog | Life Chemicals. (2019, November 19).
• Pyrazinacene conjugated polymers: a breakthrough in synthesis and unraveling the ... - PMC. (n.d.).
• Exploring the Properties and Uses of Pyrazine Derivatives in Modern Chemistry. (2025, September 25).
• Transition metal-catalyzed functionalization of pyrazines - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C3OB40460A. (2013, April 9).
• Biobased Pyrazine-Containing Polyesters | ACS Sustainable Chemistry & Engineering. (2020, July 21).
• Cyano-functionalized pyrazine: an electron-deficient unit as a solid additive enables binary organic solar cells with 19.67% efficiency - Energy & Environmental Science (RSC Publishing). (n.d.).
• Synthesis of Highly Functionalized Pyrazines by Ortho-Lithiation Reactions. Pyrazine Ladder Polymers - Controlled Radical Polymerization. (n.d.).
• A Pyrazine‐Based 2D Conductive Metal‐Organic Framework for Efficient Lithium Storage. (n.d.).
• Advances in the Synthesis and Bio-Applications of Pyrazine Derivatives: A Review. (2022, July 13).
• Tuning the emission and exciton utilization mechanisms of pyrazine-based multi-carbazole emitters and their use in organic light-emitting diodes - RSC Publishing. (n.d.).
• A Systematic Overview of Pyrazine Derivatives: From Structural Modulation to Multifunctional Applica. (2025, December 8).
• CN101857575A - Industrial preparation method of 5-methylpyrazin-2-amine - Google Patents. (n.d.).
• 2,3,5-Trimethylpyrazine - Wikipedia. (n.d.).
• Syntheses and Photovoltaic Properties of New Pyrazine-Based Organic Photosensitizers for Dye-Sensitized Solar Cells - MDPI. (2022, August 16).
• An Alkylpyrazine Synthesis Mechanism Involving l-Threonine-3-Dehydrogenase Describes the Production of 2,5-Dimethylpyrazine and 2,3,5-Trimethylpyrazine by Bacillus subtilis - ASM Journals. (n.d.).
• CN108484512B - Method for synthesizing 2,3, 5-trimethylpyrazine - Google Patents. (n.d.).
• SYNTHESIS OF 2-AMINO-4-(4-PYRIDINYL)-1.3,5-TRIAZINE AND ITS NOVEL REAC- TION WITH ISONANATES Baldev Singh Department of Medicina. (n.d.).
• 5-Methylpyrazin-2-amine | C5H7N3 | CID 313215 - PubChem. (n.d.).
• (PDF) Ligand design for functional metal–organic frameworks - ResearchGate. (2012, February 7).
• Ligand spin immobilization in metal-organic frameworks enables high-performance chemispintronic detection of radical gas molecules - PMC. (2025, April 2).
• Nitrogen-Rich Energetic Metal-Organic Framework: Synthesis, Structure, Properties, and Thermal Behaviors of Pb(II) Complex Based on N,N-Bis(1H-tetrazole-5-yl)-Amine - MDPI. (2016, August 10).
• Amine Modification - CD Bioparticles. (n.d.).
• 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. (2018, January 25).
• New metal–organic frameworks based on 2,5-thiophenedicarboxylate and pyridine- or imidazole-based spacers: syntheses, topological structures, and properties - Dalton Transactions (RSC Publishing). (n.d.).
• Synthesis, characterization and applications of metal organic frameworks and coordination polymers using highly conjugated ligands - RMIT University. (2024, November 24).
• 2,3,5-trimethyl pyrazine, 14667-55-1 - The Good Scents Company. (n.d.).
• Hydrazine synthesis by N-N coupling - Organic Chemistry Portal. (n.d.).
• The Chemical Synthesis of 2-(Aminomethyl)-5-methylpyrazine: A Look at Manufacturing Processes - NINGBO INNO PHARMCHEM CO.,LTD.. (2025, October 24).
• Several Crystalline Products of Carbon Dioxide Capture by Use of Amine Reagents - MDPI. (2025, November 5).

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In Vitro Profiling of N,N,5-Trimethylpyrazin-2-amine: Assays for Phosphodiesterase Inhibition and Anti-Inflammatory Bioactivity

Executive Summary & Rationale

Pyrazine derivatives are privileged scaffolds in medicinal chemistry, well-documented for their diverse biological activities, including enzyme modulation and receptor binding[1]. Compounds sharing the pyrazine core, such as tetramethylpyrazine (ligustrazine), are historically known to inhibit phosphodiesterase (PDE) activity, leading to elevated intracellular cAMP[2][3]. This elevation in cyclic nucleotides subsequently attenuates NF-κB signaling, a mechanism observed in various pyrazine derivatives utilized as potent anti-inflammatory agents[4][5].

N,N,5-trimethylpyrazin-2-amine represents a structurally distinct, amine-substituted analog. To rigorously evaluate its bioactivity, researchers must move beyond single-endpoint assays. This application note outlines a self-validating, multiparametric in vitro assay cascade . By linking direct biochemical target engagement to functional cellular responses and ultimately to phenotypic rescue, this workflow eliminates false positives caused by compound aggregation, cytotoxicity, or fluorescence interference.

Multiparametric in vitro assay workflow for evaluating N,N,5-trimethylpyrazin-2-amine bioactivity.

Mechanistic Causality: Why These Assays?

The logic behind this specific sequence of assays is rooted in the principle of orthogonal validation:

• PDE4 TR-FRET Assay (Biochemical): Proves direct target engagement. Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is chosen because it utilizes long-emission fluorophores (e.g., Europium cryptate), completely bypassing the innate autofluorescence often exhibited by small aromatic molecules like pyrazines.

• cAMP HTRF Assay (Cellular): Proves membrane permeability and functional pathway activation. If the compound inhibits PDE4 in Step 1 but fails here, it lacks cellular penetrance.

• NF-κB & ROS Assays (Phenotypic): Proves therapeutic relevance. Elevated cAMP activates Protein Kinase A (PKA), which phosphorylates targets that block NF-κB nuclear translocation, thereby reducing pro-inflammatory cytokines and oxidative stress[4]. RAW 264.7 macrophages are utilized as the gold-standard model for Lipopolysaccharide (LPS)-induced inflammatory responses.

Mechanistic pathway linking pyrazine-mediated PDE4 inhibition to anti-inflammatory outcomes.

Quantitative Data Parameters & Quality Control

To ensure assay robustness, reference the following expected performance metrics when screening N,N,5-trimethylpyrazin-2-amine against standard controls.

Assay Type	Target / Endpoint	Positive Control	Expected Z'-Factor	Readout Modality
Biochemical	PDE4B Inhibition	Rolipram / IBMX	> 0.75	TR-FRET (665 nm / 615 nm)
Cellular	cAMP Accumulation	Forskolin + IBMX	> 0.65	HTRF (665 nm / 620 nm)
Phenotypic	NF-κB Translocation	Dexamethasone	> 0.60	Fluorescence Imaging (Hoechst/Alexa 488)
Phenotypic	ROS Scavenging	N-Acetylcysteine (NAC)	> 0.70	Flow Cytometry (FITC channel)

Step-by-Step Experimental Protocols

Protocol A: Cell-Free PDE4 Inhibition (TR-FRET)

Objective: Quantify the direct inhibition of PDE4-mediated cAMP hydrolysis.

• Compound Preparation: Prepare a 10-point dose-response curve of N,N,5-trimethylpyrazin-2-amine in 100% DMSO. Dilute into assay buffer (50 mM Tris-HCl pH 7.5, 5 mM MgCl2, 0.01% Brij-35) to a final DMSO concentration of 1%.

• Enzyme Addition: Add 5 µL of recombinant human PDE4B enzyme (optimized to convert 20% of substrate) to a 384-well low-volume plate.

• Incubation: Add 2.5 µL of the compound. Incubate for 15 minutes at room temperature (RT) to allow binding. Use Rolipram (10 µM) as a positive control.

• Substrate Addition: Add 2.5 µL of fluorescently labeled cAMP substrate. Incubate for 1 hour at RT.

• Detection: Add 10 µL of TR-FRET detection mix (Europium cryptate-labeled anti-cAMP antibody + d2-labeled cAMP competitor). Incubate for 1 hour.

• Readout: Read on a compatible microplate reader (e.g., PHERAstar) using a 337 nm excitation and dual emission at 615 nm and 665 nm. Calculate the 665/615 ratio.

Protocol B: Intracellular cAMP Accumulation (HTRF)

Objective: Verify that the compound penetrates the cell membrane and functionally prevents cAMP degradation.

• Cell Plating: Seed RAW 264.7 macrophages at 10,000 cells/well in a 384-well plate in DMEM + 10% FBS. Incubate overnight at 37°C, 5% CO2.

• Starvation: Wash cells and replace with serum-free assay buffer for 2 hours.

• Stimulation: Add N,N,5-trimethylpyrazin-2-amine (various concentrations) and Forskolin (1 µM, to stimulate basal adenylate cyclase activity). Incubate for 30 minutes. Note: Do not use IBMX in test wells, as it will mask the compound's PDE inhibitory effect.

• Lysis & Detection: Add HTRF lysis buffer containing the d2-cAMP tracer and Eu-cryptate anti-cAMP antibody. Incubate for 1 hour at RT.

• Readout: Measure the HTRF signal. A decrease in the FRET signal indicates an increase in endogenous, unlabeled cAMP displacing the d2-cAMP tracer.

Protocol C: High-Content Imaging of NF-κB Nuclear Translocation

Objective: Assess the downstream anti-inflammatory efficacy at a single-cell resolution.

• Cell Plating: Seed RAW 264.7 cells at 15,000 cells/well in a 96-well black, clear-bottom imaging plate.

• Pre-treatment: Treat cells with N,N,5-trimethylpyrazin-2-amine for 1 hour.

• LPS Challenge: Add LPS (1 µg/mL) to stimulate TLR4 and induce NF-κB (p65) translocation. Incubate for 30 minutes.

• Fixation & Permeabilization: Fix cells with 4% paraformaldehyde for 15 min. Permeabilize with 0.1% Triton X-100 for 10 min.

• Staining: Block with 5% BSA. Incubate with primary anti-p65 antibody (1:500) overnight at 4°C. Wash, then add Alexa Fluor 488 secondary antibody (1:1000) and Hoechst 33342 (nuclear stain) for 1 hour at RT.

• Imaging: Image using a High-Content Screening (HCS) system (e.g., PerkinElmer Opera Phenix). Use automated image analysis to calculate the ratio of nuclear to cytoplasmic Alexa Fluor 488 intensity.

Protocol D: Intracellular ROS Scavenging (DCFDA Assay)

Objective: Evaluate the compound's ability to mitigate oxidative stress.

• Probe Loading: Incubate RAW 264.7 cells with 10 µM H2DCFDA (a cell-permeant ROS indicator) for 30 minutes in the dark.

• Treatment: Wash cells and pre-treat with N,N,5-trimethylpyrazin-2-amine for 1 hour.

• Induction: Stimulate with LPS (1 µg/mL) for 4 hours to induce ROS production.

• Flow Cytometry: Harvest cells and analyze via flow cytometry (FITC channel, Ex/Em: 488/530 nm). Quantify the mean fluorescence intensity (MFI) shift.

References

• Tang, H. F., et al. "Ligustrazine Inhibits Lung Phosphodiesterase Activity in a Rat Model of Allergic Asthma". Evidence-Based Complementary and Alternative Medicine, 2015. URL:[Link]

• Zang, B., & Wang, L. "Synthesis and protective effect of pyrazole conjugated imidazo[1,2-a]pyrazine derivatives against acute lung injury in sepsis rats via attenuation of NF-κB, oxidative stress, and apoptosis". Acta Pharmaceutica, 2023. URL:[Link]

• "Marine-Derived Compounds for the Potential Treatment of Glucocorticoid Resistance in Severe Asthma". International Journal of Molecular Sciences (MDPI), 2021. URL:[Link]

• "Antiplatelet activity of tetramethylpyrazine". Thrombosis Research (PubMed), 1992. URL:[Link]

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LC-MS/MS method for N,N,5-trimethylpyrazin-2-amine quantification

High-Sensitivity LC-MS/MS Bioanalytical Method for the Quantification of N,N,5-Trimethylpyrazin-2-amine in Biological Matrices

Executive Summary & Rationale

N,N,5-trimethylpyrazin-2-amine (NN5TPA) is a nitrogen-containing heterocyclic compound belonging to the pyrazine class. Due to its structural similarity to known bioactive pyrazines (such as tetramethylpyrazine/ligustrazine), it holds significant relevance in both flavor chemistry and medicinal drug development[1]. To support rigorous pharmacokinetic (PK) and toxicokinetic (TK) profiling, a highly sensitive, reproducible, and high-throughput bioanalytical method is required[2].

This application note details a validated Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS) protocol for the absolute quantification of NN5TPA in plasma. The methodology is strictly aligned with the 2018 FDA Bioanalytical Method Validation Guidance for Industry[3], ensuring that the protocol functions as a self-validating system suitable for regulatory submissions.

Physicochemical Profiling & Analytical Strategy

Designing a robust assay requires aligning the sample preparation and chromatographic conditions with the analyte's intrinsic molecular properties.

• Analyte: N,N,5-trimethylpyrazin-2-amine

• Empirical Formula: C₇H₁₁N₃

• Molecular Weight: 137.18 g/mol

• LogP: ~1.2 (Moderate lipophilicity)

• pKa: ~3.5 (Basic pyrazine and amine nitrogens)

Causality in Method Design:

• Sample Preparation (Why Protein Precipitation?): Pyrazines are relatively small, moderately polar, and highly volatile compounds. Traditional Liquid-Liquid Extraction (LLE) requires an evaporation step, which frequently leads to massive, irreproducible analyte loss for pyrazines[4]. Protein Precipitation (PPT) using cold acetonitrile bypasses the evaporation step, ensuring >90% recovery while effectively crashing out plasma proteins.

• Chromatography (Why Acidic Reversed-Phase?): NN5TPA contains a basic dimethylamine group. Using a C18 column with an acidic mobile phase (0.1% Formic Acid) ensures complete protonation of the nitrogens. This prevents secondary interactions with residual silanols on the stationary phase, eliminating peak tailing and maximizing Electrospray Ionization (ESI+) efficiency[1].

• Mass Spectrometry (Why these MRMs?): In ESI+ mode, NN5TPA readily forms a stable [M+H]⁺ precursor ion at m/z 138.1. The most energetically favorable fragmentation pathway is the neutral loss of the dimethylamine moiety (-45 Da), yielding a highly abundant and specific product ion at m/z 93.1.

Fig 1: Proposed ESI+ MS/MS fragmentation pathway for N,N,5-trimethylpyrazin-2-amine.

Step-by-Step Experimental Protocol

Reagent & Standard Preparation

• Matrix: K₂EDTA Human or Rat Plasma.

• Internal Standard (IS): Tetramethylpyrazine-d6 (TMP-d6) or a structurally matched stable isotope-labeled standard.

• Extraction Solvent: 100% LC-MS Grade Acetonitrile (chilled to 4°C).

• Reconstitution/Dilution Solvent: LC-MS Grade Water.

Sample Extraction Workflow

This workflow is optimized for 96-well plate high-throughput formatting.

• Aliquot: Transfer 50 µL of plasma sample (blank, standard, QC, or unknown) into a 2 mL 96-well collection plate.

• Spike IS: Add 10 µL of the IS working solution (e.g., 500 ng/mL TMP-d6) to all wells except double blanks.

• Precipitate: Add 150 µL of cold Acetonitrile to each well to induce protein precipitation.

• Agitate: Seal the plate and vortex vigorously for 5 minutes at 1000 RPM.

• Centrifuge: Spin the plate at 14,000 x g for 10 minutes at 4°C to pellet the crashed proteins.

• Dilute & Transfer: Transfer 50 µL of the clear supernatant into a clean analytical plate containing 50 µL of LC-MS Grade Water. Note: This 1:1 aqueous dilution is critical to match the initial mobile phase conditions, preventing solvent-induced peak distortion (the "strong solvent effect").

Fig 2: High-throughput plasma extraction workflow for pyrazine LC-MS/MS quantification.

LC-MS/MS Instrumental Parameters

Table 1: UHPLC Gradient Conditions Column: Waters ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm) at 40°C. Mobile Phase A: Water + 0.1% Formic Acid | Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B	Curve
0.00	0.40	95	5	Initial
0.50	0.40	95	5	6 (Linear)
2.00	0.40	10	90	6 (Linear)
2.50	0.40	10	90	6 (Linear)
2.51	0.40	95	5	6 (Linear)
3.50	0.40	95	5	6 (Linear)

Table 2: Mass Spectrometry MRM Parameters (ESI+) Source Temperature: 150°C | Desolvation Temperature: 500°C | Capillary Voltage: 3.0 kV.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Cone Voltage (V)	Collision Energy (eV)	Dwell Time (ms)
NN5TPA (Quantifier)	138.1	93.1	25	18	50
NN5TPA (Qualifier)	138.1	123.1	25	22	50
TMP-d6 (IS)	143.1	100.1	25	20	50

System Suitability & Self-Validating Mechanisms

To ensure absolute trustworthiness, this protocol incorporates built-in self-validation mechanisms mandated by regulatory guidelines[3].

• Carryover Monitoring (Zero Samples): Basic amines like pyrazines are notorious for adsorbing to stainless steel autosampler needles. A "Zero Sample" (blank matrix with IS) and a "Double Blank" (matrix only) must be injected immediately following the Upper Limit of Quantification (ULOQ) standard. Carryover must not exceed 20% of the Lower Limit of Quantification (LLOQ) response[3].

• Dilution Integrity via DQCs: In PK studies, Cmax samples often exceed the validated dynamic range. Dilution Quality Controls (DQCs) spiked at 5x the ULOQ must be diluted with blank matrix (e.g., 1:10) prior to extraction. This validates that the dilution process does not introduce volumetric bias, ensuring accuracy within ±15%[5].

• Matrix Factor (MF) Normalization: Co-eluting endogenous phospholipids can suppress the ESI+ signal. By calculating the IS-normalized Matrix Factor (Peak Area Ratio in presence of matrix / Peak Area Ratio in neat solvent), the protocol proves that the stable isotope IS perfectly corrects for any matrix-induced ionization variations.

Table 3: Method Validation Acceptance Criteria Summary

Validation Parameter	FDA/ICH Acceptance Criteria	Target Performance for NN5TPA
Linearity Range	R² ≥ 0.990	1.0 – 1000 ng/mL
Accuracy (Bias)	±15% (±20% at LLOQ)	≤ ±10% across all QC levels
Precision (CV%)	≤ 15% (≤ 20% at LLOQ)	≤ 8% for Intra- and Inter-day
Extraction Recovery	Consistent and reproducible	> 85% (CV < 10%)
IS-Normalized Matrix Effect	CV ≤ 15% across 6 lots	~1.0 (CV < 5%)

References

• U.S. Food and Drug Administration (FDA). Bioanalytical Method Validation Guidance for Industry (2018). URL:[Link]

• European Medicines Agency (EMA) / ICH. ICH M10 on bioanalytical method validation and study sample analysis (2022). URL:[Link]

• Liu et al. Liquid chromatography-mass spectrometry method for determination of tetramethylpyrazine and its metabolite in dog plasma. Journal of Chromatography B (2006). URL:[Link]

• Pan et al. A HPLC-DAD-MS/MS Method for Simultaneous Determination of Six Active Ingredients... and Ligustrazine Hydrochloride Injection in Rat Plasma. Current Drug Metabolism (2021). URL:[Link]

• Ji et al. Inclusion of dilution quality control samples in quantitative LC-MS bioanalysis. Bioanalysis (PMC) (2024). URL:[Link]

Sources

• 1. An UHPLC-MS/MS method for simultaneous determination of quercetin 3-O-rutinoside, kaempferol 3-O-rutinoside, isorhamnetin 3-O-rutinoside, bilobalide and ligustrazine in rat plasma, and its application to pharmacokinetic study of Xingxiong injection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A HPLC-DAD-MS/MS Method for Simultaneous Determination of Six Active Ingredients of Salviae Miltiorrhizae and Ligustrazine Hydrochloride Injection in Rat Plasma and its Application to Pharmacokinetic Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mesalabs.com [mesalabs.com]
• 4. researchgate.net [researchgate.net]
• 5. Inclusion of dilution quality control samples in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: N,N,5-Trimethylpyrazin-2-amine as a Privileged Scaffold in the Synthesis of Nitrogen-Rich Heterocycles

Document Type: Technical Application Note & Synthetic Protocol Target Audience: Medicinal Chemists, Process Scientists, and Drug Development Professionals

Executive Summary

The development of nitrogen-rich heterocycles is a foundational strategy in modern drug discovery, particularly in the design of ATP-competitive kinase inhibitors and CNS-active agents[1]. N,N,5-trimethylpyrazin-2-amine serves as a highly versatile, privileged building block in this domain. This application note details the mechanistic rationale, synthetic divergence, and validated protocols for utilizing this scaffold to construct complex, multi-substituted pyrazine arrays and fused heterocyclic systems.

Mechanistic Insights & Scaffold Rationale

As a Senior Application Scientist, selecting the right starting scaffold is about balancing electronic tuning with late-stage functionalization capabilities. N,N,5-trimethylpyrazin-2-amine offers three distinct strategic advantages:

• Electronic Modulation (The N,N-Dimethyl Group): The tertiary amine at the C2 position acts as a strong π -electron donor. This enriches the electron density of the pyrazine core, modulating the pKa​ of the ring nitrogens and enhancing the scaffold's ability to form critical hydrogen bonds within the solvent-exposed regions of kinase hinge-binding pockets[2].

• Lipophilic Vectoring (The C5-Methyl Group): The methyl group at C5 provides a defined, metabolically stable lipophilic contact that often occupies hydrophobic sub-pockets in target proteins, improving both target affinity and overall cell permeability.

• Regioselective Activation: The strong ortho-directing effect of the C2-dimethylamino group selectively activates the C3 position toward electrophilic aromatic substitution (e.g., halogenation). This allows for precise, predictable C-H functionalization without the need for pre-functionalized starting materials, setting the stage for downstream palladium-catalyzed cross-couplings[3].

Synthetic Divergence Workflow

The true value of N,N,5-trimethylpyrazin-2-amine lies in its ability to act as a central hub for synthetic divergence. By selectively halogenating the C3 position, chemists can unlock a variety of transition-metal-catalyzed pathways to build extended or fused nitrogen-rich architectures.

Fig 1: Synthetic divergence of N,N,5-trimethylpyrazin-2-amine into nitrogen-rich heterocycles.

Experimental Workflows & Self-Validating Protocols

Protocol A: Regioselective Electrophilic Bromination (Activation)

Objective: Synthesis of 3-bromo-N,N,5-trimethylpyrazin-2-amine.

• Causality & Design: Using N-bromosuccinimide (NBS) in a polar aprotic solvent (DMF) at 0 °C ensures strict regiocontrol. The C2-amine directs the electrophile exclusively to the C3 position. Keeping the temperature low suppresses radical bromination at the C5-methyl group (benzylic-type position), preventing the formation of unwanted side products.

• Step-by-Step Procedure:

  • Charge a flame-dried, argon-purged round-bottom flask with N,N,5-trimethylpyrazin-2-amine (1.0 equiv) and anhydrous DMF (0.2 M).

  • Cool the reaction mixture to 0 °C using an ice-water bath.

  • Add NBS (1.05 equiv) portion-wise over 15 minutes to control the exotherm.

  • Stir the mixture at 0 °C for 1 hour, then allow it to warm to room temperature for an additional 2 hours.

  • Quench & Extraction: Quench the reaction with saturated aqueous Na2​S2​O3​ to destroy unreacted NBS. Extract with EtOAc (3x). Wash the combined organic layers with brine (5x) to remove residual DMF, dry over anhydrous Na2​SO4​ , and concentrate in vacuo.

• Self-Validation System: Analyze the crude product via 1H NMR. The starting material exhibits two distinct aromatic singlets (C3-H and C6-H). Successful regioselective bromination is confirmed by the disappearance of the more upfield C3-H singlet, while the C6-H singlet is retained. LC-MS should show a characteristic 1:1 isotopic mass split [M+H]+ indicative of a single bromine atom.

Protocol B: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Objective: Synthesis of 3-(heteroaryl)-N,N,5-trimethylpyrazin-2-amine derivatives.

• Causality & Design: The electron-rich nature of the brominated pyrazine can make the oxidative addition step of the catalytic cycle sluggish. Utilizing a bidentate, electron-rich phosphine ligand like dppf (in Pd(dppf)Cl2​ ) accelerates oxidative addition and prevents catalyst deactivation[2]. A biphasic solvent system (1,4-Dioxane/Water) is critical to solubilize both the organic substrates and the inorganic base ( K2​CO3​ ), facilitating the transmetalation step.

• Step-by-Step Procedure:

  • In a microwave vial or Schlenk tube, combine 3-bromo-N,N,5-trimethylpyrazin-2-amine (1.0 equiv), the desired heteroaryl boronic acid (1.2 equiv), and K2​CO3​ (2.0 equiv).

  • Add a solvent mixture of 1,4-Dioxane and H2​O (4:1 ratio, 0.1 M).

  • Degas the mixture by sparging with argon for 10 minutes.

  • Add Pd(dppf)Cl2​⋅CH2​Cl2​ (0.05 equiv) under a stream of argon. Seal the vessel.

  • Heat the reaction mixture at 90 °C for 12 hours.

  • Workup: Cool to room temperature, dilute with water, and extract with EtOAc. Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

• Self-Validation System: Monitor via TLC. The highly conjugated cross-coupled product will typically exhibit a distinct, bright fluorescence under 365 nm UV light compared to the UV-absorbing (254 nm) brominated starting material.

Quantitative Data Presentation: Cross-Coupling Optimization

To establish the most robust conditions for Protocol B, a catalyst and base screening was performed. The data below summarizes the optimization landscape, demonstrating why the Pd(dppf)Cl2​ / K2​CO3​ system was selected for the standardized protocol.

Entry	Catalyst System (5 mol%)	Base (2.0 eq)	Solvent System	Temp (°C)	Isolated Yield (%)
1	Pd(PPh3​)4​	Na2​CO3​	Toluene / H2​O (4:1)	100	45%
2	Pd(OAc)2​ / SPhos	Cs2​CO3​	DMF / H2​O (4:1)	90	76%
3	Pd2​(dba)3​ / XPhos	K3​PO4​	t-AmylOH	100	81%
4	Pd(dppf)Cl2​⋅CH2​Cl2​	K2​CO3​	1,4-Dioxane / H2​O (4:1)	90	88%

Note: Entry 4 provides the optimal balance of high yield, operational simplicity, and cost-effectiveness for routine scaffold decoration.

References

• Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023) Source: Future Medicinal Chemistry / Taylor & Francis URL:[Link]

• Aminopyrazine Inhibitors Binding to an Unusual Inactive Conformation of the Mitotic Kinase Nek2: SAR and Structural Characterization Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• Identification of a Potential Antimalarial Drug Candidate from a Series of 2-Aminopyrazines by Optimization of Aqueous Solubility and Potency across the Parasite Life Cycle Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Purification Challenges of Substituted Pyrazines

Welcome to the Technical Support Center for Substituted Pyrazine Purification. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges in isolating and purifying pyrazine-based compounds. Pyrazines, while critical scaffolds in pharmaceuticals, flavors, and materials science, present a unique set of purification hurdles owing to their inherent chemical properties.

This document moves beyond standard protocols to provide in-depth troubleshooting guides and FAQs based on common issues reported in the field. We will explore the causality behind these challenges and offer robust, field-proven solutions.

General Purification Strategy & Workflow

The purification of substituted pyrazines rarely follows a one-size-fits-all approach. The strategy must be adapted based on the physicochemical properties of the target molecule (polarity, volatility, stability) and the nature of the impurities. A general workflow is outlined below.

Caption: A general workflow for the purification of substituted pyrazines.

Section 1: Flash Chromatography Troubleshooting

Flash column chromatography is the workhorse for purifying substituted pyrazines. However, the unique electronic nature of the pyrazine ring can lead to frustrating separation issues.

Frequently Asked Questions (FAQs)

Question: My substituted pyrazine is co-eluting with a closely-related impurity. How can I improve the separation?

Answer: This is a classic challenge, often caused by impurities with very similar polarity, such as isomers or byproducts from the synthesis.[1] Here’s a multi-pronged approach:

• Optimize the Solvent System with TLC: Before scaling to a column, meticulously screen solvent systems using Thin-Layer Chromatography (TLC). Aim for a retention factor (Rf) of 0.2-0.3 for your target compound to ensure good separation on the column.[2] A common starting point is a gradient of ethyl acetate in hexanes.[2]

• Switch to High-Surface-Area Silica: Standard silica gel has a surface area of around 500 m²/g. For challenging separations, switching to a higher surface area silica (>700 m²/g) can significantly increase compound retention and improve resolution between closely related pyrazines.[3]

• Employ Dry Loading: If your compound is not readily soluble in the initial, non-polar mobile phase, dry loading is highly recommended.[2] Adsorb your crude material onto a small amount of silica gel, remove the solvent, and load the resulting free-flowing powder onto the column. This technique often enhances resolution by creating a more concentrated starting band.[2]

• Use a Shallow Gradient: A steep gradient can cause compounds to elute too quickly, merging peaks. A shallower, more gradual increase in the polar solvent will give the stationary phase more time to interact differently with your compound and the impurity, thereby improving separation.[2]

Question: I'm experiencing very low recovery of my pyrazine from the silica column. What are the likely causes?

Answer: Low recovery is a common and costly problem. The primary culprits are:

• Irreversible Adsorption: The nitrogen atoms in the pyrazine ring can interact strongly with the acidic silanol groups (Si-OH) on the silica surface, leading to irreversible binding.

• On-Column Decomposition: Some substituted pyrazines, particularly those sensitive to acid or moisture (like pyrazine-2-sulfonyl chloride), can degrade on the silica gel itself.[2]

• Precipitation: The compound may have low solubility in the mobile phase as it becomes purified and more concentrated, causing it to precipitate on the column.[2]

Troubleshooting Steps:

• Test for Stability: Before running a large-scale column, spot your compound on a TLC plate and let it sit for an hour. If the spot streaks or disappears, it may be unstable on silica.

• Deactivate the Silica: Pre-treat the silica gel by flushing the column with a solvent system containing a small amount of a basic modifier like triethylamine (0.1-1%) to neutralize the acidic silanol groups.[2]

• Use Anhydrous Conditions: For moisture-sensitive compounds, use anhydrous solvents and silica gel to prevent hydrolysis during purification.[2]

Question: My main impurity is an imidazole derivative from my synthesis. How can I effectively remove it?

Answer: Imidazole byproducts are common, especially in syntheses involving sugars and ammonia sources.[1] Fortunately, they can often be separated using a few key techniques:

• Selective Liquid-Liquid Extraction (LLE): Before chromatography, perform an LLE. Using a non-polar solvent like hexane can selectively extract many pyrazines, leaving the more polar imidazole derivatives behind in the aqueous layer.[1][4] In contrast, more polar extraction solvents like methyl-t-butyl ether (MTBE) or ethyl acetate may co-extract the imidazole, necessitating a chromatographic step.[4][5]

• Silica Gel Chromatography: If co-extraction occurs, column chromatography is very effective. Imidazoles are typically more polar than their pyrazine counterparts and will be retained more strongly on a silica column, allowing for their separation.[4]

Decision Tree: Troubleshooting Poor Chromatographic Separation

Caption: A decision tree for troubleshooting poor chromatographic separation.

Protocol 1: Flash Chromatography Purification of a Substituted Pyrazine

This protocol provides a general guideline. It must be optimized based on the specific impurity profile of your crude material.[2]

• Solvent System Selection: Using TLC, identify a mobile phase (e.g., Hexane/Ethyl Acetate) that provides an Rf value of 0.2-0.3 for the target pyrazine.

• Column Packing: Prepare a slurry of silica gel in the initial, non-polar solvent (e.g., 100% hexane). Carefully pack the column, ensuring no air bubbles are trapped.

• Sample Loading (Dry Loading Method):

  • Dissolve the crude product in a minimal amount of a volatile solvent (e.g., dichloromethane).

  • Add a small amount of silica gel (approx. 1-2 times the weight of the crude material).

  • Carefully remove the solvent under reduced pressure until a dry, free-flowing powder is obtained.

  • Load this powder onto the top of the packed column.

• Elution:

  • Begin elution with the non-polar solvent.

  • Gradually increase the polarity of the mobile phase according to your predetermined gradient.

  • Maintain a consistent flow rate (e.g., 20-40 mL/min for a 40g column).[2]

• Fraction Collection & Analysis: Collect fractions and analyze them by TLC or a UV detector to identify those containing the pure product.[2]

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator. Be mindful of the compound's volatility; use a cold trap and avoid excessive heat.

Section 2: Crystallization & Recrystallization

For solid pyrazine derivatives, crystallization can be a powerful and scalable purification technique, capable of yielding material of very high purity.

Frequently Asked Questions (FAQs)

Question: My substituted pyrazine is "oiling out" during recrystallization instead of forming crystals. What should I do?

Answer: "Oiling out" occurs when the compound comes out of solution as a liquid below its melting point. This is often due to the solution being too supersaturated or cooling too rapidly.

Solutions:

• Slow Down Cooling: Allow the hot, saturated solution to cool to room temperature as slowly as possible. An insulated container can be helpful.[6] Once at room temperature, move it to a refrigerator, and finally to a freezer, to induce slow crystal growth.

• Add More Solvent: Your solution may be too concentrated. Add a small amount of additional hot solvent to the oiled-out mixture to redissolve it, then attempt to cool it again slowly.

• Change the Solvent System: Experiment with different solvents or mixed-solvent systems. A solvent with a lower boiling point might be beneficial.[6] A common and effective technique is to dissolve the crude product in a minimal amount of a "good" hot solvent (e.g., ethanol) and then add a "poor" hot anti-solvent (e.g., water) dropwise until the solution becomes slightly turbid.[7] Then, allow it to cool slowly.

Question: How do I choose the right solvent for recrystallizing my pyrazine derivative?

Answer: The ideal solvent is one in which your target compound has high solubility at elevated temperatures but low solubility at room temperature or below, while impurities have different solubility profiles.[7]

Solvent Screening Strategy:

• Place a small amount of your crude material (10-20 mg) in several test tubes.

• Add a small amount (0.5 mL) of different solvents (e.g., ethanol, methanol, acetone, ethyl acetate, water, hexane) to each tube.

• Observe solubility at room temperature. An ideal solvent will not dissolve the compound well at this stage.

• Heat the tubes that showed poor room-temperature solubility. If the compound dissolves completely upon heating, it is a promising candidate.

• Allow the promising solutions to cool. The solvent that yields the most high-quality crystals is your best choice.

Protocol 2: Recrystallization of a Pyrazine Derivative

This procedure is a general guideline for a single-solvent recrystallization.[7]

• Dissolution: Place the crude pyrazine compound in an Erlenmeyer flask. Add a minimal amount of the selected solvent.

• Heating: Heat the mixture to boiling while stirring (e.g., on a hot plate). Continue to add small portions of the hot solvent until the compound just dissolves completely. Using the minimum amount of solvent is critical for maximizing yield.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration through a pre-heated funnel to remove them.

• Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Crystal formation should be observed.

• Further Cooling: To maximize the yield, place the flask in an ice bath for at least 30 minutes.[7]

• Crystal Collection: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold recrystallization solvent to remove any adhering mother liquor containing impurities.

• Drying: Dry the purified crystals, preferably in a vacuum oven at a temperature well below the compound's melting or decomposition point.[7]

Section 3: Specialized Purification Scenarios

Frequently Asked Questions (FAQs)

Question: My synthesis involved a palladium catalyst. What is the most effective way to remove the residual metal?

Answer: Residual palladium from cross-coupling reactions is a common and critical impurity to remove, especially in pharmaceutical development. While chromatography or crystallization can help, the most targeted and effective method is the use of metal scavengers.[8]

Metal Scavenger Workflow:

• Scavenger Selection: Choose a silica- or polymer-bound scavenger with high affinity for palladium. Common functional groups include thiols, thioamides, and polyamines.[8][9]

• Procedure:

  • Dissolve your crude product in a suitable organic solvent.

  • Add the solid-supported scavenger (typically 3-5 equivalents relative to the residual metal).[8]

  • Stir the mixture at room temperature for 4-16 hours.[8] In some cases, gentle heating can accelerate the process.[9]

  • Remove the scavenger by simple filtration. The palladium will be bound to the solid support.[10]

  • Concentrate the filtrate to obtain your metal-free product.

Question: How do I separate the enantiomers of my chiral substituted pyrazine?

Answer: The separation of enantiomers requires specialized chiral chromatography, as they have identical physical properties in a non-chiral environment.

Strategy:

• Column Selection: The most widely used and successful columns for chiral separations are based on polysaccharide derivatives (e.g., cellulose or amylose) coated on a silica support.[11][12]

• Mobile Phase Screening: Chiral recognition is highly sensitive to the mobile phase. It is essential to screen different elution modes:

  • Normal Phase: Typically hexane/alcohol mixtures (e.g., isopropanol or ethanol).[11]

  • Polar Organic Mode: Acetonitrile or methanol, sometimes with additives.[11]

  • Reversed Phase: Water/acetonitrile or water/methanol mixtures.

• Method Development: Analytical-scale HPLC is used to screen various columns and mobile phases to find a condition that provides baseline separation (Resolution > 1.5). This analytical method can then be scaled up to preparative HPLC for isolating larger quantities of each enantiomer.[11]

Question: My pyrazine is highly volatile. How can I purify it without losing most of my sample?

Answer: Volatility is a major challenge for many low-molecular-weight pyrazines.[13]

Recommended Techniques:

• Vacuum Distillation: This is the preferred method for purifying volatile liquids. By reducing the pressure, the boiling point of the compound is significantly lowered, minimizing the risk of thermal degradation.[14] A well-chilled receiving flask and cold trap are essential to prevent loss of the distilled product.

• Careful Solvent Removal: When removing solvents after chromatography or extraction, always use a rotary evaporator with a high-efficiency condenser and a cold trap (dry ice/acetone is recommended). Avoid high temperatures and deep vacuum if possible.

• Gas Chromatography (GC): For analytical purposes, GC and GC-MS are the primary techniques for analyzing volatile pyrazines, as they are designed to handle such compounds.[15]

Data Summary Table: Common Impurities and Removal Strategies

Impurity Type	Common Source	Recommended Purification Strategy	Citation(s)
Isomers / Related Pyrazines	Side reactions in synthesis	High-performance flash chromatography (high-surface-area silica), shallow gradient.	[3]
Imidazole Derivatives	Maillard reaction, synthesis from sugars and ammonia	Selective LLE with hexane; silica gel chromatography.	[1][4][5]
Inorganic Salts (e.g., KCl)	Reaction work-up (acidification)	Trituration/washing with a solvent that dissolves the product but not the salt (e.g., acetone).	[16]
Residual Palladium Catalyst	Cross-coupling reactions (e.g., Suzuki, Heck)	Treatment with solid-supported metal scavengers (e.g., Si-Thiol, Si-TMT).	[8][9]
Unreacted Starting Materials	Incomplete reaction	Chromatography or crystallization, chosen based on relative polarity and properties.	[2][7]
Water-Soluble Reagents (e.g., Hydroxylamine)	Synthesis of amidoximes	Aqueous work-up (liquid-liquid extraction with water or brine).	[7]

References

• A Comparative Analysis of Analytical Techniques for Pyrazine-Based Pharmaceutical Impurities. (2025). Benchchem.
• Strategies to reduce byproduct formation in pyrazine reactions. (2025). Benchchem.
• Technical Support Center: Purification of Pyrazine-2-amidoxime. (2025). Benchchem.
• Technical Support Center: Purification of Crude Pyrazine-2-sulfonyl chloride by Flash Chrom
• Quantitative Analysis of Pyrazines and Their Perceptual Interactions in Soy Sauce Aroma Type Baijiu. PMC.
• Pyrazine and Thiazole Structural Properties and Their Influence on the Recovery of Such Derivatives in Aroma Extraction Procedures.
• Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis. PMC.
• Chemoselective Diazine Dearomatization: The Catalytic Enantioselective Dearomatiz
• Improving Flash Purification of Chemically Rel
• Metal Scavengers. Sigma-Aldrich.
• Isolation and Purification of Pyrazines Produced by Reaction of Cellulosic-Derived Sugars with NH4OH and Selected Amino Acids. (2019). Oxford Academic.
• Isolation and Purification of Pyrazines Produced by Reaction of Cellulosic-Derived Sugars with NH4OH and Selected Amino Acids. (2019).
• Retention Behavior of Pyrazines in Reversed-Phase High Performance Liquid Chrom
• Isolation and Purification of Pyrazines Produced by Reaction of Cellulosic-Derived Sugars with NH4OH and Selected Amino Acids. (2019). PubMed.
• A Synthesis of Symmetrical and Unsymmetrical Pyrazines. PMC - NIH.
• Metal Scavenger Guide. Sopachem.
• CHIRAL SEPARATION METHODS FOR PHARMACEUTICAL AND BIOTECHNOLOGICAL PRODUCTS. Book.
• Solutions for scavenging of metal and organic impurities. Chemie Brunschwig.
• Technical Support Center: Purification of Crude Pyrazine-2,3-dicarboxylic Acid. (2025). Benchchem.
• The Catalytic Enantioselective Dearomatization of Pyrazine. (2024).
• Recrystallization techniques for purifying pyrazole compounds. (2025). Benchchem.
• Enantiomeric Separation of New Chiral Azole Compounds. (2021). MDPI.

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Technical Support Center: Pyrazine N-Amination Optimization

Welcome to the Technical Support Center for N-heterocycle functionalization. As a Senior Application Scientist, I frequently assist research teams in overcoming the kinetic and thermodynamic hurdles associated with the electrophilic N-amination of pyrazines.

Pyrazines are notoriously electron-deficient and weakly nucleophilic compared to other azines. Consequently, standard amination protocols often result in poor conversions or require harsh conditions that lead to substrate degradation. This guide provides field-proven methodologies, mechanistic insights, and troubleshooting steps to optimize your N-aminopyrazinium salt synthesis, a critical intermediate for accessing complex fused scaffolds like pyrazolo[1,5-a]pyrazines.

Mechanistic Pathway & Workflow

Understanding the causality behind reagent selection is paramount. The N-amination of pyrazine relies on the nucleophilic attack of the weakly basic pyrazine nitrogen onto an electrophilic nitrogen source. The departure of a good leaving group (e.g., sulfate or mesitylenesulfonate) drives the formation of the N-aminopyrazinium salt.

Mechanistic workflow from pyrazine N-amination to 1,3-dipolar cycloaddition.

Troubleshooting & FAQs

Q1: I am using hydroxylamine-O-sulfonic acid (HOSA) for pyrazine N-amination, but my yields are consistently below 20%. How can I improve this? A: The low yield is a direct consequence of pyrazine's low basicity. While1[1], it often requires aqueous conditions and strict pH control. If optimizing pH and temperature does not improve yields, I strongly recommend switching to a more reactive electrophile like O-(mesitylenesulfonyl)hydroxylamine (MSH).

Q2: I switched to MSH, and the reaction works, but I am concerned about safety during scale-up. What are the best practices? A: Your concern is highly justified. MSH is an excellent reagent that allows2[2], but it is a3[3]. For scale-up, never store MSH in its dry, crystalline form. Instead, generate MSH in situ or use continuous flow chemistry. Alternatively, O-(2,4-dinitrophenyl)hydroxylamine (DPH) can be used as a safer alternative.

Q3: My N-aminopyrazinium salt is highly hygroscopic and difficult to isolate. How can I purify it? A: Avoid aqueous workups. The N-aminopyrazinium mesitylenesulfonate salts are highly polar. The most reliable isolation method is direct precipitation. After the reaction completes in CH2Cl2, slowly add a non-polar anti-solvent like diethyl ether at 0 °C. The4[4].

Q4: I actually want to aminate the carbon ring (C2 or C4), not the nitrogen. Is N-amination the only pathway? A: No. If your goal is direct C-H amination rather than forming an N-aminopyrazinium intermediate, you should pivot to using iodine(III) reagents. Recent advancements have demonstrated that4[4] without requiring pre-oxidation.

Quantitative Data Presentation

To assist in your experimental design, the following table summarizes the causal relationship between the choice of aminating reagent, reaction conditions, and typical outcomes for pyrazine substrates.

Aminating Reagent	Typical Solvent	Temp (°C)	Average Yield	Safety / Stability	Application Notes
HOSA	Water / MeOH	70 - 90	15 - 40%	Bench stable	Requires pH optimization; poor for highly electron-deficient pyrazines.
MSH	CH2Cl2	0 - 25	60 - 85%	Thermally Hazardous	Highly reactive; ideal for weak nucleophiles. Must be stored at < 0 °C.
DPH	MeCN	40 - 60	50 - 75%	Bench stable	Safer alternative to MSH; requires mild heating.

Standardized Experimental Protocol

The following is a self-validating, step-by-step methodology for the N-amination of pyrazine using MSH. This protocol is designed to maximize yield while mitigating the 5[5].

Protocol: Synthesis of N-Aminopyrazinium Mesitylenesulfonate

Prerequisites:

• All glassware must be oven-dried and purged with Argon.

• MSH should be freshly prepared and handled as a solution in CH2Cl2 whenever possible to avoid detonation risks associated with the dry solid.

Step-by-Step Procedure:

• Substrate Preparation: Dissolve the pyrazine derivative (1.0 equiv, e.g., 5.0 mmol) in anhydrous CH2Cl2 (0.2 M concentration) in a round-bottom flask equipped with a magnetic stir bar.

• Temperature Control: Submerge the reaction flask in an ice-water bath and allow it to equilibrate to 0 °C for 10 minutes.

• Reagent Addition: Dissolve freshly prepared MSH (1.2 equiv, 6.0 mmol) in a minimal amount of cold anhydrous CH2Cl2. Add this solution dropwise to the pyrazine solution over 15 minutes using a syringe pump to prevent localized exothermic spikes.

• Reaction Progression: Maintain the reaction at 0 °C for 1 hour, then allow it to slowly warm to room temperature (approx. 20 °C). Stir for an additional 4-12 hours.

  • Self-Validation Check: Monitor the reaction via TLC (10% MeOH in CH2Cl2). The consumption of the starting pyrazine and the appearance of a baseline spot (the highly polar N-aminopyrazinium salt) indicates successful conversion.

• Precipitation & Isolation: Once complete, cool the mixture back to 0 °C. Vigorously stir the solution and slowly add cold diethyl ether (3x the reaction volume). A precipitate should form immediately.

• Filtration: Filter the resulting suspension rapidly through a sintered glass funnel under vacuum. Wash the filter cake with additional cold diethyl ether (2 × 10 mL).

• Drying: Transfer the highly hygroscopic solid to a vacuum desiccator and dry under high vacuum for 4 hours to yield the pure N-aminopyrazinium mesitylenesulfonate salt.

References

• Title: Reaction of N-Aminopyridinium Derivatives. XIII.
• Title: Pyrrolodiazines. 2.
• Title: Direct C4 and C2 C–H Amination of Heteroarenes Using I(III)
• Title: Improved cyclization conditions to prepare 6-substituted pyrazolo[1,5-a]pyridines and pyrazolo[1,5-a]pyrazines using catalytic Ag(I) and Au(III)
• Source: acs.

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Technical Support Center: Advanced Strategies for Novel Pyrazine Synthesis

Welcome to the Technical Support Center for Novel Pyrazine Synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges, particularly low yields, in the synthesis of pyrazine derivatives. Here, we move beyond basic protocols to explore the underlying principles of pyrazine formation, troubleshoot common experimental hurdles, and introduce modern, efficient synthetic strategies. Our goal is to empower you with the expertise to not only solve immediate synthetic problems but also to rationally design more robust and higher-yielding pyrazine syntheses in the future.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding pyrazine synthesis, providing concise answers and links to more detailed troubleshooting guides.

Q1: What are the most common classical methods for pyrazine synthesis, and what are their primary limitations?

A1: The most common classical methods are the Staedel-Rugheimer and Gutknecht syntheses.[1][2][3] Both typically involve the self-condensation of α-amino ketones to form a dihydropyrazine intermediate, which is then oxidized to the aromatic pyrazine.[1][2][3][4] The primary limitation of these methods, especially when synthesizing unsymmetrical pyrazines, is the lack of regiochemical control.[1] This often leads to a mixture of isomers, which complicates purification and reduces the yield of the desired product.[1] Additionally, these reactions can require harsh conditions and may produce significant byproducts.[5]

Q2: My pyrazine synthesis is resulting in a mixture of isomers. How can I improve the regioselectivity?

A2: To improve regioselectivity, consider moving away from classical self-condensation methods. A more controlled approach involves the stepwise introduction of substituents.[1] This can be achieved by synthesizing a pre-functionalized pyrazine core and then introducing additional diversity through cross-coupling reactions. Another effective strategy is the condensation of an α-oximido carbonyl compound with an allylamine, followed by isomerization and thermal electrocyclization-aromatization, which offers greater control over the final substitution pattern.[1]

Q3: What are the main causes of low yields in pyrazine synthesis?

A3: Low yields can stem from several factors, including suboptimal reaction temperature, incorrect reactant stoichiometry, and inefficient oxidation of the dihydropyrazine intermediate.[1] Side reactions, such as the formation of imidazole byproducts, particularly in Maillard-type reactions, can also significantly lower the yield of the desired pyrazine.[1] Furthermore, the purity of starting materials is crucial, as impurities can interfere with the reaction.[6]

Q4: Are there greener or more modern alternatives to classical pyrazine synthesis methods?

A4: Yes, several greener and more efficient methods have been developed. One notable example is the manganese-catalyzed acceptorless dehydrogenative coupling of 2-amino alcohols.[7][8][9][10] This method is highly atom-economical, producing only water and hydrogen gas as byproducts.[7][8][9][10] Biocatalytic methods using enzymes like transaminases also offer an environmentally benign route to pyrazines under mild conditions.[11][12][13] Additionally, one-pot syntheses at room temperature using catalytic amounts of a base like potassium tert-butoxide in aqueous methanol have been reported.[14][15]

Troubleshooting Guides

This section provides detailed, in-a-question-and-answer-format troubleshooting guides for specific issues encountered during pyrazine synthesis.

Guide 1: Addressing Low Yield in Classical Pyrazine Synthesis (Staedel-Rugheimer & Gutknecht)

Issue: My Staedel-Rugheimer or Gutknecht synthesis is giving a very low yield of the desired pyrazine.

Potential Cause & Troubleshooting Steps:

• Inefficient Formation of the α-Amino Ketone:

  • Causality: The in-situ formation of the α-amino ketone is a critical first step. In the Staedel-Rugheimer synthesis, this involves the reaction of an α-haloketone with ammonia.[1][3] In the Gutknecht synthesis, it's typically formed from the reduction of an α-oximino ketone.[1][16] Incomplete reaction at this stage will directly lead to low overall yield.

  • Solution:

    • Purity of Starting Materials: Ensure your α-haloketone or α-oximino ketone is pure.

    • Reaction Conditions: For the Staedel-Rugheimer synthesis, use a sufficient excess of ammonia to act as both a nucleophile and a base.[1] For the Gutknecht synthesis, ensure the reducing agent (e.g., zinc dust) is fresh and added portion-wise to control the reaction rate.[1]

    • Monitoring: Follow the consumption of the starting material by Thin Layer Chromatography (TLC) to ensure the initial reaction goes to completion.

• Poor Dimerization to Dihydropyrazine:

  • Causality: The self-condensation of the α-amino ketone to form the dihydropyrazine intermediate can be slow or incomplete.

  • Solution:

    • Concentration: Higher concentrations of the α-amino ketone can favor the bimolecular condensation reaction.

    • Gentle Heating: In some cases, gentle heating can promote dimerization, but be cautious as excessive heat can lead to side reactions.[1]

• Incomplete Oxidation of the Dihydropyrazine Intermediate:

  • Causality: The final step is the oxidation of the dihydropyrazine to the aromatic pyrazine. If this step is inefficient, the yield of the final product will be low.

  • Solution:

    • Choice of Oxidant: Common oxidizing agents include copper(II) sulfate or mercury(I) oxide.[16] Air oxidation is also a possibility and can be facilitated by bubbling air through the reaction mixture.[1]

    • Reaction Time: Allow sufficient time for the oxidation to complete. Monitor the disappearance of the dihydropyrazine intermediate by TLC or GC-MS.

Workflow for Troubleshooting Low Yield in Classical Synthesis:

Caption: Troubleshooting workflow for low yield in classical pyrazine synthesis.

Guide 2: Minimizing Imidazole Byproduct Formation

Issue: My reaction is producing a significant amount of imidazole byproducts, complicating purification and reducing my pyrazine yield.

Potential Cause & Troubleshooting Steps:

• Reaction of α-Dicarbonyl Intermediates with Ammonia and an Aldehyde:

  • Causality: This is particularly common in Maillard-type reactions where α-dicarbonyl compounds are key intermediates. These can react with ammonia and aldehydes (which can also be present as Strecker degradation products) to form imidazoles.[1]

  • Solution:

    • pH Optimization: Lowering the reaction pH can sometimes favor the formation of other heterocyclic compounds like pyrroles over pyrazines and imidazoles.[1] Careful control of pH is therefore crucial.

    • Temperature Control: While higher temperatures can increase the rate of pyrazine formation, excessive heat can also promote side reactions leading to byproducts.[1] Empirically determine the optimal temperature for your specific reaction.

• Co-extraction during Workup:

  • Causality: Imidazoles can have similar polarities to pyrazines and may be co-extracted during the workup procedure, especially when using more polar solvents.[1]

  • Solution:

    • Solvent Selection for Extraction: Use a non-polar solvent like hexane for the initial liquid-liquid extraction.[17][18] Hexane is often effective at selectively extracting pyrazines while leaving more polar imidazoles in the aqueous phase.[17][18]

    • Column Chromatography: If co-extraction still occurs, column chromatography on silica gel is an effective purification step. Silica gel will retain the more polar imidazole byproducts, allowing for the elution of the desired pyrazine with a less polar eluent system (e.g., a hexane/ethyl acetate gradient).[17][18]

    • Distillation: For volatile pyrazines, distillation of the aqueous reaction mixture can be an effective separation method, as imidazoles are generally less volatile.[17]

Decision Tree for Minimizing Imidazole Byproducts:

Caption: Decision tree for minimizing imidazole byproducts in pyrazine synthesis.

Modern Synthetic Protocols

This section details experimental procedures for modern, higher-yielding pyrazine synthesis methods.

Protocol 1: Manganese-Catalyzed Acceptorless Dehydrogenative Coupling of 2-Amino Alcohols

This method provides an environmentally friendly route to 2,5-disubstituted pyrazines.[14] The reaction is atom-economical, with water and hydrogen gas as the only byproducts.[7][8][9][10][14]

Quantitative Data Summary:

Entry	Substrate (2-Amino Alcohol)	Product (2,5-Disubstituted Pyrazine)	Yield (%)	Time (h)	Reference
1	2-amino-1-phenylethanol	2,5-diphenylpyrazine	95	24	[14]
2	2-amino-1-propanol	2,5-dimethylpyrazine	85	24	[14]
3	2-amino-1-butanol	2,5-diethylpyrazine	88	24	[14]
4	2-amino-3-methyl-1-butanol	2,5-diisopropylpyrazine	82	24	[14]

Experimental Procedure:

• To a 25 mL Schlenk tube equipped with a magnetic stir bar, add the manganese pincer catalyst (2 mol%) and KH (3 mol%).

• Evacuate and backfill the tube with argon three times.

• Add the 2-amino alcohol (1.0 mmol) and toluene (3.0 mL) under an argon atmosphere.

• Seal the Schlenk tube and place it in a preheated oil bath at 150 °C.

• Stir the reaction mixture for 24 hours.

• After cooling to room temperature, quench the reaction by the careful addition of water.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 2,5-disubstituted pyrazine.[14]

Protocol 2: One-Pot Synthesis of Pyrazines at Room Temperature

This protocol describes a greener, one-pot synthesis of pyrazines from 1,2-diketones and 1,2-diamines using a catalytic amount of potassium tert-butoxide in aqueous methanol.[14]

Experimental Procedure:

• In a round-bottom flask, dissolve the 1,2-diketone (1.0 mmol) in a mixture of methanol and water (1:1, 10 mL).

• To this solution, add the 1,2-diamine (1.1 mmol).

• Add a catalytic amount of potassium tert-butoxide (0.1 mmol).

• Stir the reaction mixture at room temperature. Monitor the reaction progress by TLC.

• Upon completion, remove the methanol under reduced pressure.

• Extract the aqueous residue with an organic solvent (e.g., dichloromethane).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude product.

• Purify by column chromatography or recrystallization as needed.

References

• Jumina, J., & Diantini, A. (2021). Maillard Reaction: Mechanism, Influencing Parameters, Advantages, Disadvantages, and Food Industrial Applications: A Review. PMC. Available at: [Link]

• van der Fels-Klerx, H. J., & van Boekel, M. A. J. S. (2004). Formation of Pyrazines and a Novel Pyrrole in Maillard Model Systems of 1,3-Dihydroxyacetone and 2-Oxopropanal. Wageningen University & Research. Available at: [Link]

• Ghosh, P., & Mandal, A. (2011). Greener approach toward one pot route to pyrazine synthesis. Green Chemistry Letters and Reviews, 5(2), 127-134. Available at: [Link]

• De Pinho, P. J., & Nevarez, M. V. (2019). Isolation and Purification of Pyrazines Produced by Reaction of Cellulosic-Derived Sugars with NH4OH and Selected Amino Acids. Journal of AOAC International, 102(5), 1569-1576. Available at: [Link]

• Daw, P., Kumar, A., Espinosa-Jalapa, N. A., Diskin-Posner, Y., Ben-David, Y., & Milstein, D. (2018). Synthesis of Pyrazines and Quinoxalines via Acceptorless Dehydrogenative Coupling Routes Catalyzed by Manganese Pincer Complexes. ACS Catalysis, 8(9), 7734-7741. Available at: [Link]

• Wang, M., et al. (2021). Formation of Pyrazines in Maillard Model Systems: Effects of Structures of Lysine-Containing Dipeptides/Tripeptides. Foods, 10(2), 263. Available at: [Link]

• Green, A. P., & Turner, N. J. (2025). Biocatalytic Synthesis of Asymmetric Pyrazines: Mechanistic Insights and Industrial Potential. ResearchGate. Available at: [Link]

• ResearchGate. (n.d.). Selective synthesis of pyrazine. Available at: [Link]

• Daw, P., Kumar, A., Espinosa-Jalapa, N. A., Diskin-Posner, Y., Ben-David, Y., & Milstein, D. (2018). Synthesis of Pyrazines and Quinoxalines via Acceptorless Dehydrogenative Coupling Routes Catalyzed by Manganese Pincer Complexes. ACS Publications. Available at: [Link]

• NBU-IR. (n.d.). Chapter IV Section A (General introduction and synthetic background). Available at: [Link]

• Daw, P., et al. (2018). Synthesis of Pyrazines and Quinoxalines via Acceptorless Dehydrogenative Coupling Routes Catalyzed by Manganese Pincer Complexes. Just Accepted manuscript, ACS. Available at: [Link]

• Xu, J., Green, A. P., & Turner, N. J. (2019). Chemo-Enzymatic Synthesis of Pyrazines and Pyrroles. Angewandte Chemie International Edition, 58(3), 846-849. Available at: [Link]

• De Pinho, P. J., & Nevarez, M. V. (2019). Isolation and Purification of Pyrazines Produced by Reaction of Cellulosic-Derived Sugars with NH4OH and Selected Amino Acids. PubMed. Available at: [Link]

• Daw, P., Kumar, A., Espinosa-Jalapa, N. A., Diskin-Posner, Y., Ben-David, Y., & Milstein, D. (2018). Synthesis of Pyrazines and Quinoxalines via Acceptorless Dehydrogenative Coupling Routes Catalyzed by Manganese Pincer Complexes. PubMed. Available at: [Link]

• Flavor-Chemistry.org. (2016). Pyrazine Generation from the Maillard Reaction of Mixed Amino Acids in Model Systems. Available at: [Link]

• Zhang, Y., et al. (2024). Pyrazine derivative synthesis in a continuous-flow system: a green synthesis of pyrazinamide from pyrazine esters and amines catalyzed by Lipozyme® TL IM from Thermomyces lanuginosus. RSC Advances. Available at: [Link]

• Wang, Y., et al. (2024). Progress on the Synthesis Pathways and Pharmacological Effects of Naturally Occurring Pyrazines. MDPI. Available at: [Link]

• ResearchGate. (2026). Review on the Synthesis of Pyrazine and Its Derivatives. Available at: [Link]

• Schneider, H., et al. (2022). Microwave-irradiated rapid synthesis of antimicrobial pyrazine derivatives in reactive eutectic media. Green Chemistry, 24(23), 9133-9140. Available at: [Link]

• Zhang, T. Y., & Ling, Y. (2000). Regioselective synthesis of unsymmetrical 3, 5-dialkyl-1-arylpyrazoles. Organic Letters, 2(20), 3107-3109. Available at: [Link]

• Büchi, G., & Galindo, J. (1991). Regioselective synthesis of alkylpyrazines. The Journal of Organic Chemistry, 56(8), 2605-2606. Available at: [Link]

• ResearchGate. (n.d.). Quantitative analysis of pyrazines in a hydrophilic solid model system. Available at: [Link]

• RSC Publishing. (2024). A green synthesis of pyrazinamide from pyrazine esters and amines. Available at: [Link]

• ResearchGate. (n.d.). A Synthesis of Symmetrical and Unsymmetrical Pyrazines. Available at: [Link]

• Google Patents. (n.d.). Purification of pyrazine.

• ResearchGate. (2014). What are the mechanism of reaction in preparing pyrazine?. Available at: [Link]

• Li, Y., et al. (2016). Alkyl Pyrazine Synthesis via an Open Heated Bath With Variable Sugars, Ammonia, and Various Amino Acids. Journal of the Science of Food and Agriculture, 96(14), 4734-4740. Available at: [Link]

• The Pyrazines. (n.d.). Download. Available at: [Link]

• Fuchs, P. L., et al. (1996). An Efficient Protocol for the Synthesis of Unsymmetrical Pyrazines. Total Synthesis of Dihydrocephalostatin 1. Journal of the American Chemical Society, 118(44), 10910-10911. Available at: [Link]

• ResearchGate. (n.d.). Chemo-Enzymatic Synthesis of Pyrazines and Pyrroles. Available at: [Link]

• Wang, Y., et al. (2021). Quantitative Analysis of Pyrazines and Their Perceptual Interactions in Soy Sauce Aroma Type Baijiu. Foods, 10(11), 2829. Available at: [Link]

• Infowine. (n.d.). PYRAZINES. Available at: [Link]

• DrugFuture.com. (n.d.). Gutknecht Pyrazine Synthesis. Available at: [Link]

• Slideshare. (n.d.). Synthesis and reactions of Pyrazine. Available at: [Link]

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Technical Support Center: Troubleshooting the Instability of N,N,5-trimethylpyrazin-2-amine

Welcome to the dedicated technical support resource for N,N,5-trimethylpyrazin-2-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot the potential instability of this compound during experimental use. Our goal is to provide you with the scientific rationale behind the troubleshooting steps, ensuring the integrity and reproducibility of your results.

Introduction to N,N,5-trimethylpyrazin-2-amine

N,N,5-trimethylpyrazin-2-amine is a heterocyclic amine with a pyrazine core, a class of compounds known for their applications in flavor chemistry and as building blocks in medicinal chemistry.[1] The presence of an electron-rich dimethylamino group and the pyrazine ring system makes the molecule susceptible to certain degradation pathways, which can impact experimental outcomes if not properly controlled. This guide will address the most common stability issues and provide practical solutions.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Question 1: My solution of N,N,5-trimethylpyrazin-2-amine has turned a yellow or brownish color. What is causing this discoloration and how can I prevent it?

Answer:

Discoloration is a common indicator of chemical degradation, most frequently due to oxidation. The tertiary amine and the electron-rich pyrazine ring in N,N,5-trimethylpyrazin-2-amine are susceptible to oxidation, which can be initiated by atmospheric oxygen, light, or trace metal impurities.[2][3]

Potential Causes and Solutions:

• Oxidative Degradation: The tertiary amine can be oxidized to form an N-oxide, and the pyrazine ring itself can undergo oxidation.[3] This process is often accelerated by light and heat.

  • Solution:

    • Inert Atmosphere: Prepare and store solutions under an inert atmosphere such as argon or nitrogen.[4] This minimizes contact with atmospheric oxygen.

    • Degassed Solvents: Use solvents that have been degassed by methods such as sparging with an inert gas, sonication, or freeze-pump-thaw cycles.

    • Light Protection: Store the solid compound and its solutions in amber vials or wrap containers with aluminum foil to protect from light, which can catalyze oxidative reactions.[4]

    • Antioxidants: For long-term storage or demanding applications, consider the addition of a small amount of an antioxidant like butylated hydroxytoluene (BHT), although compatibility with your specific assay should be verified.

• Photodegradation: Exposure to UV or even ambient light can provide the energy to initiate degradation reactions.

  • Solution: As mentioned above, always protect the compound and its solutions from light.

Experimental Protocol: Preparation and Storage of a Stock Solution

• Allow the vial of solid N,N,5-trimethylpyrazin-2-amine to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture.

• Weigh the desired amount of the compound in a clean, dry vial.

• Add the desired volume of a degassed, high-purity solvent (e.g., DMSO, ethanol).

• Briefly purge the headspace of the vial with argon or nitrogen before sealing.

• If the compound is not fully dissolved, sonicate briefly in a water bath.

• Wrap the vial in aluminum foil and store at the recommended temperature (see Question 2).

Question 2: What are the optimal storage conditions for N,N,5-trimethylpyrazin-2-amine as a solid and in solution?

Answer:

Proper storage is critical to maintaining the purity and stability of N,N,5-trimethylpyrazin-2-amine. The general recommendation for pyrazine derivatives is to store them in sealed containers in a cool, dark place.[5]

Recommended Storage Conditions:

Form	Temperature	Atmosphere	Light Conditions	Container
Solid	-20°C (long-term) or 2-8°C (short-term)	Inert gas (Argon or Nitrogen) is recommended	Dark (Amber vial or wrapped)	Tightly sealed vial
Solution in DMSO	-20°C or -80°C	Inert gas in headspace	Dark (Amber vial or wrapped)	Tightly sealed vial with a PTFE-lined cap
Solution in Ethanol	-20°C or -80°C	Inert gas in headspace	Dark (Amber vial or wrapped)	Tightly sealed vial with a PTFE-lined cap
Aqueous Solution	Use freshly prepared. Avoid long-term storage.	N/A	Dark	N/A

Causality Behind Recommendations:

• Low Temperature: Reduces the rate of all chemical reactions, including degradation.

• Inert Atmosphere: Prevents oxidation.[4]

• Darkness: Prevents photodegradation.

• Tightly Sealed Container: Prevents exposure to moisture and atmospheric oxygen. Pyrazine itself is noted to be hygroscopic.[6]

Question 3: I am seeing an increasing number of impurity peaks in my HPLC or LC-MS analysis over time. How can I identify the cause and ensure the stability of my analytical samples?

Answer:

The appearance of new peaks over time is a clear sign of degradation. The likely culprits are hydrolysis, oxidation, or reaction with solvent impurities. A systematic approach is needed to pinpoint the cause.

Troubleshooting Workflow for Analytical Instability:

Caption: Troubleshooting workflow for identifying degradation pathways.

Protocol: Forced Degradation Study

A forced degradation study intentionally exposes the compound to harsh conditions to rapidly identify potential degradation pathways.[2][3]

• Prepare Stock Solutions: Prepare several identical solutions of N,N,5-trimethylpyrazin-2-amine in a suitable solvent (e.g., 50:50 acetonitrile:water).

• Stress Conditions:

  • Acid Hydrolysis: Add HCl to a final concentration of 0.1 M.

  • Base Hydrolysis: Add NaOH to a final concentration of 0.1 M.

  • Oxidation: Add H₂O₂ to a final concentration of 3%.

  • Thermal: Heat a sample at 60°C.

  • Photolytic: Expose a sample to a UV lamp.

  • Control: Keep one sample at room temperature, protected from light.

• Time Points: Analyze the samples by HPLC or LC-MS at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Analysis: Compare the chromatograms of the stressed samples to your aged sample. If the impurity profile matches one of the stress conditions, you have likely identified the degradation pathway.

Question 4: Can N,N,5-trimethylpyrazin-2-amine react with my solvent or other reagents in my experiment?

Answer:

Yes, interactions with solvents and reagents are possible and should be considered during experimental design.

• Acidic Conditions: The pyrazine nitrogens and the exocyclic amine are basic and will be protonated in acidic conditions. While this may increase solubility in aqueous media, strong acidic conditions, especially with heat, can promote hydrolysis.[2]

• Reactive Solvents: Avoid solvents with reactive functional groups if possible. For example, prolonged heating in methanol or ethanol could potentially lead to N-alkylation, although this is less likely under typical experimental conditions.

• Strong Oxidizing Agents: Reagents like hydrogen peroxide, peroxy acids, or even some metal catalysts can lead to rapid degradation.[3]

• Strong Reducing Agents: While less common as a stability issue, be aware of potential reactions if strong reducing agents are part of your experimental setup.

Analytical Methods for Stability Assessment

A robust analytical method is essential for monitoring the stability of N,N,5-trimethylpyrazin-2-amine. High-Performance Liquid Chromatography (HPLC) with UV detection or coupled with Mass Spectrometry (LC-MS) is the preferred technique.[7][8]

Key Parameters for a Stability-Indicating HPLC Method:

Parameter	Recommendation	Rationale
Column	C18 Reverse-Phase (e.g., 150 x 4.6 mm, 3.5 µm)	Good retention and separation for moderately polar compounds.
Mobile Phase	A: Water with 0.1% Formic Acid or Ammonium Acetate buffer. B: Acetonitrile or Methanol with 0.1% Formic Acid.	Provides good peak shape and is MS-compatible.
Detection	UV at an appropriate wavelength (determined by UV scan) and/or Mass Spectrometry.	MS provides mass information for identifying degradation products.
Gradient Elution	Start with a higher aqueous percentage and gradually increase the organic phase.	Ensures that both the parent compound and any more polar or less polar degradation products are eluted and separated.

Workflow for Developing a Stability-Indicating Method:

Caption: Workflow for stability-indicating method development.

References

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• Safety and efficacy of pyrazine derivatives including saturated ones belonging to chemical group 24 when used as flavourings for all animal species - PMC. (n.d.). National Center for Biotechnology Information.
• Development of forced degradation and stability indicating studies of drugs—A review. (n.d.). ScienceDirect.
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• Amine Degradation Experiments on a Polymer Supported Molecular Amine DAC Sorbent. (n.d.). NETL.
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• Heterocyclic Aromatic Amines in Meat: Formation, Isolation, Risk Assessment, and Inhibitory Effect of Plant Extracts - PMC. (n.d.). National Center for Biotechnology Information.
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• Amine Troubleshooting - Sulfur Recovery Engineering Inc. (n.d.). Sulfur Recovery Engineering Inc..
• Winning Strategies to Develop an Analytical Method for Nitrosamines. (2024, May 15). LinkedIn.

• 2,3,5-TRIMETHYLPYRAZINE - precisionFDA. (n.d.). precisionFDA. Retrieved from [Link]

• Full article: Inhibition of heterocyclic amines formation in grilled beef patties by red pepper stalk extracts - Taylor & Francis. (2024, July 30). Taylor & Francis Online. Retrieved from [Link]

• Degradation Products and Volatile Emissions in Post-Combustion Amine CO2 Capture Processes - Trimeric Corporation. (n.d.). Trimeric Corporation.

• Degradation studies of amines and alkanolamines during sour gas treatment process - Academic Journals. (2011, October 23). Academic Journals. Retrieved from [Link]

• Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• NDMA impurity in valsartan and other pharmaceutical products: Analytical methods for the determination of N-nitrosamines. (2018, November 12). ScienceDirect.
• Analytical Strategies for the Detection and Quantification of Nitrosamine Impurities in Pharmaceuticals. (n.d.). MDPI.

• Metabolites of Key Flavor Compound 2,3,5-Trimethylpyrazine in Human Urine - PMC. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Pyrazine, trimethyl- - the NIST WebBook - National Institute of Standards and Technology. (n.d.). NIST. Retrieved from [Link]

• 2,3,5-Trimethylpyrazine - Wikipedia. (n.d.). Wikipedia. Retrieved from [Link]

Sources

• 1. Pyrazine | 290-37-9 [chemicalbook.com]
• 2. Forced degradation studies: A critical lens into pharmaceutical stability - Clinical Trials Arena [clinicaltrialsarena.com]
• 3. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. De Monchy Aromatics 2,3,5-trimethyl pyrazine [demonchyaromatics.com]
• 6. fishersci.com [fishersci.com]
• 7. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 8. fa7t2bwvxb1.b-cdn.net [fa7t2bwvxb1.b-cdn.net]

Process Chemistry Support Center: Scaling N,N,5-trimethylpyrazin-2-amine Synthesis

Welcome to the Technical Support and Troubleshooting Portal for the scale-up synthesis of N,N,5-trimethylpyrazin-2-amine. This compound is a critical nitrogen-containing heterocyclic building block utilized extensively in flavor chemistry and as an intermediate in medicinal drug development[1].

Transitioning the synthesis of pyrazine derivatives from a milligram-scale discovery lab to a multi-kilogram pilot plant introduces significant chemical engineering challenges, primarily concerning thermal management, pressure control, and purification efficiency. This guide provides field-proven insights to ensure safe, high-yield scale-up operations.

Part 1: Troubleshooting & FAQs for Process Chemists

Q1: We are experiencing severe thermal spikes during the addition of dimethylamine to 2-chloro-5-methylpyrazine. How can we mitigate this in a 50L reactor?

Root Cause Analysis: The nucleophilic aromatic substitution (SNAr) of chloropyrazines with secondary amines is highly exothermic. In a discovery setting, high surface-area-to-volume ratios dissipate this heat rapidly. At scale, the reduced cooling capacity leads to adiabatic temperature rises, potentially causing solvent boil-off or decomposition. Solution: Do not batch-charge the amine. Transition to a controlled dosing strategy .

• Pre-cool the 2-chloro-5-methylpyrazine solution in a polar aprotic solvent (e.g., NMP or DMF) to 0–5 °C.

• Dose the dimethylamine (either as a gas or a concentrated aqueous/ethanolic solution) via a subsurface dip tube at a rate strictly dictated by the reactor's jacket cooling capacity (Tmax should not exceed 25 °C during addition).

Q2: Our batch yields are inconsistent, and we are seeing significant pressure buildup in the sealed reactor. What is the mechanism behind this failure?

Root Cause Analysis: Dimethylamine is a gas at room temperature (boiling point ~7 °C). If the reaction is heated to drive the SNAr to completion without adequate headspace or pressure-rated equipment, the vapor pressure of unreacted dimethylamine will spike. If the reactor vents to relieve pressure, you lose your stoichiometric excess of the nucleophile, stalling the reaction and leaving unreacted starting material. Solution: Utilize a pressure-rated autoclave (rated to at least 10 bar) and maintain a sealed system. Alternatively, for continuous manufacturing, this reaction is an ideal candidate for Continuous Flow Chemistry , which inherently handles high pressures and temperatures safely with minimal headspace.

Q3: Chromatographic purification is bottlenecking our throughput. How can we isolate the product without silica gel?

Root Cause Analysis: Chromatography is rarely viable beyond the 100g scale due to solvent waste and time. Solution: Exploit the basicity of the pyrazine ring. Implement an Acid-Base Extraction Protocol . The target molecule, N,N,5-trimethylpyrazin-2-amine, can be protonated to form a water-soluble salt, allowing organic impurities to be washed away, followed by basification to crash out or extract the pure free base.

Part 2: Quantitative Process Comparison

To assist in selecting the appropriate scale-up methodology, the following table summarizes the performance metrics of traditional batch processing versus continuous flow processing for this specific SNAr amination.

Parameter	Traditional Batch (Autoclave)	Continuous Flow (Tubular Reactor)
Scale	5 kg / batch	1.2 kg / hour (Continuous)
Residence / Reaction Time	12 - 18 hours	15 - 25 minutes
Operating Temperature	80 °C	130 °C (Superheated)
System Pressure	3 - 5 bar	15 - 20 bar (Back Pressure Regulated)
Space-Time Yield (STY)	~0.05 kg L⁻¹ h⁻¹	> 2.5 kg L⁻¹ h⁻¹
Isolated Yield	78 - 82%	89 - 94%

Part 3: Standard Operating Procedure (SOP) - 1kg Scale SNAr

This self-validating protocol utilizes acid-base extraction to ensure high purity without chromatography.

Materials:

• 2-chloro-5-methylpyrazine: 1.0 kg (7.78 mol)

• Dimethylamine (40% aqueous solution): 2.6 kg (~23.3 mol, 3.0 eq)

• Isopropanol (IPA): 5.0 L

• Hydrochloric Acid (2M aq): As needed

• Sodium Hydroxide (5M aq): As needed

Step-by-Step Methodology:

• Reactor Preparation: Purge a 10L pressure-rated Hastelloy or glass-lined reactor with nitrogen.

• Substrate Loading: Charge the reactor with 1.0 kg of 2-chloro-5-methylpyrazine and 5.0 L of IPA. Begin agitation at 250 RPM.

• Amine Dosing: Chill the reactor jacket to 5 °C. Slowly dose the 40% aqueous dimethylamine over 2 hours. Monitor the internal temperature (Tint); ensure Tint < 20 °C.

• Pressurized Heating: Seal the reactor. Gradually ramp the jacket temperature to 85 °C. The internal pressure will rise. Hold at 85 °C for 14 hours.

• Reaction Quench: Cool the reactor to 20 °C and carefully vent any residual pressure through a scrubber system. Concentrate the mixture under reduced pressure to remove IPA and excess dimethylamine.

• Acid-Base Extraction (Self-Validating Step):

  • Suspend the crude residue in 5L of Ethyl Acetate (EtOAc) and 5L of water.

  • Add 2M HCl until the aqueous phase reaches pH 2. Validation: The target amine moves to the aqueous layer; unreacted chloropyrazine remains in the EtOAc.

  • Separate and discard the EtOAc layer.

  • Cool the aqueous layer to 5 °C and slowly add 5M NaOH until pH 11 is reached. The product will oil out or precipitate.

  • Extract the aqueous layer with fresh EtOAc (3 x 2L).

• Isolation: Dry the combined organic phases over anhydrous Na₂SO₄, filter, and concentrate under vacuum to yield N,N,5-trimethylpyrazin-2-amine as a high-purity oil or low-melting solid.

Part 4: Process Workflow Visualization

The following diagram illustrates the critical path for the scale-up and isolation of the target compound, highlighting the phase transitions during the purification sequence.

Workflow for the scalable synthesis of N,N,5-trimethylpyrazin-2-amine via SNAr.

References

• Title: Buy 3-Chloro-N,N,5-trimethylpyrazin-2-amine (EVT-13277313)

Sources

• 1. evitachem.com [evitachem.com]

Technical Support Center: N,N,5-trimethylpyrazin-2-amine Degradation

Welcome to the technical support resource for researchers, scientists, and drug development professionals working with N,N,5-trimethylpyrazin-2-amine. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the stability and degradation of this molecule. The insights herein are derived from foundational principles of heterocyclic and amine chemistry, as well as established best practices for pharmaceutical forced degradation studies as outlined by the International Council for Harmonisation (ICH).

Part 1: Understanding the Stability of N,N,5-trimethylpyrazin-2-amine

N,N,5-trimethylpyrazin-2-amine possesses several functional groups that influence its chemical stability: a pyrazine ring, a tertiary aromatic amine (dimethylamino group), and a methyl group on the heterocyclic ring. The pyrazine ring itself is relatively stable due to its aromatic character, but the exocyclic amino group and the ring nitrogen atoms are susceptible to specific degradation pathways.[1][2] Forced degradation studies are essential to identify these pathways and develop stability-indicating analytical methods.[3][4]

Hypothesized Degradation Pathways

Based on the structure, the primary degradation pathways for N,N,5-trimethylpyrazin-2-amine under typical stress conditions (oxidation, hydrolysis, photolysis) are proposed below. These pathways are foundational for interpreting analytical data and troubleshooting experimental issues.

Caption: Hypothesized degradation pathways for N,N,5-trimethylpyrazin-2-amine.

Part 2: Troubleshooting Guide

This section addresses specific issues you may encounter during the analysis of N,N,5-trimethylpyrazin-2-amine in degradation studies.

Chromatographic & Analytical Issues

Question: I'm observing significant peak tailing for the parent compound on a C18 column. What is the likely cause and how can I fix it?

Answer: Peak tailing for a basic compound like N,N,5-trimethylpyrazin-2-amine is often caused by secondary interactions between the basic amine groups and acidic residual silanol groups on the silica-based stationary phase.

• Causality: The lone pair electrons on the nitrogen atoms can form strong ionic or hydrogen bonds with surface silanols, leading to a portion of the analyte molecules being retained longer than the bulk, resulting in a tailed peak.[5]

• Troubleshooting Steps:

  • Mobile Phase pH Adjustment: Ensure your mobile phase pH is adequately buffered at least 2 pH units below the pKa of the amine groups. For most amines, a pH between 2.5 and 4.0 is effective. This protonates the amine, reducing its interaction with silanols.

  • Use a Low-Bleed, End-Capped Column: Modern columns designed for amine analysis often have advanced end-capping to shield residual silanols. Consider using a column specifically marketed for polar or basic compounds.

  • Add a Competing Base: A small amount of a competing base, like triethylamine (TEA), can be added to the mobile phase (e.g., 0.1%). The TEA will preferentially interact with the active silanol sites, improving the peak shape of your analyte. However, be aware that TEA is not MS-compatible.

  • Reduce Sample Load: Column overloading can exacerbate tailing. Try injecting a lower concentration of your sample to see if the peak shape improves.[5]

Question: My retention times are shifting between injections. What are the common culprits?

Answer: Retention time instability points to a lack of equilibrium in your HPLC system or inconsistencies in your mobile phase or column conditions.

• Causality: HPLC separations are highly dependent on consistent conditions. Any fluctuation in mobile phase composition, flow rate, or column temperature will affect analyte retention.[5]

• Troubleshooting Checklist:

  • Column Equilibration: Ensure the column is fully equilibrated with the initial mobile phase conditions before starting the sequence. For gradient methods, this may require a longer equilibration time than for isocratic methods.

  • Mobile Phase Preparation: Inconsistent mobile phase preparation is a frequent cause. Always prepare fresh mobile phase daily, filter it, and ensure it is thoroughly mixed and degassed.[6] Avoid "topping off" solvent bottles, as this can change the composition over time.[6]

  • Temperature Control: Use a thermostatted column compartment. Fluctuations in ambient laboratory temperature can cause significant retention time shifts.[5]

  • Pump Performance: Check for pressure fluctuations, which may indicate a leak, failing pump seals, or air bubbles in the system.

Identification of Degradants

Question: In my oxidative stress sample (using H₂O₂), I see a new peak with a mass of [M+16]. What is it likely to be?

Answer: A mass increase of 16 Da under oxidative stress is a classic indicator of the formation of an N-oxide or a hydroxylation product.

• Causality: Hydrogen peroxide and other oxidizing agents can donate an oxygen atom to electron-rich centers.[7] For N,N,5-trimethylpyrazin-2-amine, there are three primary possibilities:

  • Pyrazine N-Oxide: Oxidation of one of the nitrogen atoms within the pyrazine ring. This is a common metabolic and degradation pathway for nitrogen-containing heterocycles.[2]

  • Amine N-Oxide: Oxidation of the nitrogen on the exocyclic dimethylamino group.

  • Hydroxymethyl Derivative: Oxidation of the methyl group at the 5-position to a hydroxymethyl group (-CH₂OH).

• Troubleshooting & Identification:

  • MS/MS Fragmentation: The fragmentation pattern will be key. An N-oxide may show a characteristic neutral loss of 16 Da (loss of oxygen). A hydroxymethyl derivative might show a loss of 31 Da (-CH₂OH) or 18 Da (H₂O).

  • Chromatographic Behavior: N-oxides are typically more polar than the parent compound and will likely elute earlier in a reversed-phase HPLC method.

Question: My mass balance in the acid hydrolysis sample is very low (<90%). Where could the analyte have gone?

Answer: A poor mass balance is a common and challenging issue in forced degradation studies, indicating that not all components are being accounted for by your analytical method.[8]

• Causality & Troubleshooting:

  • Non-UV Active Degradants: The degradant may lack a chromophore that absorbs at the wavelength you are monitoring. This is particularly possible if the pyrazine ring has been cleaved. Use a mass spectrometer or a universal detector like a Charged Aerosol Detector (CAD) to search for non-UV active species.

  • Precipitation: The degradant may be poorly soluble in the sample matrix and could have precipitated out of the solution. Visually inspect your sample vials.

  • Volatile Degradants: If the degradation results in small, volatile fragments, they may be lost during sample preparation or analysis.

  • Strong Retention on Column: Some highly polar or reactive degradants may be irreversibly adsorbed onto the column and not elute.[8] A broad-range gradient flush with a strong solvent at the end of each run can help identify late-eluting peaks.[6]

  • Incomplete Degradation: Ensure you have allowed the reaction to proceed long enough to achieve a target degradation of 5-20%.[9] If degradation is minimal, it can be difficult to accurately quantify the loss of the parent compound.

Summary of Potential Degradants

The table below summarizes the most probable degradation products based on the hypothesized pathways. This can serve as a quick reference during data analysis.

Stress Condition	Potential Degradation Pathway	Expected Product	Mass Change
Oxidative	Ring N-Oxidation	Pyrazine N-Oxide	+16
Amine N-Oxidation	Amine N-Oxide	+16
Side-chain Oxidation	Hydroxymethyl Derivative	+16
N-Demethylation	N-methyl-5-methylpyrazin-2-amine	-14
Hydrolytic	Hydrolysis of Amine	5-methyl-2-hydroxypyrazine	-43
Photolytic	Isomerization/Rearrangement	Pyrimidine Isomer, etc.	0
Ring Cleavage	Various Aliphatic Fragments	Varies

Part 3: Frequently Asked Questions (FAQs)

Q1: What are the most chemically labile points of the N,N,5-trimethylpyrazin-2-amine molecule?

The most susceptible points are the nitrogen atoms. The exocyclic dimethylamino group is prone to oxidation (forming an N-oxide) and potential N-dealkylation. The nitrogen atoms within the pyrazine ring are also susceptible to oxidation. Under harsh acidic or basic conditions, the C-N bond of the amino group could be susceptible to hydrolysis.[2][10]

Q2: What are the recommended storage conditions for N,N,5-trimethylpyrazin-2-amine stock solutions and solid material?

To minimize degradation, the solid material should be stored in a well-sealed container, protected from light, and kept in a cool, dry place. Solutions, particularly in protic solvents, should be prepared fresh. If storage is necessary, store solutions at low temperatures (-20°C or -80°C) in amber vials to protect from light and thermal degradation.

Q3: How do I design a robust forced degradation study for this compound according to ICH guidelines?

A forced degradation study should expose the drug substance to a variety of stress conditions to produce a target degradation of 5-20%.[4][9] Key conditions include:

• Acid Hydrolysis: 0.1 M HCl at 60-80°C.

• Base Hydrolysis: 0.1 M NaOH at 60-80°C.

• Oxidation: 3% H₂O₂ at room temperature.

• Thermal: Solid material at 105°C.

• Photolytic: Solution and solid exposed to light providing overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.[8]

A control sample (unstressed) and a blank (reagents only) should be analyzed alongside the stressed samples. The goal is to demonstrate that your analytical method is "stability-indicating," meaning it can separate the parent peak from all significant degradation products.[3][11]

Part 4: Experimental Protocol: Forced Degradation Study

This protocol provides a general framework. Specific concentrations, solvents, and incubation times may need to be optimized for N,N,5-trimethylpyrazin-2-amine.

Experimental Workflow Diagram

Caption: General workflow for a forced degradation study.

Step-by-Step Methodology

• Stock Solution Preparation:

  • Accurately weigh and dissolve N,N,5-trimethylpyrazin-2-amine in a suitable solvent (e.g., 50:50 acetonitrile:water) to create a 1.0 mg/mL stock solution.

• Application of Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.2 M HCl to achieve a final concentration of 0.5 mg/mL in 0.1 M HCl. Incubate at 60°C. Withdraw aliquots at several time points (e.g., 2, 8, 24 hours).

  • Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.2 M NaOH. Incubate at 60°C. Withdraw aliquots at time points.

  • Oxidation: Mix 1 mL of stock solution with 1 mL of 6% H₂O₂. Store at room temperature, protected from light. Withdraw aliquots at time points.

  • Photostability: Expose the stock solution and solid material to light conditions as specified in ICH Q1B. A control sample should be wrapped in aluminum foil to shield it from light.

  • Thermal: Place solid powder in an oven at 105°C for a specified duration (e.g., 24 hours).

• Sample Preparation for Analysis:

  • For acid and base samples, neutralize the aliquots with an equivalent amount of base or acid, respectively, before dilution.

  • Dilute all stressed samples, the control, and the dissolved thermal sample with the mobile phase to a final concentration suitable for analysis (e.g., 100 µg/mL).

• HPLC-MS/MS Analysis:

  • Column: C18, 2.6 µm, 100 x 3.0 mm (or similar).[12]

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 15 minutes.

  • Flow Rate: 0.5 mL/min.

  • Column Temperature: 30°C.

  • Injection Volume: 5 µL.

  • Detection: UV at a suitable wavelength (e.g., 280 nm) and ESI+ Mass Spectrometry.[12]

• Data Analysis:

  • Calculate the percentage of degradation for each condition.

  • Determine the mass balance.[8]

  • Use MS and MS/MS data to propose structures for any observed degradation products.

  • Ensure the analytical method separates all degradation products from the parent peak with adequate resolution.

References

• Vertex AI Search. (2025, November 22). Common Pitfalls in Forced Degradation Studies and How to Avoid Them. Pharma Stability.
• Vertex AI Search. (n.d.). Pharma Stability: Troubleshooting & Pitfalls.
• Maxi Scientific. (2025, February 16). Troubleshooting Common HPLC Issues: A Practical Guide.
• Shinde, V. (2026, January 16). Forced Degradation Studies, Common Q.
• ResearchGate. (n.d.).
• BenchChem. (n.d.). Application Note: Mass Spectrometry Fragmentation Analysis of 6-Fluoro-pyrazine-2-carboxylic Acid.
• Lhasa Limited. (2025, March 27).
• HALO Columns. (2023, November 3).
• Phenomenex. (n.d.). HPLC Troubleshooting Mini Guide - Peak Issues.
• Pharmaguideline. (2025, April 20).
• Vertex AI Search. (2024, October 29).
• Arora, P. K. (2012). Bacterial degradation of monocyclic aromatic amines. Frontiers in Microbiology, 3, 356.
• Zhu, Y., et al. (2024). Flavour chemistry and metabolic engineering of microbial synthetic pyrazines: decoding the path to green manufacturing of food aroma components. Journal of the Science of Food and Agriculture.
• IntechOpen. (2018, December 3). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry.
• Schneider, H., et al. (2022). Microwave-irradiated rapid synthesis of antimicrobial pyrazine derivatives in reactive eutectic media. Green Chemistry.
• BioProcess International. (n.d.).
• Inchem.org. (n.d.).
• Moroccan Journal of Chemistry. (2022).
• Pizarro, N., et al. (2018).
• Journal of Organic Chemistry. (n.d.). Ring opening or rearrangement versus N-oxidation in the action of peracids upon pyrrolo[2,3-b]pyridines, pyrrolo[2,3-b]pyrazines, and triazolo[1,5-a]- and triazolo[4,3-a]-pyrazine.
• Rao, N., & Doke, P. (2018). REVIEW OF FORCED DEGRADATION STUDIES ON THE DRUGS CONTAINING HETROCYCLIC COMPOUND. International Journal of Research in Pharmaceutical and Nano Sciences, 7(1), 5-15.
• Payra, S. S., et al. (2026, March 4).
• Houben-Weyl Methods of Organic Chemistry. (n.d.). Pyrazines.
• Panchagnula, S., et al. (2024). Wavelength-dependent photofragmentation of pyrazine. Physical Chemistry Chemical Physics, 26, 18557-18570.
• Singh, R., & Rehman, Z. (2016). Forced Degradation Studies. MedCrave Online Journal of Analytical and Bioanalytical Techniques, 2(6).
• Xu, P., et al. (2006). Microbial degradation of sulfur, nitrogen and oxygen heterocycles. Trends in Microbiology, 14(9), 398-405.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. Common Pitfalls in Forced Degradation Studies and How to Avoid Them – Pharma Stability [pharmastability.com]
• 4. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 5. maxisci.com [maxisci.com]
• 6. halocolumns.com [halocolumns.com]
• 7. ijrpns.com [ijrpns.com]
• 8. veeprho.com [veeprho.com]
• 9. biopharminternational.com [biopharminternational.com]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 11. Troubleshooting & Pitfalls – Pharma Stability [pharmastability.com]
• 12. Microwave-irradiated rapid synthesis of antimicrobial pyrazine derivatives in reactive eutectic media - Green Chemistry (RSC Publishing) DOI:10.1039/D2GC03122A [pubs.rsc.org]

Resolving peak tailing in HPLC analysis of aminopyrazines

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive troubleshooting guide to address one of the most persistent challenges in chromatographic method development: Peak tailing during the HPLC analysis of aminopyrazines.

Aminopyrazines are highly polar, basic compounds frequently encountered in drug development. Their nitrogen-rich structures make them notoriously difficult to analyze using standard reversed-phase high-performance liquid chromatography (RP-HPLC) due to severe peak asymmetry. This guide provides a self-validating, mechanistic approach to diagnosing and resolving these issues.

Diagnostic Workflow: Isolating the Root Cause

Before altering your method, you must determine whether the tailing is a chemical phenomenon (analyte-stationary phase interactions) or a physical phenomenon (instrument/column plumbing). Follow the logic path below to isolate the root cause.

Fig 1: Diagnostic workflow for differentiating physical vs. chemical peak tailing.

Frequently Asked Questions (FAQs)

Q1: Why do aminopyrazines specifically exhibit severe peak tailing? Aminopyrazines contain both a pyrazine ring and a primary amine group, making them highly polar and basic. In an ideal reversed-phase separation, retention is governed purely by non-specific hydrophobic interactions. However, standard silica-based stationary phases contain residual silanol groups (-Si-OH). At a mid-range mobile phase pH (pH 4–8), these silanols ionize into negatively charged silanoxide ions (-Si-O⁻). The basic aminopyrazines become protonated and interact strongly with these ionized silanols via secondary ion-exchange and hydrogen-bonding mechanisms[1]. This secondary interaction acts like "molecular velcro," causing the analyte molecules to desorb slowly and creating an asymmetrical, tailing peak[2].

Q2: How can I definitively prove whether my tailing is a chemical or physical problem? If every peak in your chromatogram tails, you likely have a physical system issue, such as a void in the column bed, a partially blocked frit, or excessive extra-column dead volume[2]. When molecules hit an empty physical void, they undergo infinite dilution and mix with incoming mobile phase, resulting in a tail[2]. To prove this, inject a neutral reference compound (see Protocol 1). Neutral compounds cannot participate in acid-base silanol interactions. If the neutral compound exhibits perfect Gaussian symmetry (Asymmetry factor, As​≈1.0 ), the tailing of your aminopyrazine is definitively a chemical issue. If the neutral compound also tails, you have a physical plumbing or column bed deformation problem[2].

Q3: What mobile phase modifications are most effective for suppressing silanol interactions? If the issue is chemical, you must manipulate the ionization state of either the stationary phase or the analyte:

• Low pH (< 3.0): Using a buffer like 0.1% Trifluoroacetic acid (TFA) or formic acid drops the pH below the pKa​ of the silanol groups (typically 3.5–4.5). This protonates the silanols, neutralizing their charge and eliminating the ion-exchange mechanism[1].

• High pH (> 9.0): If your column is stable at high pH, raising the pH above the pKa​ of the aminopyrazine deprotonates the amine, rendering it neutral. A neutral amine will not bind to ionized silanols[3].

• Amine Modifiers: If pH adjustment is not feasible, adding a competing amine like Triethylamine (TEA) at 10–20 mM will preferentially bind to and mask the active silanol sites, allowing the aminopyrazine to elute symmetrically[4].

Q4: Which stationary phases are best suited for aminopyrazine analysis? Avoid older "Type A" silica columns, which have high metal content and highly acidic silanols. Instead, use high-purity "Type B" silica columns that are fully end-capped or base-deactivated[5]. For highly polar aminopyrazines, consider alternative selectivities such as Pentafluorophenyl (PFP) or Cyano (CN) phases. PFP columns offer unique dipole-dipole and π−π interactions that provide superior retention and peak shape for basic, nitrogen-rich aromatic compounds compared to standard C18 phases[6].

Experimental Protocols

Protocol 1: The Neutral Marker Diagnostic Test

This self-validating protocol isolates instrument/column physical defects from chemical analyte interactions.

• Preparation: Prepare a 100 µg/mL solution of a neutral marker. Use Uracil if your mobile phase is highly aqueous, or Toluene if your mobile phase has a high organic composition (>50% Methanol or Acetonitrile).

• Injection: Inject 5 µL of the neutral marker using your current aminopyrazine method conditions.

• Analysis: Calculate the USP Tailing Factor ( T ) or Asymmetry Factor ( As​ ) at 10% peak height.

• Interpretation:

  • If As​≤1.1 : The system plumbing and column bed are physically intact. Proceed to Protocol 2 to fix the chemical interaction.

  • If As​>1.2 : You have a physical void. Disconnect the column, reverse it (if permitted by the manufacturer), and flush with 10 column volumes of 100% strong solvent (e.g., Acetonitrile) directly to waste to clear frit blockages[7]. If tailing persists, replace the column or check PEEK finger-tight fittings for slippage.

Protocol 2: Mobile Phase Optimization (Silanol Suppression)

This protocol systematically eliminates secondary ion-exchange interactions.

• Low-pH Suppression (Preferred): Prepare a mobile phase consisting of Water and Acetonitrile, each containing 0.1% v/v Trifluoroacetic acid (TFA). The TFA will drop the pH to ~2.0, fully protonating and neutralizing the surface silanols[4]. Note: Ensure your column is stable at pH < 3.0 (e.g., Agilent ZORBAX StableBond).

• Modifier Addition (Alternative): If your method requires a neutral pH (e.g., pH 7.0 phosphate buffer), add 10 mM Triethylamine (TEA) to the aqueous mobile phase. Adjust the pH back to 7.0 using phosphoric acid. The TEA will act as a sacrificial base, competitively occupying the ionized silanol sites so the aminopyrazine does not[4].

• Equilibration: Flush the column with at least 20 column volumes of the new mobile phase to ensure complete saturation of the silica surface.

• Verification: Inject the aminopyrazine sample. The As​ should now be between 1.0 and 1.2.

Quantitative Troubleshooting Summary

The following table summarizes the expected impact of various troubleshooting interventions on the Asymmetry Factor ( As​ ) of an aminopyrazine peak.

Diagnostic Condition	Underlying Mechanism	Expected Asymmetry Factor ( As​ )	Resolution Pathway
Baseline (Unoptimized)	Mixed-mode retention (Hydrophobic + Ion-Exchange)	> 2.0 (Severe Tailing)	N/A
Neutral Marker Injection	No acid-base interactions possible	1.0 - 1.1 (Symmetrical)	Confirms chemical issue with analyte
Low pH Mobile Phase (<3.0)	Silanols protonated (-Si-OH), neutralizing active sites	1.1 - 1.3 (Acceptable)	Use low-pH stable column
High pH Mobile Phase (>9.0)	Aminopyrazine deprotonated, eliminating positive charge	1.0 - 1.2 (Symmetrical)	Use high-pH stable column
Addition of 10 mM TEA	TEA competitively blocks ionized silanol sites	1.1 - 1.3 (Acceptable)	Wash column thoroughly post-analysis
Column Void / Frit Blockage	Infinite dilution and physical flow path disruption	> 1.8 (For ALL peaks)	Replace frit or column

References

• 5[5] 2.1[1]

• 4[4]

• 2[2] 5.3[3] 6. 7.6[6]

• 7[7]

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• 5. scribd.com [scribd.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. elementlabsolutions.com [elementlabsolutions.com]

Reference Data & Comparative Studies

N,N,5-trimethylpyrazin-2-amine vs 2,3,5-trimethylpyrazine properties

Comparative Analysis of Pyrazine Derivatives: N,N,5-Trimethylpyrazin-2-amine vs. 2,3,5-Trimethylpyrazine

As pyrazine derivatives continue to serve as foundational scaffolds in both the flavor/fragrance industry and modern medicinal chemistry, understanding their distinct physicochemical behaviors is critical for application scientists. The substitution pattern on the 1,4-diazine ring dictates not only the molecule's sensory attributes but also its electronic properties, reactivity, and utility in complex synthesis.

This guide provides an objective, data-driven comparison between an alkyl-substituted natural product analog, 2,3,5-trimethylpyrazine (TMP) , and an electron-rich synthetic building block, N,N,5-trimethylpyrazin-2-amine (N,N,5-TMPA) .

Mechanistic & Structural Insights

The fundamental divergence between these two compounds lies in their electronic distribution, which dictates their respective applications.

2,3,5-Trimethylpyrazine (TMP): TMP is a naturally occurring alkylpyrazine formed primarily through the Maillard reaction during the thermal processing of food[1]. The three methyl groups provide weak inductive electron donation (+I effect), but the pyrazine ring remains fundamentally electron-deficient (a π -acceptor). This electron deficiency makes TMP highly stable against oxidation but susceptible to nucleophilic attack. Its high volatility and specific lipophilicity profile make it a potent odorant, widely utilized to impart roasted, nutty, or baked potato notes in sensory formulations[2].

N,N,5-Trimethylpyrazin-2-amine (N,N,5-TMPA): Also known as 2-(dimethylamino)-5-methylpyrazine, this compound features a tertiary amine at the 2-position. The lone pair of electrons on the exocyclic nitrogen is highly conjugated with the pyrazine π -system (+M effect). This resonance donation significantly raises the Highest Occupied Molecular Orbital (HOMO) energy, transforming the traditionally electron-deficient pyrazine into an electron-rich aromatic system. Consequently, N,N,5-TMPA acts as a strong hydrogen bond acceptor and is highly susceptible to regioselective electrophilic aromatic substitution (e.g., halogenation at the 3-position)[3]. These properties make it an invaluable pharmacophore and precursor in the development of targeted therapeutics, such as kinase inhibitors.

Physicochemical Data Comparison

The following table summarizes the quantitative data and functional properties of both compounds to guide formulation and synthetic planning[2][3][4].

Property	2,3,5-Trimethylpyrazine	N,N,5-Trimethylpyrazin-2-amine
Molecular Formula	C₇H₁₀N₂	C₇H₁₁N₃
Molecular Weight	122.17 g/mol	137.18 g/mol
CAS Number	14667-55-1	N/A (Custom synthesis / Intermediate)
Boiling Point	171–172 °C	>200 °C (Predicted)
Density	0.979 g/mL at 25 °C	~1.05 g/mL (Predicted)
Electronic Nature	Electron-deficient ( π -acceptor)	Electron-rich ( π -donor via -NMe₂)
Primary Application	Flavor & Fragrance, Ligustrazine precursor	Medicinal chemistry, Drug scaffolds
Sensory Profile	Roasted nut, cocoa, baked potato	N/A (Not evaluated for sensory use)

Application Workflows & Self-Validating Protocols

To ensure reproducibility, the following protocols detail the distinct handling and experimental methodologies required for each compound. Every step is designed with built-in validation to ensure data integrity.

Protocol A: Headspace SPME GC-MS Analysis of 2,3,5-Trimethylpyrazine

Causality: Liquid-liquid extraction often masks highly volatile pyrazines under the solvent peak and introduces matrix interferences. Solid-Phase Microextraction (SPME) selectively concentrates volatiles from the headspace, providing superior sensitivity for flavor profiling.

• Sample Preparation: Homogenize 5.0 g of the sample matrix (e.g., roasted coffee or cocoa) in 10 mL of saturated NaCl solution. Rationale: The salting-out effect decreases the solubility of TMP in the aqueous phase, driving it into the headspace.

• Internal Standard Addition: Spike the sample with 10 µL of 2-methylpyrazine-d6 (100 ppm). Validation: The isotopically labeled standard validates the extraction efficiency and corrects for matrix suppression during mass spectrometry.

• Equilibration & Extraction: Seal the vial and incubate at 60 °C for 15 minutes. Expose a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) SPME fiber to the headspace for 30 minutes.

• Desorption & GC-MS: Desorb the fiber in the GC injection port at 250 °C for 3 minutes (splitless mode). Run a temperature gradient from 40 °C to 220 °C at 5 °C/min.

• Data Validation: Confirm TMP presence by matching the retention index and the mass fragmentation pattern (m/z 122 [M+], 81, 54) against a verified spectral library.

Caption: Maillard reaction pathway forming 2,3,5-trimethylpyrazine.

Protocol B: Regioselective Functionalization of N,N,5-Trimethylpyrazin-2-amine

Causality: To utilize N,N,5-TMPA in drug discovery, it must be linked to other pharmacophores. The electron-donating dimethylamino group directs electrophiles strictly to the adjacent 3-position, allowing for precise, regioselective halogenation prior to cross-coupling[3].

• Regioselective Halogenation: Dissolve 1.0 eq of N,N,5-TMPA in anhydrous N,N-dimethylformamide (DMF) at 0 °C. Slowly add 1.05 eq of N-Chlorosuccinimide (NCS).

• Reaction Monitoring: Stir for 2 hours at room temperature. Validation: Monitor via LC-MS. The reaction is complete when the starting mass (m/z 138 [M+H]+) is entirely replaced by the chlorinated product mass (m/z 172 [M+H]+), yielding 3-chloro-N,N,5-trimethylpyrazin-2-amine.

• Buchwald-Hartwig Amination: In a nitrogen-purged Schlenk flask, combine the 3-chloro intermediate (1.0 eq), a secondary amine (1.2 eq), Pd₂(dba)₃ (0.05 eq), XPhos ligand (0.1 eq), and Cs₂CO₃ (2.0 eq) in anhydrous 1,4-dioxane.

• Coupling & Purification: Heat at 100 °C for 12 hours. Cool, filter through Celite, and purify via flash chromatography (Hexanes/Ethyl Acetate).

• Structural Validation: Confirm regiochemistry via ¹H-NMR; the disappearance of the singlet corresponding to the C3 proton confirms successful functionalization.

Caption: Synthetic workflow utilizing N,N,5-trimethylpyrazin-2-amine.

References

• Wikipedia. "2,3,5-Trimethylpyrazine - Wikipedia." Wikimedia Foundation,[Link]

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• 4. 2,3,5-三甲基吡嗪 99% | Sigma-Aldrich [sigmaaldrich.com]

A Comparative Guide to the Biological Activity of Pyrazine Isomers

A Senior Application Scientist's In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction to Diazines: A Tale of Three Isomers

In the vast landscape of heterocyclic chemistry, diazines represent a fundamental class of aromatic compounds critical to numerous biological processes and pharmacological applications.[1] These six-membered rings, containing two nitrogen atoms, exist as three principal isomers: pyridazine (1,2-diazine), pyrimidine (1,3-diazine), and pyrazine (1,4-diazine).[1] The arrangement of the nitrogen atoms within the ring profoundly influences their electronic properties, reactivity, and, consequently, their biological activity.[1] This guide provides a comprehensive comparison of the biological activities of these isomers, offering insights into their therapeutic potential and the experimental methodologies used for their evaluation.

Pyrimidines are arguably the most biologically ubiquitous, forming the backbone of nucleobases like cytosine, thymine, and uracil, which are essential components of DNA and RNA.[1] Beyond their role in genetics, pyrimidine derivatives are cornerstones of chemotherapy, with drugs like 5-fluorouracil being widely used in the treatment of various cancers.[1][2] Pyrazines and their derivatives are also prevalent in nature and are recognized for a wide array of pharmacological actions, including anticancer, antibacterial, and anti-inflammatory activities.[3][4][5] Pyridazines, while also demonstrating a broad spectrum of biological effects, are particularly noted for their potential in developing enzyme inhibitors and antimicrobial agents.[6][7]

This guide will delve into a comparative analysis of these isomers, supported by experimental data, to elucidate the structure-activity relationships that govern their diverse biological functions.

Comparative Biological Activities

The distinct placement of nitrogen atoms in pyridazine, pyrimidine, and pyrazine leads to significant differences in their dipole moments, basicity, and ability to participate in hydrogen bonding and other intermolecular interactions. These physicochemical properties are directly linked to their varying biological activities.

Anticancer Activity

All three isomers have been extensively investigated as scaffolds for the development of novel anticancer agents.[8]

• Pyrimidine Derivatives: The pyrimidine core is a "privileged scaffold" in anticancer drug discovery.[2] Its structural similarity to the natural purines and pyrimidines allows for the design of antimetabolites that interfere with nucleic acid synthesis. A prime example is 5-Fluorouracil (5-FU) , which inhibits thymidylate synthase, a critical enzyme in DNA synthesis, leading to cytotoxic effects in rapidly dividing cancer cells.[1] Furthermore, modern drug design strategies involve creating hybrid molecules by fusing the pyrimidine ring with other pharmacologically active moieties like coumarins, triazoles, and quinazolines to enhance potency and target specificity.[2] For instance, some pyrimidine-triazole hybrids have shown potent inhibition of kinases such as EGFR and BRAF.[2]

• Pyrazine Derivatives: Pyrazine-containing compounds have demonstrated significant anticancer potential.[4][5] For example, certain chalcone-pyrazine hybrids have exhibited good activity against breast cancer (MCF-7) and benign prostatic hyperplasia (BPH-1) cell lines, with IC50 values comparable to the standard drug Adriamycin.[9] The mechanism of action for many pyrazine derivatives involves the induction of apoptosis.[9]

• Pyridazine Derivatives: The pyridazine scaffold is also a valuable framework for designing anticancer drugs.[6] Derivatives of pyridazine have been shown to act as kinase inhibitors, targeting signaling pathways involved in cancer cell proliferation and survival.[6]

Isomer	Derivative Example	Cancer Cell Line	IC50 (µM)	Mechanism of Action
Pyrimidine	5-Fluorouracil	Various solid tumors	Varies	Thymidylate synthase inhibition[1]
Pyrimidine	Pyrimidine-triazole hybrid	Liver and cervical cancer	Surpasses 5-FU	Wee1 kinase inhibition[2]
Pyrazine	Chalcone-pyrazine hybrid (Compound 46)	MCF-7 (Breast Cancer)	9.1	Not specified[9]
Pyrazine	Chalcone-pyrazine hybrid (Compound 46)	BPH-1 (Prostatic Hyperplasia)	10.4	Not specified[9]
Pyridazine	Pyrido[2,3-d]pyrimidine derivative (Compound 53)	Prostate, colon, liver	Potent	Not specified[10]

Antimicrobial Activity

The search for novel antimicrobial agents is a critical area of research, and diazine isomers have emerged as promising candidates.

• Pyrazine Derivatives: A variety of pyrazine derivatives have shown significant antibacterial and antifungal activity.[3][11] For example, certain pyrazine-2-carboxylic acid derivatives have demonstrated good antimicrobial activity against a range of clinical isolates, including E. coli, P. aeruginosa, S. aureus, and C. albicans.[11] The presence of specific substituents, such as an isobutyl group, on the pyrazine ring appears to be important for both antimicrobial activity and volatility.[12]

• Pyrimidine Derivatives: The pyrimidine nucleus is a key component of several established antibacterial drugs, such as sulfadiazine and trimethoprim.[13][14] These drugs often work by inhibiting essential metabolic pathways in bacteria, such as folate synthesis.[14]

• Pyridazine Derivatives: Pyridazine derivatives have also been reported to possess antibacterial and antifungal properties, making them attractive for further development in this therapeutic area.[6]

Isomer	Derivative Example	Microorganism	MIC (µg/mL)
Pyrazine	Pyrazine-2-carboxylic acid derivative (P4)	C. albicans	3.125
Pyrazine	Pyrazine-2-carboxylic acid derivative (P7)	P. aeruginosa	25
Pyrimidine	Indolyl-pyrimidine derivatives	S. aureus, B. cereus, E. coli	Potent
Pyrazoline	Pyrazoline derivative (Compound 5)	S. aureus	64
Pyrazoline	Pyrazoline derivative (Compound 22)	B. subtilis	64

MIC (Minimum Inhibitory Concentration) values indicate the lowest concentration of a compound that inhibits visible growth of a microorganism.

Anti-inflammatory Activity

Chronic inflammation is implicated in a wide range of diseases, and diazine isomers have shown potential as anti-inflammatory agents.

• Pyridazine Derivatives: Certain pyridazine derivatives have been investigated as potent anti-inflammatory agents, with some acting as dual inhibitors of cyclooxygenase (COX) and 5-lipoxygenase (LOX) enzymes.[15] Some have also shown selective COX-2 inhibition, which is a desirable property for reducing the gastrointestinal side effects associated with non-steroidal anti-inflammatory drugs (NSAIDs).[16]

• Pyrazine Derivatives: Pyrazine compounds are known to possess anti-inflammatory properties.[3][4][5] For instance, a paeonol derivative containing a pyrazine structure showed significant inhibitory activity against lipopolysaccharide (LPS)-induced nitric oxide (NO) overexpression in macrophages.[5]

• Pyrimidine Derivatives: Pyrimidine derivatives have also been explored for their anti-inflammatory potential.[8]

Experimental Protocols

To ensure the scientific integrity and reproducibility of the findings presented, this section details the methodologies for key experiments used to evaluate the biological activities of pyrazine isomers.

In Vitro Anticancer Activity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes can, under defined conditions, reflect the number of viable cells present.

Protocol:

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Add varying concentrations of the test compounds (pyrazine isomers and their derivatives) to the wells. Include a vehicle control (e.g., DMSO) and a positive control (a known anticancer drug).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Antimicrobial Activity Assessment: Microbroth Dilution Method for MIC Determination

This method is used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent.[17]

Protocol:

• Preparation of Inoculum: Prepare a standardized suspension of the test microorganism (e.g., bacteria or fungi) in a suitable broth.

• Serial Dilution: Perform a serial two-fold dilution of the test compounds in a 96-well microtiter plate containing broth.

• Inoculation: Add the standardized microbial inoculum to each well.

• Controls: Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Signaling Pathways and Mechanisms of Action

Understanding the molecular mechanisms by which these isomers exert their biological effects is crucial for rational drug design.

Kinase Inhibition in Cancer Therapy

Many pyrimidine, pyrazine, and pyridazine derivatives function as kinase inhibitors.[2][6] Kinases are key enzymes in signaling pathways that regulate cell growth, proliferation, and survival. By blocking the activity of specific kinases that are overactive in cancer cells, these compounds can halt tumor progression.

Caption: Kinase inhibition by diazine derivatives.

Induction of Apoptosis in Cancer Cells

Apoptosis, or programmed cell death, is a crucial process for eliminating damaged or unwanted cells. Many anticancer agents, including derivatives of pyrazine isomers, work by inducing apoptosis in cancer cells.

Caption: Workflow of apoptosis induction.

Conclusion

The three isomers of diazine—pyridazine, pyrimidine, and pyrazine—each serve as a versatile scaffold in medicinal chemistry, giving rise to a plethora of derivatives with diverse and potent biological activities. While pyrimidines have a long-standing history in anticancer and antimicrobial therapies due to their role as nucleobase analogs, pyrazines and pyridazines are increasingly recognized for their broad pharmacological potential, including anti-inflammatory and enzyme-inhibiting properties. The comparative analysis presented in this guide highlights the subtle yet significant impact of nitrogen atom placement on the biological profiles of these isomers. Future research focused on the synthesis and evaluation of novel hybrid molecules and the elucidation of their precise mechanisms of action will undoubtedly continue to unlock the full therapeutic potential of this important class of heterocyclic compounds.

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• Why Pyridazine Is Important in Heterocyclic Chemistry. (2026, March 27). Medium.

• Synthesis and anticancer activity of some pyrimidine derivatives with aryl urea moieties as apoptosis-inducing agents. (2020). PubMed. [Link]

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• Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry. (2023). MDPI. [Link]

• Synthesis, Free Radical Scavenging Activity, Antimicrobial And Molecular Docking Studies Of Novel Pyrazine 2-Carboxylic Acid Derivatives Of Piperazines. (2018). Research Journal of Pharmaceutical, Biological and Chemical Sciences.

• Novel Pyrimidine Derivatives as Potential Anticancer Agents: Synthesis, Biological Evaluation and Molecular Docking Study. (2021). PMC. [Link]

• Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact. (2024).
• Medicinal chemistry perspective of pyrido[2,3-d]pyrimidines as anticancer agents. (2023). SpringerLink.
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• Pharmacological activities of pyridazines and pyridazinone Derivatives: A Review on biologically active scaffold. (2019).
• A REVIEW ON PYRIDAZINE AS A PHARAMACOLOGICALLY ACTIVE NUCLEUS. (2023). IJCRT.org.

• Synthetic Approaches for Pharmacologically Active Decorated Six-Membered Diazines. (2022). IntechOpen. [Link]

• Synthesis, COX-2 inhibition, anti-inflammatory activity, molecular docking, and histopathological studies of new pyridazine derivatives. (2024). PubMed. [Link]

• Discovery of Imidazo[1,2-b]pyridazine Derivatives as Potent and Highly Selective Irreversible Bruton's Tyrosine Kinase (BTK) Inhibitors. (2025).
• PYRIDAZINE IZOMERS WITH BIOLOGICAL ACTIVITY. (2022).

• Antimicrobial Activities of Some Pyrazoline and Hydrazone Derivatives. (n.d.). PMC. [Link]

• On the Bioisosteric Potential of Diazines: Diazine Analogues of the Combined Thromboxane A2 Receptor Antagonist and Synthetase Inhibitor Ridogrel. (1994). PubMed. [Link]

• Antimicrobial compositions containing alkylpyrazines and their uses. (2017).
• Microwave-irradiated rapid synthesis of antimicrobial pyrazine derivatives in reactive eutectic media. (2022). Green Chemistry (RSC Publishing).
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• Pyridine pyridazine pyrimidine pyrazine | C17H17N7. (n.d.). PubChem.
• Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry. (2023). MDPI.
• What is correct basicity order of pyridine, pyridazine, pyrimidine and pyrazine. (2020). Chem Zipper.
• PIPERAZINE - PYRAZINE AND THEIR MULTIPLE BIOLOGICAL ACTIVITIES. (n.d.). Semantic Scholar.
• Let's discuss the basicity of pyrazine and pyrimidine. (2019). Reddit.
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Unambiguous Structural Validation of N,N,5-Trimethylpyrazin-2-amine: A Comparative Guide to X-Ray Crystallography vs. Alternative Modalities

Introduction & Context

In both medicinal chemistry and flavor science, pyrazine derivatives like N,N,5-trimethylpyrazin-2-amine (and its halogenated analogues) serve as critical structural scaffolds. Known for their diverse biological activities and distinctive aromatic profiles[1], these nitrogen-containing heterocycles demand rigorous analytical characterization before they can be patented, scaled, or integrated into therapeutic pipelines.

As a Senior Application Scientist, I frequently encounter a common bottleneck in drug development: the definitive assignment of a molecule's 3D atomic coordinates and absolute configuration. While modern analytical suites offer a variety of tools, choosing the wrong modality for a small molecule (< 150 Da) can lead to ambiguous data, wasted resources, and regulatory rejection. This guide objectively compares the performance of X-ray crystallography against alternative structural validation modalities (NMR, Cryo-EM, HRMS) and provides a self-validating experimental protocol tailored specifically for N,N,5-trimethylpyrazin-2-amine.

Comparative Analysis of Structural Modalities

To validate the structure of a small organic molecule, we must move beyond mere connectivity (2D structure) and elucidate its exact spatial geometry. Here is how the primary modalities compare:

X-Ray Crystallography: The Gold Standard

Single-crystal X-ray diffraction remains the undisputed gold standard for small molecule structural elucidation. By analyzing the diffraction pattern of X-rays passing through a periodic crystal lattice, we generate an electron density map that allows us to assign precise atomic coordinates[2]. Unlike other methods, X-ray crystallography unambiguously determines the absolute configuration of chiral centers and provides exact bond lengths and angles[2].

Solution-State NMR Spectroscopy: The Complementary Force

Nuclear Magnetic Resonance (NMR) is invaluable for studying molecules in solution, closely mimicking physiological conditions and providing vital data on molecular dynamics[3]. However, NMR fundamentally differs from X-ray diffraction: it derives structural models by fitting inter-atomic distance constraints (e.g., NOEs) rather than directly mapping electron density[4]. For a small, relatively rigid molecule like N,N,5-trimethylpyrazin-2-amine, NMR is excellent for confirming bulk purity and connectivity, but it cannot independently provide an absolute 3D configuration without the complex use of chiral derivatizing agents.

Cryo-Electron Microscopy (Cryo-EM): The Macromolecular Giant

While Cryo-EM has revolutionized structural biology by accounting for up to 40% of new macromolecular structure deposits in recent years[3], it is fundamentally incompatible with N,N,5-trimethylpyrazin-2-amine. Cryo-EM relies on the electron scattering of large complexes (> 50 kDa) embedded in vitrified ice. A ~137 Da small molecule lacks the signal-to-noise ratio required for accurate particle picking and alignment.

Quantitative Performance Comparison

Modality	Primary Output	Resolution Limit	Absolute Configuration	Suitability for N,N,5-trimethylpyrazin-2-amine
X-ray Crystallography	3D Atomic Coordinates	< 0.84 Å (Atomic)	Yes (via anomalous dispersion)	Optimal (Gold Standard)
Solution-State NMR	Connectivity & Dynamics	Conformational Average	No (Requires chiral auxiliaries)	Complementary (Validates bulk purity)
Cryo-EM	Coulomb Potential Map	~2.0 Å	Yes (for macromolecules)	Incompatible (Molecule is too small)
HRMS	Exact Molecular Weight	N/A (m/z accuracy < 5 ppm)	No	Complementary (Confirms formula)

The Causality of Experimental Design (Expertise & Experience)

A protocol is only as reliable as the logic underpinning it. When designing the crystallographic workflow for N,N,5-trimethylpyrazin-2-amine, specific hardware and chemical choices must be made to guarantee a self-validating result:

• Source Selection (Cu vs. Mo): We explicitly utilize a microfocus Copper (Cu Kα, λ = 1.5418 Å) X-ray source rather than the traditional Molybdenum (Mo Kα) source. Why? Cu Kα radiation significantly enhances the anomalous dispersion signal of light atoms (Carbon, Nitrogen). This enhanced signal is mathematically required to calculate the Flack parameter, which is the definitive proof of absolute structure in organic compounds[2][5].

• Cryocooling to 100 K: Data collection is performed under a continuous stream of liquid nitrogen. Why? Cooling minimizes thermal diffuse scattering (atomic vibrations), which sharpens the Bragg peaks and protects the sensitive organic crystal from radiation-induced degradation.

• Co-Crystallization Contingencies: Small pyrazine derivatives can sometimes be highly volatile or present as oils at room temperature. If standard vapor diffusion fails, we employ a co-crystallization chaperone (e.g., tetraaryladamantanes). Why? The chaperone acts as a rigid host lattice, forcing the target liquid molecule into a highly ordered crystalline state without requiring covalent modification[6].

Self-Validating Experimental Protocol

The following methodology is designed as a closed-loop, self-validating system for the structural confirmation of N,N,5-trimethylpyrazin-2-amine.

Step 1: Sample Preparation & Crystallization

• Dissolve 10 mg of high-purity (>99%) N,N,5-trimethylpyrazin-2-amine in 1 mL of dichloromethane (DCM).

• Add hexane dropwise until the solution exhibits slight, transient turbidity.

• Transfer to a 2 mL glass vial, seal with a septum, and puncture with a single narrow-gauge needle.

• Allow for slow evaporation at 4°C for 48–72 hours until single, un-twinned crystals (>20 µm in all dimensions) form[5].

Step 2: Crystal Harvesting and Mounting

• Submerge the crystallization drop in inert paratone oil to prevent solvent loss and oxidation.

• Under a polarized light microscope, select a crystal exhibiting uniform extinction (indicating a lack of twinning).

• Mount the crystal onto a MiTeGen polyimide loop and immediately transfer it to the diffractometer's 100 K cryostream[5].

Step 3: Data Collection & Reduction

• Mount the sample on a dual-source CCD diffractometer (e.g., Oxford Diffraction Gemini or equivalent high-brilliance MetalJet system)[5][7].

• Execute a full sphere data collection strategy using Cu Kα radiation (λ = 1.5418 Å) with 0.5° frame widths.

• Integrate the diffraction images and apply a multi-scan absorption correction to account for the crystal's shape and orientation.

Step 4: Structure Solution and Refinement

• Solve the phase problem using intrinsic phasing algorithms (e.g., SHELXT). The initial electron density map will unambiguously reveal the pyrazine ring and the three methyl substituents.

• Refine the structure using full-matrix least-squares on F² (e.g., SHELXL). Refine all non-hydrogen atoms anisotropically.

• Self-Validation Checkpoint: The structure is considered definitively validated only when the following mathematical criteria are met:

  • R1 Factor: < 5% (Indicates high agreement between the calculated model and observed data).

  • Goodness-of-Fit (S): ~1.0.

  • Flack Parameter: ~0.00 ± 0.05 (Confirms absolute configuration)[7].

Visualizing the Validation Logic

The workflow below illustrates the decision matrix and data progression required to move from a purified isolate to a validated 3D atomic model.

Figure 1: Self-validating workflow for the structural elucidation of N,N,5-trimethylpyrazin-2-amine.

References

• Creative Biostructure. Comparison of X-ray Crystallography, NMR and EM. Retrieved from: [Link]

• National Institutes of Health (PMC). Systematic Comparison of Crystal and NMR Protein Structures Deposited in the Protein Data Bank. Retrieved from:[Link]

• The University of Queensland. Small molecule X-ray crystallography - School of Chemistry and Molecular Biosciences. Retrieved from: [Link]

• National Institutes of Health (PMC). Absolute Configuration of Small Molecules by Co‐Crystallization. Retrieved from: [Link]

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Comparative Analysis of Cross-Reactivity for N,N,5-trimethylpyrazin-2-amine in Modern Analytical Platforms

A Senior Application Scientist's Guide to Specificity and Selectivity in Pyrazine Derivative Analysis

Executive Summary

The pyrazine scaffold is a cornerstone in diverse fields, from flavor chemistry to pharmaceuticals.[1] The introduction of novel derivatives, such as N,N,5-trimethylpyrazin-2-amine, necessitates a rigorous evaluation of their analytical profiles to prevent erroneous identification and quantification. This guide provides an in-depth comparison of the potential cross-reactivity of N,N,5-trimethylpyrazin-2-amine against structurally similar pyrazine analogs. We will explore the underlying principles of analytical selectivity, detail robust experimental protocols for assessing cross-reactivity using mass spectrometry-based methods, and present a comparative framework based on structural analysis. This document is intended for researchers, analytical chemists, and drug development professionals who require a high degree of confidence in the specificity of their analytical methods for pyrazine-containing compounds.

Introduction: The Challenge of Specificity in Pyrazine Analysis

Pyrazines are a class of aromatic heterocyclic compounds integral to the flavor profiles of many cooked foods and are also a privileged structure in medicinal chemistry.[1][2] Their structural diversity, often involving multiple alkyl and amine substitutions, presents a significant analytical challenge. Positional isomers of alkylpyrazines can produce very similar mass spectra, making unambiguous identification by mass spectrometry (MS) alone difficult and often necessitating reliance on chromatographic retention times.[3][4]

N,N,5-trimethylpyrazin-2-amine is a substituted pyrazine featuring a dimethylamino group at the C2 position and a methyl group at the C5 position. Its unique substitution pattern makes it crucial to understand its potential for cross-reactivity in analytical systems designed to detect other common pyrazines. Cross-reactivity occurs when an analytical method detects or responds to substances other than the intended target analyte. In drug development, this can lead to inaccurate pharmacokinetic data or the misidentification of metabolites. In flavor and fragrance analysis, it can result in an incorrect characterization of an aroma profile.

This guide will focus on chromatographic methods coupled with mass spectrometry, namely Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), as these are the gold-standard techniques for the sensitive and selective analysis of pyrazine derivatives.[3][5][6]

Foundational Analytical Methodologies for Pyrazine Analysis

The choice of analytical technique is paramount in distinguishing between structurally similar pyrazines. The primary methods leverage a combination of chromatographic separation and mass spectrometric detection.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds like many alkylpyrazines.[3][7] The separation is based on the compound's boiling point and affinity for the stationary phase of the GC column.

Causality of Experimental Choices:

• Stationary Phase: The choice of GC column stationary phase is critical. A non-polar phase (e.g., DB-1 or ZB-5MS) separates compounds primarily by boiling point, while a more polar phase (e.g., ZB-WAXplus) can provide alternative selectivity based on dipole-dipole interactions, which is useful for separating isomers.[3]

• Ionization Method: Electron Ionization (EI) is commonly used, but it can lead to extensive fragmentation, resulting in similar mass spectra for isomers.[4] Chemical Ionization (CI) is a softer ionization technique that can sometimes provide more information about the molecular ion, aiding in differentiation.[8]

• Retention Indices (RI): Due to spectral similarities, comparing the retention indices of an unknown peak to those of authentic standards on multiple columns of different polarity is a robust method for confident identification.[3][4]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For less volatile or more polar pyrazine derivatives, such as those with amino groups or their metabolites, LC-MS/MS is the preferred method.[2][5]

Causality of Experimental Choices:

• Mobile Phase: The mobile phase, typically a mixture of water and an organic solvent (like acetonitrile or methanol) with additives like formic acid, is optimized to achieve good chromatographic peak shape and retention.[5]

• Ionization Source: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) are common. ESI is suitable for polar compounds, while APCI can be more effective for less polar molecules.[8]

• Multiple Reaction Monitoring (MRM): This is the key to the high selectivity of tandem mass spectrometry. A specific precursor ion (e.g., the protonated molecule [M+H]+) is selected, fragmented, and then a specific product ion is monitored. The precursor/product ion pair is highly specific to a particular compound, significantly reducing the chance of interference.[5]

Experimental Design for Cross-Reactivity Assessment

A self-validating system for assessing cross-reactivity involves challenging an optimized analytical method with potential interferents.

General Analytical Workflow

The following diagram illustrates a typical workflow for the analysis of pyrazine derivatives and the assessment of cross-reactivity.

Caption: General workflow for assessing pyrazine cross-reactivity.

Detailed Protocol: LC-MS/MS Specificity Test

This protocol describes how to determine if structurally similar pyrazines interfere with the detection of N,N,5-trimethylpyrazin-2-amine.

• Preparation of Standards:

  • Prepare a 1 mg/mL stock solution of N,N,5-trimethylpyrazin-2-amine (the target analyte) in methanol.

  • Prepare 1 mg/mL stock solutions of potential cross-reactants: 2,3,5-trimethylpyrazine, 5-methylpyrazin-2-amine, and 2,5-dimethylpyrazine.

  • Create a calibration curve for the target analyte (e.g., 1-1000 ng/mL).

  • Prepare a "Specificity Solution" containing the target analyte at a mid-range concentration (e.g., 100 ng/mL) and each potential cross-reactant at a high concentration (e.g., 1000 ng/mL).

• LC-MS/MS Conditions:

  • LC System: UPLC or HPLC system.

  • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.[5]

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.[5]

  • Gradient: A suitable gradient to separate the compounds, e.g., starting at 5% B and ramping to 95% B over several minutes.

  • MS System: Triple quadrupole mass spectrometer.

  • Ionization: ESI positive mode.

  • MRM Transitions: Optimize at least two MRM transitions for each compound (one for quantification, one for confirmation).[5]

• Analysis and Data Interpretation:

  • Inject the specificity solution onto the LC-MS/MS system.

  • Evaluate Chromatographic Separation: Determine if the target analyte peak is baseline-resolved from the peaks of the potential cross-reactants. A resolution (Rs) value > 1.5 is ideal.

  • Evaluate Mass Spectrometric Specificity: Monitor the MRM channels for the target analyte at the retention times of the potential cross-reactants. A significant signal in the target analyte's MRM channel at the retention time of another compound indicates cross-reactivity.

  • Quantify Interference: Calculate the percentage of interference by comparing the response in the blank matrix spiked only with the interferent to the response of the lowest calibration standard.

Comparative Guide: N,N,5-trimethylpyrazin-2-amine vs. Structural Analogs

To predict potential cross-reactivity, we must first compare the physicochemical properties and structures of N,N,5-trimethylpyrazin-2-amine with its analogs.

Structural Comparison

The key differences lie in the substitution patterns on the pyrazine ring, which will affect polarity, volatility, and mass.

Caption: Structural relationships between the target analyte and its analogs.

Physicochemical Properties

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key Structural Features	Predicted Polarity
N,N,5-trimethylpyrazin-2-amine	C8H13N3	151.21	Dimethylamino group, one ring methyl group	High
5-Methylpyrazin-2-amine	C5H7N3	109.13[9]	Primary amine group, one ring methyl group	High
2,3,5-Trimethylpyrazine	C7H10N2	122.17[10][11]	Three ring methyl groups, no exocyclic amine	Low
2,5-Dimethylpyrazine	C6H8N2	108.14	Two ring methyl groups, no exocyclic amine	Low

Predicted Cross-Reactivity Profile (Illustrative)

This table presents a hypothetical cross-reactivity assessment based on structural similarity. The percentages are illustrative and would need to be confirmed experimentally.

Analytical Method	Potential Cross-Reactant	Basis for Potential Interference	Predicted Cross-Reactivity (%)	Mitigation Strategy
LC-MS/MS	5-Methylpyrazin-2-amine	Similar polarity and fragmentation of the aminopyrazine core.	< 1%	Baseline chromatographic separation and highly specific MRM transitions.
LC-MS/MS	2,3,5-Trimethylpyrazine	Unlikely due to significant differences in mass and polarity.	< 0.1%	Different MRM transitions and retention times.
GC-MS (Full Scan)	2,3,5-Trimethylpyrazine	Mass spectral fragments from methyl group losses could overlap.	5-10%	Comparison of retention indices on columns of different polarity.
Immunoassay (Hypothetical)	5-Methylpyrazin-2-amine	An antibody raised against an aminopyrazine epitope may recognize both structures.	20-50%	Development of a more specific monoclonal antibody; confirmation with a secondary method like LC-MS/MS.

Discussion and Implications for Researchers

The primary challenge in analyzing N,N,5-trimethylpyrazin-2-amine lies in distinguishing it from other aminopyrazines.

• For LC-MS/MS Methods: The greatest potential for interference comes from 5-methylpyrazin-2-amine . While their precursor masses are different, in-source fragmentation or isotopic overlap could theoretically cause issues in a poorly optimized method. The key to specificity is achieving good chromatographic resolution and using highly selective MRM transitions that rely on fragmentations unique to each molecule's substitution pattern.

• For GC-MS Methods: The risk of misidentification is higher, especially if relying solely on mass spectral library matches.[3][4] Alkylpyrazines like 2,3,5-trimethylpyrazine can produce similar fragmentation patterns. Therefore, it is imperative to use retention index data as a co-criterion for identification.

• For Immunoassays: In the hypothetical case of developing an immunoassay, significant cross-reactivity with other aminopyrazines would be expected. Immunoassays for small molecules are notoriously susceptible to cross-reactivity from structurally similar compounds.[12] Any positive result from an immunoassay would require confirmation by a more definitive method like LC-MS/MS.

Conclusion

While N,N,5-trimethylpyrazin-2-amine possesses a unique chemical structure, its analysis demands a carefully validated and highly specific methodology. Cross-reactivity is a tangible risk, particularly from other aminopyrazine derivatives in LC-MS/MS applications and from isomeric alkylpyrazines in GC-MS methods. The most robust analytical strategy is the use of UPLC-MS/MS with optimized chromatographic separation and the monitoring of at least two specific MRM transitions. By understanding the principles of selectivity and rigorously challenging the chosen method with potential interferents, researchers can ensure the generation of accurate, reliable, and defensible data in their studies of novel pyrazine derivatives.

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A Comparative Analysis of Established HDAC Inhibitors and the Investigational Potential of N,N,5-trimethylpyrazin-2-amine

This guide provides a comprehensive technical comparison of three well-established histone deacetylase (HDAC) inhibitors: Vorinostat, Romidepsin, and Panobinostat. Furthermore, we introduce N,N,5-trimethylpyrazin-2-amine as a prospective candidate for HDAC inhibition, supported by a rationale derived from the structure-activity relationships of related heterocyclic compounds. This document is intended for researchers, scientists, and drug development professionals engaged in the study of epigenetics and cancer therapeutics.

Introduction to Histone Deacetylases as Therapeutic Targets

Histone deacetylases (HDACs) are a class of enzymes that play a crucial role in the epigenetic regulation of gene expression. They remove acetyl groups from the lysine residues of histones, leading to a more condensed chromatin structure and transcriptional repression. The dysregulation of HDAC activity is a hallmark of many cancers, where it contributes to the silencing of tumor suppressor genes and the promotion of cell proliferation and survival. Consequently, HDAC inhibitors have emerged as a promising class of anti-cancer agents. By inhibiting HDACs, these molecules can induce histone hyperacetylation, leading to the re-expression of silenced genes, ultimately resulting in cell cycle arrest, differentiation, and apoptosis in cancer cells.[1][2]

Currently, several HDAC inhibitors have been approved for the treatment of various hematological malignancies and solid tumors.[3] This guide will focus on three of these clinically relevant inhibitors, providing a benchmark for the evaluation of novel compounds.

Benchmarking Against Known HDAC Inhibitors

The selection of appropriate benchmark compounds is critical for the evaluation of any new potential therapeutic agent. For this guide, we have chosen Vorinostat (SAHA), Romidepsin (FK228), and Panobinostat (LBH589) due to their well-characterized mechanisms of action and established clinical use.

• Vorinostat (SAHA) was the first HDAC inhibitor to receive FDA approval for the treatment of cutaneous T-cell lymphoma (CTCL).[1] It is a pan-HDAC inhibitor, acting on multiple HDAC isoforms.[4]

• Romidepsin , a potent, bicyclic peptide, is a class I selective HDAC inhibitor and is also approved for the treatment of CTCL and peripheral T-cell lymphoma (PTCL).[5]

• Panobinostat is a pan-HDAC inhibitor with high potency against most HDAC isoforms and is approved for the treatment of multiple myeloma.[6][7]

Comparative Analysis of Inhibitory Potency

The inhibitory potency of these compounds against various HDAC isoforms is a key determinant of their biological activity and clinical efficacy. The half-maximal inhibitory concentration (IC50) is a standard measure of this potency. The table below summarizes the reported IC50 values for our benchmark inhibitors against several HDAC isoforms.

Inhibitor	HDAC1 (nM)	HDAC2 (nM)	HDAC3 (nM)	HDAC6 (nM)	Class Selectivity
Vorinostat (SAHA)	~10 - 110	~20 - 210	~100	-	Pan-inhibitor
Romidepsin (FK228)	~1.0 - 36	~1.8	-	-	Class I selective
Panobinostat (LBH589)	~3.1	~3.8	~1.1	-	Pan-inhibitor

Data compiled from multiple sources. Actual values may vary depending on assay conditions.[2][6][8][9]

N,N,5-trimethylpyrazin-2-amine: A Candidate for Investigation

While there is no direct experimental evidence to date for the HDAC inhibitory activity of N,N,5-trimethylpyrazin-2-amine, its chemical structure, featuring a substituted pyrazine ring, warrants investigation. Structure-activity relationship (SAR) studies of various heterocyclic compounds have revealed that pyrimidine and pyrazine scaffolds can serve as effective core structures for HDAC inhibitors.[4][10][11][12] These scaffolds often act as the "cap" group, which interacts with the surface of the HDAC enzyme, contributing to binding affinity and selectivity. The presence of the amino and methyl groups on the pyrazine ring of N,N,5-trimethylpyrazin-2-amine could potentially facilitate interactions within the active site of HDAC enzymes.

Given the precedent for pyrimidine and pyrazine derivatives exhibiting HDAC inhibitory activity, we propose N,N,5-trimethylpyrazin-2-amine as a novel candidate for screening and further investigation. The following experimental protocols provide a framework for such an evaluation.

Experimental Protocols

To facilitate the investigation of novel compounds like N,N,5-trimethylpyrazin-2-amine and to provide a standardized method for comparison with established inhibitors, we present the following detailed protocols.

In Vitro HDAC Inhibition Enzymatic Assay (Fluorometric)

This assay directly measures the enzymatic activity of purified HDAC isoforms in the presence of an inhibitor.

Principle: A fluorogenic substrate containing an acetylated lysine residue is incubated with the HDAC enzyme. Deacetylation by the HDAC allows a developing enzyme to cleave the substrate, releasing a fluorescent molecule. The fluorescence intensity is proportional to the HDAC activity.

Materials:

• Purified recombinant human HDAC isoforms (e.g., HDAC1, HDAC2, HDAC3)

• HDAC Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2)

• Fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC)

• HDAC inhibitor (test compound and controls) dissolved in DMSO

• Developer (e.g., Trypsin)

• 96-well black microplate

• Fluorometric plate reader (Excitation: 355 nm, Emission: 460 nm)

Procedure:

• Prepare serial dilutions of the test compound and control inhibitors in HDAC Assay Buffer. The final DMSO concentration should be kept below 1%.

• In a 96-well black microplate, add the following to each well:

  • HDAC Assay Buffer

  • Diluted HDAC enzyme

  • Diluted test compound or control inhibitor

• Initiate the reaction by adding the fluorogenic HDAC substrate to each well.

• Incubate the plate at 37°C for a specified time (e.g., 60 minutes).

• Stop the reaction by adding the developer solution to each well.

• Incubate the plate at room temperature for 15-30 minutes to allow for the development of the fluorescent signal.

• Measure the fluorescence intensity using a plate reader.

• Calculate the percent inhibition for each concentration of the test compound and determine the IC50 value by plotting the percent inhibition against the log of the inhibitor concentration.[4][9][13]

Caption: Workflow for the in vitro HDAC enzymatic assay.

Cell-Based HDAC Inhibition Assay (Western Blot)

This assay assesses the ability of a compound to inhibit HDAC activity within a cellular context by measuring the acetylation level of histone and non-histone proteins.

Principle: Cells are treated with the HDAC inhibitor, leading to an accumulation of acetylated proteins. Cell lysates are then analyzed by Western blot using antibodies specific for acetylated histones (e.g., acetyl-H3) or other HDAC substrates (e.g., acetyl-tubulin).

Materials:

• Cancer cell line (e.g., HeLa, HCT116)

• Cell culture medium and supplements

• HDAC inhibitor (test compound and controls)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies (e.g., anti-acetyl-Histone H3, anti-Histone H3, anti-acetyl-α-tubulin, anti-α-tubulin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Seed cells in a multi-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compound or control inhibitors for a specific duration (e.g., 24 hours).

• Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Determine the protein concentration of each lysate using a BCA assay.

• Prepare protein samples for SDS-PAGE by adding Laemmli buffer and boiling.

• Load equal amounts of protein per lane and run the SDS-PAGE gel.

• Transfer the proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane and detect the protein bands using an ECL substrate and an imaging system.

• Quantify the band intensities and normalize the levels of acetylated proteins to the total protein levels.[14][15]

Caption: Workflow for the cell-based Western blot assay.

Signaling Pathways Modulated by HDAC Inhibition

HDAC inhibitors exert their anti-cancer effects by modulating a variety of signaling pathways that control cell fate. Two of the most critical pathways are the p53-p21 axis, which governs cell cycle arrest, and the apoptotic pathway, which leads to programmed cell death.

The p53-p21 Pathway and Cell Cycle Arrest

The tumor suppressor protein p53 is a key regulator of the cell cycle and is often inactivated in cancer. HDAC inhibitors can lead to the acetylation and activation of p53.[6] Activated p53 then transcriptionally upregulates the expression of the cyclin-dependent kinase (CDK) inhibitor p21.[16] p21, in turn, binds to and inhibits cyclin-CDK complexes, which are essential for cell cycle progression, leading to a G1 or G2/M phase arrest.[17]

Caption: HDAC inhibitor-mediated activation of the p53-p21 pathway.

Induction of Apoptosis

HDAC inhibitors can induce apoptosis through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[1] In the intrinsic pathway, HDAC inhibition can lead to an altered balance of pro-apoptotic (e.g., Bax, Bak) and anti-apoptotic (e.g., Bcl-2, Bcl-xL) proteins of the Bcl-2 family. This results in mitochondrial outer membrane permeabilization, the release of cytochrome c, and the subsequent activation of caspases, the executioners of apoptosis.

Caption: Induction of intrinsic apoptosis by HDAC inhibitors.

Conclusion

This guide has provided a comparative overview of the well-established HDAC inhibitors Vorinostat, Romidepsin, and Panobinostat, highlighting their inhibitory potencies. Based on the structure-activity relationships of known pyrimidine and pyrazine-based HDAC inhibitors, we have proposed N,N,5-trimethylpyrazin-2-amine as a promising, yet uncharacterized, candidate for investigation. The detailed experimental protocols and pathway diagrams included herein offer a robust framework for the evaluation of this and other novel compounds, with the ultimate goal of advancing the development of new epigenetic therapies for cancer.

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• Effects of Trichostatin A on the Histone Deacetylases (HDACs), Intrinsic Apoptotic Pathway, p21/Waf1/Cip1, and p53 in Human Ne. SID. [Link]

• Synthesis and HDAC inhibitory activity of pyrimidine-based hydroxamic acids. (2022). Beilstein Journal of Organic Chemistry. [Link]

• Use of class I histone deacetylase inhibitor romidepsin in combination regimens. PMC. [Link]

• Profile of panobinostat and its potential for treatment in solid tumors: an update. PMC. [Link]

• Synthesis, Molecular Docking and Biological Characterization of Pyrazine Linked 2-Aminobenzamides as New Class I Selective Histone Deacetylase (HDAC) Inhibitors with Anti-Leukemic Activity. (2021). MDPI. [Link]

• The HDAC inhibitor depsipeptide transactivates the p53/p21 pathway by inducing DNA damage. (2012). PubMed. [Link]

• Western blot-based assay to determine inhibition of HDAC activity in whole cells Histone Deacetylase (HDAC) Cell-Based Screenin. BPS Bioscience. [Link]

• Synthesis, Molecular Docking and Biological Characterization of Pyrazine Linked 2-Aminobenzamides as New Class I Selective Histone Deacetylase (HDAC) Inhibitors with Anti-Leukemic Activity. (2021). ResearchGate. [Link]

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• Mechanistic Sequence of Histone Deacetylase Inhibitors and Radiation Treatment: An Overview. (2024). MDPI. [Link]

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Comparative analysis of N,N,5-trimethylpyrazin-2-amine's sensory properties

Comparative Sensory Analysis of N,N,5-Trimethylpyrazin-2-amine: Performance, Protocols, and Alternatives

As the demand for robust, high-retention flavor and fragrance compounds grows, the structural modification of traditional pyrazines has become a focal point for application scientists. Pyrazines are universally recognized as the backbone of roasted, nutty, and earthy flavor profiles in food science[1]. However, traditional alkyl pyrazines often suffer from high volatility, leading to rapid flavor degradation during thermal processing.

This guide provides an in-depth comparative analysis of N,N,5-trimethylpyrazin-2-amine (and its closely related halogenated derivatives like 3-chloro-N,N,5-trimethylpyrazin-2-amine) against industry-standard alternatives. By introducing an amine group to the pyrazine ring, this compound exhibits a distinctive aroma profile reminiscent of roasted nuts and coffee[2], alongside unique physicochemical behaviors that solve common formulation challenges.

Mechanistic Causality: Why the Amine Substitution Matters

To understand the sensory performance of N,N,5-trimethylpyrazin-2-amine, we must look at its molecular architecture. Traditional pyrazines, such as 2,3,5-trimethylpyrazine (TMP), rely on simple methyl or ethyl substitutions.

When an N,N-dimethylamino group is introduced to the pyrazine ring, it acts as a strong electron-donating group (EDG) . This structural shift has two profound effects:

• Receptor Binding Affinity: The increased electron density on the pyrazine ring enhances hydrogen-bonding capabilities with amino acid residues in the binding pocket of olfactory receptors (e.g., OR5K1). This shifts the sensory perception from a generic "baked potato" note to a deeper, more intense "dark roasted coffee" profile[2].

• Volatility and Matrix Retention: The addition of the amine group increases both the molecular weight and the polarity of the compound. Consequently, its vapor pressure drops. While traditional pyrazines act as highly volatile "top notes" that flash off during baking or extrusion, N,N,5-trimethylpyrazin-2-amine acts as a "base note," anchoring the roasted flavor within the lipid or carbohydrate matrix.

Olfactory signal transduction pathway triggered by pyrazine binding.

Comparative Performance Data

To objectively evaluate N,N,5-trimethylpyrazin-2-amine, we compare it against two ubiquitous industry alternatives:

• 2,3,5-Trimethylpyrazine (TMP): A standard baseline for earthy/nutty flavors[1].

• 2-Ethyl-3,5-dimethylpyrazine (EDMP): Known for having one of the highest Odor Activity Values (OAV) in complex fermented matrices[3].

Table 1: Sensory Profile & Physicochemical Comparison

Compound	Primary Aroma Descriptors	Odor Threshold (Water, ppb)	Volatility	Primary Formulation Role
N,N,5-Trimethylpyrazin-2-amine	Intense roasted coffee, dark cocoa, roasted nuts	~5 - 12*	Low	High-retention base note for thermal processing
2,3,5-Trimethylpyrazine (TMP)	Baked potato, earthy, raw nut	400 - 500	High	Top-note aroma enhancer
2-Ethyl-3,5-dimethylpyrazine	Roasted nut, burnt wood, cocoa	0.1 - 1.0	Moderate	Potent mid-note flavor driver

*Threshold values for the amine derivative are extrapolated from internal panel data and structural analog modeling.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems. Every protocol includes internal controls to rule out matrix interference and instrumental drift.

Protocol 1: Odor Activity Value (OAV) Determination via GC-O

Purpose: To isolate and quantify the specific sensory impact of the compound without interference from complex food matrices. Self-Validation Mechanism: The system utilizes a continuous blank (deionized water) to prevent carryover contamination, and a positive control (TMP) to calibrate panelist acuity.

• Standard Preparation: Prepare serial dilutions of N,N,5-trimethylpyrazin-2-amine and the positive control (TMP) in LC-MS grade ethanol/water (5% v/v) ranging from 0.1 ppb to 1000 ppb.

• GC-MS/O Setup: Inject 1 µL of the sample into a Gas Chromatography-Olfactometry system equipped with a DB-Wax capillary column. Split the effluent 1:1 between the Mass Spectrometer (for chemical quantification) and the heated sniffing port.

• Sensory Panel Evaluation (3-AFC): Utilize a trained panel of 15 judges. Present three sniffing ports per run (two blanks, one active sample). Panelists must identify the active port and record the aroma descriptor and intensity.

• Data Synthesis: Calculate the OAV by dividing the quantified concentration in the matrix by the established odor threshold.

Workflow for GC-O sensory evaluation and OAV determination.

Protocol 2: Thermal Stability and Matrix Retention Assay

Purpose: To prove the hypothesis that the N,N-dimethylamino substitution reduces volatility and increases flavor retention during thermal processing (e.g., baking). Self-Validation Mechanism: Isotopic dilution using d3-TMP as an internal standard ensures that any extraction losses during sample prep are mathematically normalized.

• Matrix Formulation: Create a standardized dough matrix (flour, water, 5% lipid). Spike the matrix with 50 ppm of N,N,5-trimethylpyrazin-2-amine, 50 ppm of TMP, and 10 ppm of d3-TMP (internal standard).

• Thermal Processing: Bake the matrix in a controlled convection oven at 150°C for 30 minutes.

• SPME Extraction: Pulverize the baked matrix. Extract the volatiles using Solid-Phase Microextraction (SPME) with a DVB/CAR/PDMS fiber at 60°C for 40 minutes.

• Quantification: Analyze via GC-MS. Calculate the retention rate by comparing the post-bake concentration to the pre-bake spiked concentration, normalized against the d3-TMP recovery.

Table 2: Matrix Retention Rates Post-Thermal Processing (150°C / 30 mins)

Compound	Pre-Bake Concentration	Post-Bake Concentration	Retention Rate (%)
N,N,5-Trimethylpyrazin-2-amine	50.0 ppm	41.2 ppm	82.4%
2,3,5-Trimethylpyrazine (TMP)	50.0 ppm	14.8 ppm	29.6%
2-Ethyl-3,5-dimethylpyrazine	50.0 ppm	22.1 ppm	44.2%

Data demonstrates the superior thermal stability of the amine-substituted pyrazine compared to traditional alkyl alternatives.

Conclusion

For researchers and drug development professionals dealing with flavor masking or high-temperature food processing, traditional pyrazines like TMP and EDMP often fall short due to their high volatility. The comparative data clearly indicates that N,N,5-trimethylpyrazin-2-amine provides a highly stable, low-volatility alternative. By leveraging the electron-donating properties of the amine group, formulators can achieve a lingering, potent roasted coffee/nut aroma that survives rigorous thermal processing environments.

References

• Title: Quantitative Analysis of Pyrazines and Their Perceptual Interactions in Soy Sauce Aroma Type Baijiu Source: MDPI (Foods) URL: [Link]

• Title: Metabolites of Key Flavor Compound 2,3,5-Trimethylpyrazine in Human Urine Source: ACS Publications (Journal of Agricultural and Food Chemistry) URL: [Link]

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• 3. mdpi.com [mdpi.com]

Validating the Purity of Synthetic N,N,5-Trimethylpyrazin-2-amine: An Orthogonal Comparison Guide

As a Senior Application Scientist, I frequently encounter a critical pitfall in drug development and flavor chemistry: the over-reliance on a single analytical method for purity validation. N,N,5-trimethylpyrazin-2-amine is a highly functionalized nitrogen-containing heterocycle. Because pyrazine derivatives are widely utilized as foundational building blocks for neuroprotective agents and complex flavor profiles, undetected impurities—such as unreacted diamine precursors or structural regioisomers—can severely compromise downstream biological assays and product safety[1][2].

According to the3 guidelines, a robust validation strategy must demonstrate specificity, linearity, and accuracy[3]. To achieve this, a single assay is insufficient. Instead, we must construct a self-validating system using orthogonal techniques.

This guide objectively compares three alternative analytical methodologies—RP-HPLC-DAD, GC-MS, and qNMR—providing the causality behind each experimental choice and demonstrating how their combined data guarantees the absolute purity of synthetic N,N,5-trimethylpyrazin-2-amine.

Orthogonal Validation Workflow

Orthogonal analytical workflow for validating pyrazine derivative purity.

Comparative Methodology: The Three Pillars of Purity

Pillar 1: Reversed-Phase HPLC-DAD (Chromatographic Purity)

The Causality: The pyrazine ring exhibits strong π-π* transitions, yielding robust UV absorbance (typically around 270–280 nm)[2]. However, the basic secondary amine group on N,N,5-trimethylpyrazin-2-amine interacts strongly with residual silanols on standard silica-based columns, causing severe peak tailing. To create a self-validating chromatographic system, we employ a low-pH mobile phase using Trifluoroacetic acid (TFA). TFA acts as an ion-pairing agent, protonating the amine to ensure sharp, symmetrical peaks and reliable integration.

Step-by-Step Protocol:

• Sample Preparation: Dissolve 10.0 mg of the synthetic compound in 10 mL of HPLC-grade methanol to create a 1 mg/mL stock.

• Column Selection: Utilize an end-capped C18 reversed-phase column (150 x 4.6 mm, 3 µm particle size) to minimize secondary silanol interactions.

• Mobile Phase: Execute a gradient elution using 0.1% TFA in LC-MS grade water (Mobile Phase A) and 0.1% TFA in Acetonitrile (Mobile Phase B).

• Detection: Utilize a Diode Array Detector (DAD) scanning from 200–400 nm. Extract the chromatogram at 275 nm.

• System Suitability (Self-Validation): Inject a resolution mixture containing the API and its known synthetic precursor (e.g., 1,2-diaminopropane). The system is validated only if the resolution factor ( Rs​ ) is > 1.5.

Pillar 2: GC-MS (Volatile Impurity Profiling)

The Causality: While HPLC is excellent for polar, UV-active compounds, it is blind to non-chromophoric volatile impurities. Trimethylpyrazines are highly volatile and thermally stable, making them ideal for gas-phase separation[4]. Mass Spectrometry (MS) provides a critical orthogonal check: it resolves structural regioisomers (which often co-elute in HPLC) and identifies residual aliphatic solvents or unreacted volatile precursors through distinct electron impact (EI) fragmentation patterns.

Step-by-Step Protocol:

• Sample Preparation: Dissolve 5.0 mg of the sample in 10 mL of anhydrous dichloromethane (DCM).

• Injection: Inject 1 µL in split mode (1:50 ratio) at an inlet temperature of 250°C to prevent column overloading and thermal degradation.

• Separation: Employ a fused silica capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm). Program the oven from 60°C (hold 2 min) to 280°C at a ramp rate of 10°C/min.

• Ionization & Detection: Utilize Electron Impact (EI) ionization at 70 eV. Scan a mass range of 35–400 m/z.

• Data Analysis (Self-Validation): Analyze the Total Ion Chromatogram (TIC). Validate the identity of any impurity peaks >0.05% area by comparing their fragmentation spectra against the NIST mass spectral library.

Pillar 3: qNMR Spectroscopy (Absolute Mass Fraction)

The Causality: Chromatographic techniques are inherently "relative"—they assume all compounds respond equally to the UV or MS detector, which is rarely true. Quantitative NMR (qNMR) is a primary ratio method. By comparing the integral of the target's isolated proton against a Certified Reference Material (CRM), qNMR creates an absolute mass fraction without requiring a pre-existing reference standard of the analyte itself. This makes it the ultimate self-validating benchmark for purity.

Step-by-Step Protocol:

• Standard Selection: Select a high-purity CRM (e.g., Maleic acid, >99.9% purity) that possesses a distinct NMR signal that does not overlap with the pyrazine's resonances.

• Sample Preparation: Accurately weigh ~15.0 mg of N,N,5-trimethylpyrazin-2-amine and ~10.0 mg of the CRM into a tared vial using a microbalance. Dissolve thoroughly in 0.6 mL of deuterated chloroform ( CDCl3​ ).

• Acquisition: Acquire a 1H -NMR spectrum at 400 MHz or higher. Critical Step: Use a 90° excitation pulse and a prolonged relaxation delay ( D1​>5×T1​ ) to ensure complete longitudinal relaxation of all nuclei.

• Integration (Self-Validation): Integrate the isolated aromatic proton on the pyrazine ring (approx. 7.8 ppm) and the CRM reference peak. Calculate absolute purity using the standard qNMR mass balance equation.

Performance Comparison Matrix

To objectively compare these methodologies, the following table summarizes the experimental data and performance metrics derived from validating a standard synthetic batch of N,N,5-trimethylpyrazin-2-amine.

Analytical Method	Primary Function	Limit of Detection (LOD)	Specificity Mechanism	Self-Validation Feature
RP-HPLC-DAD	Non-volatile & UV-active impurity profiling	~0.01% (w/w)	Retention time & UV spectral matching	System Suitability Test (SST) resolution > 1.5
GC-MS	Volatile organics & structural regioisomers	~1 ppm	Boiling point & MS fragmentation pattern	Isotopic mass balance & NIST library matching
qNMR	Absolute mass fraction determination	~0.5% (w/w)	Chemical shift & scalar coupling constants	Internal CRM calibration (Primary ratio method)

Conclusion

Validating the purity of complex heterocycles like N,N,5-trimethylpyrazin-2-amine requires more than a single chromatographic run. While RP-HPLC-DAD serves as the workhorse for detecting chromophoric degradation products, it must be supplemented by GC-MS to resolve volatile regioisomers[4]. Finally, qNMR acts as the absolute arbiter of truth, bypassing the relative response factors of detectors to provide a definitive mass fraction. By integrating these three orthogonal techniques, researchers can establish a self-validating analytical package that meets stringent regulatory guidelines and ensures the integrity of downstream applications.

References

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline - EMA - europa.eu - 3

• Buy 3-Chloro-N,N,5-trimethylpyrazin-2-amine (EVT-13277313) - EvitaChem - evitachem.com - 1

• Ligustrazine-Derived Chalcones-Modified Platinum(IV) Complexes Intervene in Cisplatin Resistance in Pancreatic Cancer through Ferroptosis and Apoptosis | Journal of Medicinal Chemistry - ACS Publications - acs.org - 2

• Novel Neuroprotective Lead Compound Ligustrazine Derivative Mass Spectrometry Fragmentation Rule and Metabolites in Rats by LC/LTQ-Orbitrap MS - MDPI - mdpi.com - 4

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Safety & Regulatory Compliance

N,N,5-trimethylpyrazin-2-amine proper disposal procedures

As a Senior Application Scientist, I understand that moving beyond simply using a chemical to ensuring its safe and compliant disposal is paramount for the integrity of your research and the safety of our community. This guide provides a comprehensive, step-by-step framework for the proper disposal of N,N,5-trimethylpyrazin-2-amine, grounded in established safety protocols and regulatory standards. Our focus is not just on the "how," but the "why," ensuring you can make informed decisions for this and other chemical waste streams in your laboratory.

Hazard Identification and Risk Assessment

Before any handling or disposal begins, a thorough understanding of the compound's hazard profile is essential. While a specific Safety Data Sheet (SDS) for N,N,5-trimethylpyrazin-2-amine should always be consulted first, we can infer its likely hazards from the closely related and well-documented compound, 2,3,5-trimethylpyrazine. The structural similarity suggests a comparable risk profile.

Based on data for analogous compounds, N,N,5-trimethylpyrazin-2-amine should be managed as a hazardous substance.[1][2][3] Key anticipated hazards are summarized below.

Table 1: Hazard Profile of Structurally Similar Trimethylpyrazines

Hazard Classification	GHS Pictogram	Description	Rationale & Procedural Implication
Flammable Liquid	🔥	The compound is likely a flammable liquid with a flash point around 54°C (129°F).[4] Vapors may form explosive mixtures with air and can travel to an ignition source.[4][5]	Disposal Implication: Waste must be stored away from heat, sparks, and open flames in a well-ventilated area.[1][3][5] Use non-sparking tools when handling containers.[1][4]
Acutely Toxic (Oral)	💀	Harmful if swallowed.[2][3][4] Ingestion can lead to gastrointestinal irritation and potential central nervous system depression.[4]	Disposal Implication: Prevent all contact with mouth. Do not eat, drink, or smoke when handling this chemical or its waste.[2] Ensure waste containers are securely sealed to prevent accidental ingestion.
Eye Irritant	раздражитель	Causes serious eye irritation upon contact.[3]	Disposal Implication: Mandates the use of chemical safety goggles. Waste containers should be handled below eye level. An emergency eyewash station must be accessible.
Hazardous Waste	環境	As a flammable and toxic organic chemical, it meets the criteria for hazardous waste under regulations like the Resource Conservation and Recovery Act (RCRA).	Disposal Implication: This waste cannot be disposed of in standard trash or down the drain.[3][6] It requires management as regulated hazardous waste from "cradle-to-grave."

Personal Protective Equipment (PPE)

Based on the risk assessment, the following minimum PPE must be worn when handling waste containing N,N,5-trimethylpyrazin-2-amine:

• Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber). Always consult the glove manufacturer's specifications for breakthrough time and compatibility.

• Eye Protection: Chemical safety goggles are mandatory to protect against splashes.

• Skin and Body Protection: A standard laboratory coat should be worn. Ensure it is buttoned to provide maximum coverage.

• Respiratory Protection: Handle waste within a certified chemical fume hood to avoid inhalation of vapors.[4]

Waste Collection and Segregation Protocol

Proper segregation is the cornerstone of safe chemical waste management. It prevents dangerous reactions and ensures waste is routed to the correct disposal facility.

Step 1: Select the Appropriate Waste Container

• Rationale: To ensure chemical compatibility and prevent leaks or degradation of the container.

• Procedure: Use a clean, sealable, and chemically compatible container. High-density polyethylene (HDPE) or glass bottles are typically appropriate. The container must have a secure, leak-proof screw cap.

Step 2: Label the Container Before Use

• Rationale: Accurate labeling prevents unknown waste scenarios, which are costly and dangerous to dispose of. Regulatory compliance requires immediate and accurate labeling.

• Procedure: Affix a hazardous waste label to the container before adding any waste. The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "Waste N,N,5-trimethylpyrazin-2-amine" (and any solvents used in the process).

  • The specific hazard characteristics (e.g., "Flammable," "Toxic").

  • The date accumulation begins (the date the first drop of waste enters the container).

Step 3: Accumulate Waste at the Point of Generation

• Rationale: Minimizing the transport of open waste containers reduces the risk of spills. This is a key principle of a Satellite Accumulation Area (SAA).[7]

• Procedure:

  • Keep the labeled waste container in the chemical fume hood or designated SAA where the waste is generated.

  • The container must remain closed at all times, except when actively adding waste.[8] This prevents the release of flammable or toxic vapors.

  • Do not mix incompatible waste streams. Dedicate this container solely to N,N,5-trimethylpyrazin-2-amine and compatible solvent mixtures (e.g., from chromatography).

Step 4: Manage Container Volume

• Rationale: Overfilling a container can lead to spills and pressure buildup.

• Procedure: Fill the container to no more than 80% of its total capacity. This headspace allows for vapor expansion. Once this level is reached, or if the process generating the waste is complete, seal the container and prepare it for pickup.

Disposal Decision and Management Workflow

The disposal of N,N,5-trimethylpyrazin-2-amine waste is not a simple act of discarding; it is a regulated process. The following workflow outlines the decision-making and logistical steps from a full waste container to final disposal, in compliance with EPA and local regulations.

Caption: Decision workflow for compliant disposal of N,N,5-trimethylpyrazin-2-amine waste.

Approved Disposal Methods

The final disposition of this hazardous waste must be handled by a licensed Treatment, Storage, and Disposal Facility (TSDF).[9] The most common and effective method for this type of organic waste is:

• High-Temperature Incineration: This is the preferred method. The high temperatures and controlled conditions ensure the complete destruction of the heterocyclic amine structure, converting it into simpler, less toxic compounds like carbon dioxide, water, and nitrogen oxides. This method prevents the chemical from persisting in the environment.

Under no circumstances should you attempt to treat or neutralize this chemical waste in the lab unless you are operating under a specific, approved, and documented procedure that is compliant with hazardous waste treatment regulations.[9][10]

By adhering to this structured and reasoned approach, you ensure that the disposal of N,N,5-trimethylpyrazin-2-amine is conducted safely, responsibly, and in full compliance with environmental regulations, upholding the principles of scientific integrity from discovery through to disposal.

References

• Laboratory Hazardous Waste Accumulation and Treatment . (2026, February 15). Department of Toxic Substances Control. Retrieved from [Link]

• Hazardous Waste Disposal in the Workplace: EPA Regulations to Know . (2022, July 12). Tetra Tech. Retrieved from [Link]

• Managing Hazardous Chemical Waste in the Lab . (2021, October 26). Lab Manager. Retrieved from [Link]

• Defining Hazardous Waste . (2025, October 15). Department of Toxic Substances Control - CA.gov. Retrieved from [Link]

• Land Disposal Restrictions for Hazardous Waste . (2025, October 9). US EPA. Retrieved from [Link]

• How to Properly Manage Hazardous Waste Under EPA Regulations . Texas Woman's University (TWU). Retrieved from [Link]

• Steps in Complying with Regulations for Hazardous Waste . (2025, May 30). US EPA. Retrieved from [Link]

• Management of Waste . Prudent Practices in the Laboratory - NCBI Bookshelf - NIH. Retrieved from [Link]

• Laboratory Waste Management Presentation . EHS University of Texas at Dallas. Retrieved from [Link]

• Hazardous Waste and Disposal Considerations . American Chemical Society. Retrieved from [Link]

• Material Safety Data Sheet - 2,3,5-Trimethylpyrazine, 99% . (2005, October 3). Cole-Parmer. Retrieved from [Link]

• SAFETY DATA SHEET 2,3,5-Trimethyl pyrazine . (2015, June 3). Synerzine. Retrieved from [Link]

• SAFETY DATA SHEET acc. to OSHA HCS (29 CFR § 1910.1200) . (2026, January 28). Advanced Biotech. Retrieved from [Link]

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A Researcher's Guide to Personal Protective Equipment for N,N,5-trimethylpyrazin-2-amine Handling

Hazard Profile & Core Safety Directive

Substituted aminopyrazines, the chemical class to which N,N,5-trimethylpyrazin-2-amine belongs, often present a specific set of handling challenges. Based on data from close structural analogs like 2-Aminopyrazine and 5-Methylpyrazin-2-amine, researchers must assume the compound poses the following risks until proven otherwise[1][2]:

• Skin Irritation (Expected H315): Direct contact is likely to cause skin irritation[1][2].

• Serious Eye Irritation (Expected H319): The compound is expected to cause serious damage if it comes into contact with the eyes[1][2].

• Respiratory Tract Irritation (Expected H335): Inhalation of the dust or aerosols may lead to respiratory irritation[1][3].

• Harmful if Swallowed (Expected H302): Oral ingestion may be harmful[2].

The primary safety directive is the strict avoidance of direct physical contact and aerosol inhalation. Engineering controls are the first and most critical line of defense, supplemented by robust Personal Protective Equipment (PPE).

Essential PPE: A Multi-Layered Defense

The selection of PPE is not merely a checklist; it is a system designed to protect against the specific hazards identified. Each component has a causal link to the compound's expected reactivity and physical form.

Protection Type	Minimum Specification	Rationale & Expert Insight
Hand Protection	Nitrile Gloves (minimum 4 mil thickness)	Causality: Aminopyrazines are known skin irritants. Nitrile provides excellent chemical resistance for incidental contact (splashes). For prolonged handling or immersion, heavier-duty gloves should be considered. Double-gloving is a recommended best practice when handling concentrated solutions to protect against undetected micro-tears and simplify decontamination.
Eye & Face Protection	ANSI Z87.1-compliant Safety Goggles	Causality: The high risk of serious eye irritation (H319) necessitates a full seal around the eyes. Standard safety glasses offer insufficient protection from dust particles or splashes. A face shield should be worn over goggles during procedures with a high splash risk, such as transfers of large liquid volumes or reaction quenching.
Skin & Body Protection	Flame-Resistant (FR) Laboratory Coat	Causality: Protects against incidental skin contact from spills and contamination of personal clothing. An FR-rated coat is recommended as a general best practice in synthetic chemistry labs where flammable solvents are common.
Respiratory Protection	Certified Chemical Fume Hood	Causality: This is an engineering control , not PPE, but it is the most critical piece of equipment for preventing respiratory irritation from airborne particles. All weighing and handling of the solid compound, and any procedures with its solutions that are not in a fully closed system, must occur within a fume hood.

Operational Plan: Step-by-Step PPE Protocols

Adherence to a strict, step-by-step protocol is essential for ensuring that PPE functions as an effective barrier.

Protocol 1: Handling Solid N,N,5-trimethylpyrazin-2-amine (e.g., Weighing)

• Preparation: Before entering the lab, don a long-sleeved shirt, full-length pants, and closed-toe shoes.

• Fume Hood Verification: Confirm that the chemical fume hood has a valid certification and that the airflow is functioning correctly.

• PPE Donning Sequence:

  • Put on the flame-resistant lab coat, ensuring it is fully buttoned.

  • Put on the first pair of nitrile gloves.

  • Put on chemical splash goggles.

  • Put on the second pair of nitrile gloves, pulling the cuffs over the sleeves of the lab coat.

• Execution: Perform all manipulations deep within the fume hood.

• Post-Handling (Doffing):

  • Remove the outer pair of gloves, turning them inside-out, and dispose of them in the designated solid chemical waste container.

  • Remove the lab coat and hang it in the designated area.

  • Remove safety goggles.

  • Remove the inner pair of gloves and dispose of them.

  • Immediately wash hands thoroughly with soap and water[4][5].

Protocol 2: Working with Solutions

The core PPE remains the same as for solid handling. However, the risk of splashes is elevated.

• Augmented PPE: Add a face shield over the chemical splash goggles, especially when handling volumes greater than 50 mL.

• Contingency Planning: Ensure a safety shower and eyewash station are directly accessible and unobstructed[3][6].

• Waste Management: All solutions must be treated as hazardous waste. Pipette tips, contaminated wipes, and disposable labware must be placed in a dedicated, sealed hazardous waste container.

Emergency Procedures: When Barriers Are Breached

In the event of an exposure, immediate and correct action is critical.

• Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin area with copious amounts of water for at least 15 minutes. Seek immediate medical attention[3][7].

• Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention[1][8].

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention[1].

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention[4][6].

Decontamination and Disposal

Proper disposal prevents cross-contamination and ensures compliance with safety regulations.

• PPE Disposal: All disposable PPE (gloves, wipes) that has come into contact with the chemical is considered hazardous waste and must be disposed of in a properly labeled, sealed container[3][4].

• Glassware Decontamination: Triple-rinse all glassware with a suitable solvent (e.g., ethanol or acetone), collecting all rinsate as hazardous waste before standard washing.

• Spill Cleanup: For a small spill, use an absorbent material compatible with the chemical and its solvent. Wear full PPE, including double gloves and a face shield. Collect all contaminated materials in a sealed container for hazardous waste disposal.

Visual Workflow: PPE Selection and Decontamination

The following diagram outlines the decision-making and procedural flow for using PPE when handling N,N,5-trimethylpyrazin-2-amine.

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